Tetrazine-PEG5-SS-amine

Core Science & Biosynthesis

The Critical Role of the PEG5 Spacer in the Biocompatibility of Tetrazine-PEG5-SS-amine Linkers

An In-depth Technical Guide for Drug Development Professionals

The advent of highly targeted therapeutics, such as antibody-drug conjugates (ADCs), has revolutionized modern medicine. The success of these complex biomolecules hinges on the sophisticated design of their constituent parts, particularly the linker that connects the targeting moiety to the therapeutic payload. The Tetrazine-PEG5-SS-amine linker is a prime example of this intricate engineering, designed for bioorthogonal conjugation and controlled payload release. This guide delves into the pivotal role of the polyethylene (B3416737) glycol (PEG) spacer, specifically the 5-unit oligomer (PEG5), in defining the overall biocompatibility and clinical viability of conjugates utilizing this linker.

Molecular Architecture and Component Functionality

The Tetrazine-PEG5-SS-amine linker is a heterobifunctional molecule comprised of four key components, each with a distinct purpose. The synergy between these components is what enables the creation of stable, effective, and safe targeted therapies.

• Tetrazine: This moiety is the bioorthogonal reactive handle. It participates in an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition with a strained alkene, such as a trans-cyclooctene (B1233481) (TCO). This "click chemistry" reaction is exceptionally fast and occurs efficiently under mild, physiological conditions without interfering with biological functional groups[1][2].

• PEG5 Spacer: The core of this guide, the PEG5 spacer is a short, hydrophilic chain of five ethylene (B1197577) glycol units. Its primary role is to modulate the physicochemical properties of the entire conjugate, enhancing solubility, stability, and pharmacokinetic profiles[][4][5].

• Disulfide (SS) Bond: This bond serves as a cleavable trigger. It is stable in the oxidizing environment of the bloodstream but is rapidly reduced and cleaved in the intracellular environment, which has a high concentration of glutathione (B108866) (GSH)[6][7]. This ensures that the therapeutic payload is released specifically inside the target cells.

• Amine (NH2) Group: This functional group provides a convenient attachment point for the cytotoxic payload, typically via a stable amide bond formation.

Figure 1: Molecular components of a conjugate using the Tetrazine-PEG5-SS-amine linker.

The PEG5 Spacer: A Master Regulator of Biocompatibility

The covalent attachment of PEG chains, or PEGylation, is a well-established strategy to improve the pharmacological properties of therapeutic molecules[8][9]. While long PEG chains are often used, short spacers like PEG5 play a nuanced but critical role in linker design for ADCs.

Many potent cytotoxic payloads used in ADCs are highly hydrophobic. When conjugated to an antibody, these payloads can induce aggregation, compromising the stability and safety of the therapeutic. The hydrophilic PEG5 spacer acts as a solubilizing agent, counteracting the hydrophobicity of the payload[10][11]. This prevents the formation of high-molecular-weight aggregates, which are often associated with rapid clearance and increased immunogenicity[][12].

The PEG spacer profoundly impacts how the ADC behaves in the body. By creating a hydrophilic "shield," the PEG5 spacer contributes to:

• Increased Hydrodynamic Radius: This shield increases the effective size of the conjugate, reducing renal clearance and extending its circulation half-life[][8].

• Reduced Immunogenicity: The PEG chain can mask immunogenic epitopes on the payload or the linker itself, reducing the risk of an anti-drug antibody (ADA) response[5][9][11]. While PEG itself can be immunogenic, shorter chains are generally less so[13][14].

• Improved Tumor Penetration: The flexible nature of the PEG spacer can facilitate better diffusion and penetration into the tumor microenvironment.

The PEG5 spacer provides critical physical separation between the large antibody and the payload. This spacing is essential to:

• Minimize Interference: It prevents the payload from interfering with the antibody's ability to bind to its target antigen.

• Facilitate Payload Release: It ensures that the disulfide bond is accessible to intracellular reducing agents like glutathione for efficient cleavage.

Quantitative Impact of PEG Spacers

The benefits of PEGylation are well-documented across numerous studies. The inclusion of even short PEG spacers can lead to significant improvements in the physicochemical and pharmacokinetic properties of bioconjugates.

Parameter	Without PEG Spacer	With PEG Spacer (e.g., PEG5)	Rationale & Benefit
Solubility	Low (risk of aggregation)	High	PEG's hydrophilicity counteracts payload hydrophobicity, preventing aggregation and improving stability.[10][11]
Circulation Half-life	Shorter	Longer	Increased hydrodynamic radius reduces renal clearance.[][8]
Immunogenicity	Higher Potential	Reduced	The PEG chain masks potential epitopes, lowering the risk of an immune response.[5][9]
Drug-to-Antibody Ratio (DAR)	Limited by aggregation	Higher achievable DAR	PEG's solubilizing effect allows for more drug molecules per antibody without compromising stability.[11]
In Vivo Efficacy	Reduced	Enhanced	Improved PK/PD profile and better tumor targeting lead to greater therapeutic effect.[]

Table 1: Comparative effects of the presence versus absence of a PEG spacer in an antibody-drug conjugate linker.

Intracellular Payload Release: The Role of the Disulfide Bond

The ultimate goal of an ADC is to deliver its payload inside a cancer cell. The Tetrazine-PEG5-SS-amine linker achieves this through its glutathione-sensitive disulfide bond. The concentration of glutathione is significantly higher inside cells (1-10 mM) compared to the extracellular environment or blood plasma (~5 µM), creating a steep redox potential gradient[6][15].

References

• 1. Tetrazine-PEG5-SS-amine - Ruixibiotech [ruixibiotech.com]
• 2. Tetrazine-PEG5-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 4. purepeg.com [purepeg.com]
• 5. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 6. researchgate.net [researchgate.net]
• 7. Cleavable Linkers Play a Pivotal Role in the Success of Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
• 8. The impact of PEGylation on biological therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sciencescholar.us [sciencescholar.us]
• 10. books.rsc.org [books.rsc.org]
• 11. labinsights.nl [labinsights.nl]
• 12. Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The impact of PEGylation on protein immunogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Thiol--Disulfide Exchange Reactions in the Mammalian Extracellular Environment - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Tetrazine Inverse-Electron-Demand Diels-Alder (iEDDA) Reaction

For Researchers, Scientists, and Drug Development Professionals

The inverse-electron-demand Diels-Alder (iEDDA) reaction, particularly the ligation between tetrazines and strained dienophiles, has rapidly emerged as a powerful tool in chemical biology, drug development, and materials science.[1][2] Its exceptional kinetics, high specificity, and biocompatibility make it a cornerstone of bioorthogonal chemistry, enabling researchers to perform highly efficient and selective chemical transformations in complex biological systems.[3][4] This guide provides a comprehensive overview of the core principles of the tetrazine iEDDA reaction, detailed experimental protocols, and key quantitative data to facilitate its application in research and development.

Core Principles of the Tetrazine iEDDA Reaction

The tetrazine iEDDA reaction is a type of [4+2] cycloaddition between an electron-deficient diene (the 1,2,4,5-tetrazine) and an electron-rich dienophile, most commonly a strained alkene like trans-cyclooctene (B1233481) (TCO).[1][5] Unlike the conventional Diels-Alder reaction, the iEDDA reaction's energetics are governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the dienophile and the Lowest Unoccupied Molecular Orbital (LUMO) of the diene.[1][5]

The reaction proceeds through a two-step mechanism:

• [4+2] Cycloaddition: The electron-deficient tetrazine and the electron-rich dienophile undergo a concerted [4+2] cycloaddition to form a highly unstable bicyclic intermediate.[1][6] This is the rate-determining step of the reaction.[3][7]

• Retro-Diels-Alder Reaction: The unstable intermediate rapidly undergoes a retro-Diels-Alder reaction, irreversibly eliminating a molecule of dinitrogen (N₂).[3][6] This step is a key driving force for the reaction's irreversibility.[3] The final product is a stable dihydropyridazine, which can further oxidize to a pyridazine.[3][6]

This reaction is notable for being catalyst-free and capable of proceeding under mild, physiological conditions, making it ideal for in vivo applications.[5][6]

Quantitative Data: Reaction Kinetics

The second-order rate constants (k₂) for the tetrazine iEDDA reaction are among the highest reported for any bioorthogonal reaction, often ranging from 10³ to 10⁷ M⁻¹s⁻¹.[3][4] This rapid kinetics allows for efficient labeling at low micromolar to nanomolar concentrations, which is crucial for minimizing potential toxicity and off-target effects in living systems.[3] The reaction rate is influenced by the substituents on both the tetrazine and the dienophile, as well as the solvent conditions.[2][3]

Diene (Tetrazine)	Dienophile	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Solvent
3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine	trans-cyclooctene (TCO)	~10³ - 10⁴	Aqueous Media
3,6-diphenyl-s-tetrazine	trans-cyclooctene (TCO)	160 times faster than with less strained derivatives	Methanol
3,6-diaryl-s-tetrazine	trans-cyclooctene (TCO)	2000	9:1 Methanol/Water
3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine	Norbornene	1.9	Not Specified
Hydrogen-substituted tetrazine (frTet) containing sfGFP	trans-cyclooctene	12-fold greater than methyl-substituted tetrazine	In vitro

Note: Reaction rates can vary significantly based on the specific substituents and experimental conditions. The data presented here is for comparative purposes.

Experimental Protocols

Protocol 1: Synthesis of 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine

This protocol describes a representative synthesis of a commonly used tetrazine derivative.[1]

Materials:

• 2-cyanopyridine (B140075)

• Anhydrous hydrazine (B178648)

• Sodium nitrite (B80452) (NaNO₂)

• Glacial acetic acid

• Ethanol

• Dichloromethane

• Silica (B1680970) gel for column chromatography

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Standard laboratory glassware and equipment

Procedure:

• Dihydrotetrazine Formation: In a round-bottom flask under a nitrogen atmosphere, combine 2-cyanopyridine (2.0 mmol) and anhydrous hydrazine (10.0 mmol) in ethanol.[1]

• Stir the reaction mixture at room temperature or gently heat (e.g., to 78°C) for 30 minutes to several hours.[1] Monitor the reaction progress using thin-layer chromatography (TLC).

• Oxidation to Tetrazine: Once the formation of the dihydrotetrazine is complete, cool the reaction mixture in an ice bath.[1]

• Slowly add a solution of sodium nitrite (NaNO₂) in water, followed by the dropwise addition of glacial acetic acid. A vibrant pink or red color change indicates the formation of the tetrazine.[1]

• Purification: Extract the crude product with an organic solvent like dichloromethane.[1]

• Purify the product by column chromatography on silica gel to obtain the final 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine.[1]

Protocol 2: Antibody Labeling with a Tetrazine-Fluorophore Conjugate

This protocol outlines the labeling of an antibody with a trans-cyclooctene (TCO) derivative, followed by ligation with a tetrazine-functionalized fluorophore.[1]

Materials:

• Antibody solution (1-5 mg/mL)

• Reaction buffer (e.g., PBS, pH 7.4)

• TCO-NHS ester

• Tetrazine-fluorophore conjugate

• Spin desalting columns

• Standard laboratory equipment for protein handling

Procedure:

• Antibody Preparation: Prepare the antibody solution at a concentration of approximately 1-5 mg/mL in the reaction buffer.[1]

• TCO Labeling: Add the TCO-NHS ester to the antibody solution and incubate to allow for the labeling reaction to proceed.

• Purification of TCO-labeled Antibody: Remove the excess, unreacted TCO-NHS ester using a spin desalting column according to the manufacturer's instructions.[1]

• Tetrazine Ligation: Add the tetrazine-fluorophore conjugate to the purified TCO-labeled antibody solution. The iEDDA reaction will proceed rapidly.

• Final Purification (Optional): If necessary, remove any unreacted tetrazine-fluorophore conjugate using a spin desalting column. The resulting antibody-fluorophore conjugate is ready for downstream applications.[1]

Visualizing the Core Concepts

To further elucidate the fundamental aspects of the tetrazine iEDDA reaction, the following diagrams illustrate the reaction mechanism and a typical experimental workflow.

Caption: Mechanism of the Tetrazine iEDDA Reaction.

Caption: A typical workflow for antibody labeling using tetrazine-TCO ligation.

Applications in Drug Development and Research

The unique characteristics of the tetrazine iEDDA reaction have led to its widespread adoption in various research and drug development applications:

• Pretargeted Imaging and Therapy: This two-step strategy involves administering a dienophile-modified targeting vector (e.g., an antibody) that accumulates at the target site, followed by the injection of a tetrazine-labeled imaging agent or therapeutic payload.[4][8] This approach improves target-to-background ratios and allows for the use of short-lived radionuclides.[4]

• In Vivo Imaging: The rapid and bioorthogonal nature of the reaction enables real-time imaging of biological processes in living organisms.[3][9]

• Drug Delivery and Release: The iEDDA reaction can be used to trigger the release of a drug at a specific site, a concept known as "click-to-release".[10]

• Protein and Cell Labeling: The high efficiency of the reaction allows for the specific labeling of proteins and cells, even at low concentrations.[2][11]

• Biomaterials and Polymer Science: The tetrazine iEDDA reaction is increasingly used for the synthesis and functionalization of polymeric materials.[12]

References

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. benchchem.com [benchchem.com]
• 4. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Kinetic studies of inverse electron demand Diels–Alder reactions (iEDDA) of norbornenes and 3,6-dipyridin-2-yl-1,2,4,5-tetrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 9. Temporal Control of Efficient In Vivo Bioconjugation Using a Genetically Encoded Tetrazine-Mediated Inverse-Electron-Demand Diels-Alder Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inverse Electron Demand Diels-Alder Reaction - Creative Biolabs [creative-biolabs.com]
• 11. researchgate.net [researchgate.net]
• 12. Tetrazine-based inverse-electron-demand Diels–Alder reaction: a powerful tool for fabrication and functionalization of polymeric materials - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Chemical Properties and Stability of Tetrazine-PEG5-SS-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrazine-PEG5-SS-amine is a heterobifunctional crosslinker that plays a crucial role in the development of advanced bioconjugates, particularly antibody-drug conjugates (ADCs). This molecule incorporates three key functional components: a tetrazine moiety for bioorthogonal click chemistry, a polyethylene (B3416737) glycol (PEG) spacer, and a cleavable disulfide bond terminating in a primary amine. This guide provides a comprehensive overview of its chemical properties, stability profile, and relevant experimental protocols to facilitate its effective use in research and drug development.

The tetrazine group enables an exceptionally fast and selective inverse-electron-demand Diels-Alder (iEDDA) cycloaddition with a trans-cyclooctene (B1233481) (TCO) partner. This bioorthogonal reaction proceeds efficiently under physiological conditions without the need for a catalyst, making it ideal for conjugating molecules in complex biological environments. The PEG5 spacer enhances aqueous solubility, reduces aggregation, and can improve the pharmacokinetic properties of the resulting conjugate. The disulfide bond provides a cleavable linkage that is stable in systemic circulation but can be readily reduced in the intracellular environment, which has a higher concentration of reducing agents like glutathione (B108866). This feature is instrumental for the controlled release of therapeutic payloads within target cells.

Chemical Properties

The fundamental chemical properties of Tetrazine-PEG5-SS-amine are summarized in the table below. These properties are essential for calculating molar equivalents in conjugation reactions and for the general handling and characterization of the compound.

Property	Value	Reference
Molecular Formula	C₂₇H₄₃N₇O₇S₂	[1]
Molecular Weight	641.8 g/mol	[1]
Purity	>96%	[1]
Appearance	(Not specified in provided results)
Solubility	(Not specified in provided results, but PEGylation suggests aqueous solubility)
Storage Conditions	-20°C, desiccated	[2]

Stability Profile

The overall stability of Tetrazine-PEG5-SS-amine is a composite of the individual stabilities of its three key components: the tetrazine ring, the disulfide bond, and the PEG spacer.

Tetrazine Moiety

The stability of the tetrazine ring is crucial for ensuring efficient conjugation, particularly in pre-targeting strategies where the tetrazine-modified component may circulate in vivo before the administration of the TCO-modified counterpart.

• Substituent Effects: The stability of 1,2,4,5-tetrazines is influenced by the electronic properties of their substituents. Electron-donating groups generally increase stability, while electron-withdrawing groups can decrease stability in aqueous media.[3] Hydrogen-substituted tetrazines, while exhibiting very fast reaction kinetics, are generally less stable than their methyl-substituted counterparts.[4]

• pH and Temperature: Tetrazine stability is pH and temperature-dependent. Studies on various tetrazine derivatives have shown degradation over time in aqueous buffers (e.g., PBS pH 7.4 at 37°C).[3][5] For instance, some pyridyl- or H-tetrazines showed significant degradation in cell culture medium within 48 hours, whereas methyl- and triazolyl-tetrazines exhibited greater stability.[2][4]

• Biological Media: In biological media such as DMEM with 10% FBS, the stability of tetrazines can vary. Some less stable tetrazines can degrade significantly within hours, while more stable derivatives can persist for over 48 hours.[2][4]

Disulfide Bond

The disulfide bond in Tetrazine-PEG5-SS-amine is designed to be a cleavable linker. Its stability is a critical factor in the therapeutic window of ADCs, requiring it to be stable in circulation but readily cleaved within the target cell.

• Reductive Cleavage: Disulfide bonds are cleaved under reducing conditions. The intracellular environment has a significantly higher concentration of glutathione (GSH) (1-10 mM) compared to the blood plasma (~5 µM), which facilitates the selective cleavage of the disulfide bond inside the cell.[][7]

• Steric Hindrance: The stability of the disulfide bond in the bloodstream can be modulated by introducing steric hindrance on the carbon atoms adjacent to the disulfide linkage.[8][9][10] Increased steric hindrance can enhance plasma stability by protecting the bond from premature reduction.[8][9]

• Plasma Stability: The half-life of disulfide linkers in plasma can vary depending on their structure. Less stable disulfide linkers can lead to premature drug release and off-target toxicity.[7] The design of the linker, including steric hindrance, is a key parameter to optimize in vivo stability.[8][11]

PEG Spacer

The PEG5 spacer is generally considered stable under physiological conditions and contributes positively to the overall properties of the molecule.

• Hydrophilicity and Solubility: The PEG chain imparts hydrophilicity, which can prevent aggregation and improve the solubility of the entire conjugate, especially when dealing with hydrophobic payloads.

• Pharmacokinetics: PEGylation is a well-established strategy to prolong the circulation half-life of biomolecules by increasing their hydrodynamic radius and shielding them from renal clearance and proteolytic degradation. The length of the PEG linker can be optimized to balance pharmacokinetic benefits with potential impacts on antigen binding and cellular uptake.

Experimental Protocols

General Workflow for Antibody-Drug Conjugation

The following diagram illustrates a general workflow for the conjugation of a TCO-modified antibody with Tetrazine-PEG5-SS-amine linked to a payload.

References

• 1. Expedient synthesis of trifunctional oligoethyleneglycol-amine linkers and their use in the preparation of PEG-based branched platforms - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Enabling Universal Access to Rapid and Stable Tetrazine Bioorthogonal Probes through Triazolyl-Tetrazine Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dash.harvard.edu [dash.harvard.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Steric and stereoscopic disulfide construction for cross-linkage via N-dithiophthalimides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Bioorthogonal Chemistry for Protein Labeling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioorthogonal chemistry encompasses a suite of chemical reactions that can occur within living systems without interfering with native biochemical processes.[1][2] Coined by Carolyn R. Bertozzi, this powerful methodology allows for the precise chemical modification of biomolecules in their natural environment.[1][2] For protein labeling, bioorthogonal chemistry offers an unparalleled toolkit to study protein function, dynamics, and interactions with minimal perturbation to the biological system.[3][4] This guide provides a detailed overview of the core principles, key reactions, experimental protocols, and applications of bioorthogonal chemistry in protein labeling, with a focus on providing actionable information for researchers in basic science and drug development.

The fundamental principle of bioorthogonal chemistry involves a two-step process. First, a bioorthogonal functional group, or "chemical reporter," is introduced into a target protein.[2] This is typically achieved through metabolic labeling, where an amino acid analogue bearing the reporter is incorporated during protein synthesis, or through genetic code expansion, which allows for the site-specific incorporation of an unnatural amino acid.[4] The second step is the chemoselective ligation of this reporter with a probe molecule carrying a complementary functional group.[2] This probe can be a fluorophore for imaging, a biotin (B1667282) tag for purification, or a therapeutic agent for targeted delivery.

For a reaction to be considered bioorthogonal, it must meet several stringent criteria:

• High Selectivity: The reacting partners must only react with each other, ignoring the vast array of other functional groups present in a biological milieu.[5]

• Biocompatibility: The reactants, catalyst (if any), and the resulting linkage must be non-toxic and not disrupt normal cellular processes.

• Favorable Kinetics: The reaction must proceed at a reasonable rate at physiological temperatures, pH, and in aqueous environments, even at low concentrations of reactants.[5]

• Stability: The chemical reporters and the resulting covalent bond must be stable under physiological conditions.[5]

This guide will delve into the most prominent bioorthogonal reactions used for protein labeling, providing quantitative data to compare their efficiencies and detailed protocols to facilitate their implementation in the laboratory.

Core Bioorthogonal Reactions

Several classes of reactions have been developed that meet the criteria for bioorthogonality. The choice of reaction often depends on the specific application, balancing factors like reaction speed, the potential for catalyst toxicity, and the desired final product. The four most widely used bioorthogonal reactions for protein labeling are the Staudinger Ligation, Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), and Inverse-Electron-Demand Diels-Alder (IEDDA) reaction.

Data Presentation: Comparison of Key Bioorthogonal Reactions

The following tables summarize the key quantitative parameters for the most common bioorthogonal reactions, offering a basis for selecting the most appropriate chemistry for a given experimental design.

Parameter	Staudinger Ligation	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Inverse-Electron-Demand Diels-Alder (IEDDA)
Typical Reactants	Azide (B81097), Phosphine (B1218219)	Azide, Terminal Alkyne	Azide, Strained Cyclooctyne (B158145)	Tetrazine, Strained Alkene (e.g., trans-cyclooctene)
Catalyst Required	No	Yes (Copper(I))	No	No
Live Cell Compatibility	Yes	Limited (due to copper toxicity)	Yes	Yes
Typical Reaction Time	6 - 24 hours[6]	< 1 hour[6]	1 - 4 hours[6]	Minutes
Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	~10⁻³[6]	~10² - 10³[6]	~10⁻¹ - 1[6]	up to 10⁶

Table 1: General Comparison of Key Bioorthogonal Reactions. This table provides a high-level overview of the defining characteristics of the four major bioorthogonal reactions used for protein labeling.

Reaction Type	Specific Reactants	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
SPAAC	[9+1]CPP with benzyl (B1604629) azide	2.2 x 10⁻³	[7]
m[9+1]CPP with benzyl azide	9.6 x 10⁻³	[7]
[11+1]CPP with benzyl azide	4.5 x 10⁻⁴	[7]
fluor[11+1]CPP with benzyl azide	4.7 x 10⁻³	[7]
Sulfo DBCO-amine in HEPES (pH 7)	0.55 - 1.22	[8]
Sulfo DBCO-amine in PBS (pH 7)	0.32 - 0.85	[8]
IEDDA	2'-aTCOK with H-Tet-Cy5	3.59 x 10⁴	[9]
trans-cyclooctene with s-tetrazine	2000	[2]

Table 2: Selected Second-Order Rate Constants for SPAAC and IEDDA Reactions. This table presents specific kinetic data for different reactant pairs within the SPAAC and IEDDA reaction classes, highlighting the impact of reactant structure on reaction speed.

Experimental Protocols

The following sections provide detailed, generalized protocols for the key bioorthogonal reactions. It is important to note that optimization will likely be necessary for specific proteins, probes, and cell types.

Protocol 1: Metabolic Labeling of Proteins with an Azide-Containing Amino Acid

This protocol describes the incorporation of an azide-bearing amino acid, such as azidohomoalanine (AHA), into newly synthesized proteins in mammalian cells.

Materials:

• Mammalian cells of interest

• Complete cell culture medium

• Methionine-free cell culture medium

• Azidohomoalanine (AHA)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

Procedure:

• Cell Culture: Culture mammalian cells to the desired confluency in complete medium.

• Methionine Starvation: Gently wash the cells twice with pre-warmed PBS. Replace the complete medium with pre-warmed methionine-free medium and incubate for 1-2 hours to deplete intracellular methionine pools.

• AHA Incubation: Replace the methionine-free medium with methionine-free medium supplemented with AHA (typically 25-50 µM). The optimal concentration and incubation time should be determined empirically (usually 4-24 hours).

• Cell Lysis (for downstream analysis):

  • Wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer with protease inhibitors.

  • Incubate on ice for 30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the azide-labeled proteome.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) Labeling in Live Cells

This protocol details the labeling of azide-modified proteins with a strained cyclooctyne probe in living cells.

Materials:

• Cells with metabolically incorporated azide-containing amino acids (from Protocol 1)

• Cell-permeable strained cyclooctyne-fluorophore conjugate (e.g., DBCO-fluorophore)

• Complete cell culture medium

• PBS

Procedure:

• Probe Preparation: Prepare a stock solution of the cyclooctyne-fluorophore conjugate in DMSO.

• Labeling Reaction:

  • Remove the AHA-containing medium from the cells.

  • Wash the cells twice with pre-warmed PBS.

  • Add complete medium containing the cyclooctyne-fluorophore conjugate to the cells. A final concentration of 1-10 µM is a good starting point.

  • Incubate for 30 minutes to 2 hours at 37°C, protected from light. The optimal time and concentration should be determined empirically.[10]

• Washing:

  • Remove the labeling medium.

  • Wash the cells three times with pre-warmed PBS to remove unreacted probe.

• Imaging: The cells are now ready for fluorescence microscopy analysis.

Protocol 3: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) on Purified Proteins

This protocol describes the labeling of a purified protein containing an azide or alkyne group with a complementary probe.

Materials:

• Purified protein with an azide or alkyne modification in an appropriate buffer (e.g., PBS)

• Alkyne or azide-containing probe (e.g., alkyne-biotin)

• Copper(II) sulfate (B86663) (CuSO₄) solution (e.g., 20 mM in water)

• Copper-chelating ligand solution (e.g., THPTA, 50 mM in water)

• Freshly prepared sodium ascorbate (B8700270) solution (e.g., 100 mM in water)

• Aminoguanidine (B1677879) solution (optional, to prevent side reactions with ascorbate byproducts)

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the following in order:

  • The azide or alkyne-modified protein solution.

  • The complementary alkyne or azide probe (typically a 10-50 fold molar excess over the protein).

• Catalyst Preparation: In a separate tube, premix the CuSO₄ and ligand solutions. A 1:5 molar ratio of copper to ligand is common.[3]

• Add Catalyst: Add the premixed copper/ligand solution to the protein/probe mixture. The final copper concentration is typically 50-250 µM.

• Initiate Reaction: Add the freshly prepared sodium ascorbate solution to the reaction mixture to a final concentration of 1-5 mM.[3] If using, add aminoguanidine as well.

• Incubation: Incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by SDS-PAGE or mass spectrometry.

• Purification: Remove excess reagents and byproducts using size-exclusion chromatography or dialysis.

Protocol 4: Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction for Cell Surface Labeling

This protocol outlines the labeling of a cell surface protein containing a strained alkene with a tetrazine-fluorophore conjugate.

Materials:

• Cells expressing a protein with a genetically encoded strained alkene (e.g., trans-cyclooctene)

• Tetrazine-fluorophore conjugate

• Complete cell culture medium

• PBS

Procedure:

• Probe Preparation: Prepare a stock solution of the tetrazine-fluorophore conjugate in DMSO.

• Labeling Reaction:

  • Gently wash the cells twice with pre-warmed PBS.

  • Add complete medium containing the tetrazine-fluorophore conjugate. Due to the rapid kinetics of the IEDDA reaction, low micromolar or even nanomolar concentrations can be effective (e.g., 100 nM to 5 µM).

  • Incubate for 5-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the labeling medium.

  • Wash the cells three times with pre-warmed PBS.

• Imaging: Proceed with fluorescence microscopy.

Protocol 5: Staudinger Ligation for In Vitro Protein Labeling

This protocol describes the ligation of a purified azide-modified protein with a phosphine-containing probe.

Materials:

• Purified azide-modified protein in a suitable buffer

• Phosphine-probe conjugate (e.g., phosphine-biotin)

• DMSO or DMF

Procedure:

• Probe Preparation: Prepare a stock solution of the phosphine-probe in a water-miscible organic solvent like DMSO or DMF (e.g., 10 mM).[6]

• Ligation Reaction: Add the phosphine-probe stock solution to the protein solution. A 10- to 50-fold molar excess of the phosphine reagent over the protein is typically used.[6]

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 12-24 hours.[6]

• Analysis and Purification: Monitor the reaction progress by SDS-PAGE or mass spectrometry. Purify the labeled protein using size-exclusion chromatography or dialysis to remove unreacted probe.

Visualizations of Workflows and Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate key experimental workflows and a representative signaling pathway that can be studied using bioorthogonal chemistry.

Experimental Workflows

Workflow for metabolic labeling and SPAAC reaction in live cells.

Workflow for protein labeling via genetic code expansion and IEDDA.

Signaling Pathway Example: GPCR Labeling and Downstream Analysis

Bioorthogonal chemistry is a powerful tool for studying G-protein coupled receptor (GPCR) signaling. By labeling the GPCR, researchers can track its localization, oligomerization, and interaction with downstream effectors.

Studying GPCR signaling using bioorthogonal labeling.

Conclusion

Bioorthogonal chemistry has become an indispensable tool in the arsenal (B13267) of researchers studying proteins. Its ability to forge covalent bonds with high specificity and efficiency in living systems has opened up new avenues for visualizing, tracking, and manipulating proteins in their native context. From the slow and steady Staudinger ligation to the ultrafast inverse-electron-demand Diels-Alder reaction, the diverse toolkit of bioorthogonal chemistry offers solutions for a wide range of experimental needs. By providing detailed protocols and quantitative data, this guide aims to empower researchers in academia and industry to harness the full potential of bioorthogonal chemistry for their protein labeling applications, ultimately accelerating discovery in both fundamental biology and therapeutic development.

References

• 1. researchgate.net [researchgate.net]
• 2. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 3. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioorthogonal chemistry: Bridging chemistry, biology, and medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Intracellular Bioorthogonal Labeling of Glucagon Receptor via Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Live-Cell Imaging of Cellular Proteins by a Strain-Promoted Azide–Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of the Amine Group in Tetrazine-PEG5-SS-amine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The heterobifunctional linker, Tetrazine-PEG5-SS-amine, represents a sophisticated tool in the targeted delivery of therapeutic agents, particularly in the construction of Antibody-Drug Conjugates (ADCs). Its modular design, comprising a tetrazine moiety, a polyethylene (B3416737) glycol (PEG) spacer, a cleavable disulfide bond, and a terminal amine group, offers a versatile platform for bioconjugation. This technical guide delves into the core function of each component, with a particular focus on the pivotal role of the amine group, and provides detailed experimental protocols and quantitative data to aid researchers in its effective application.

The Amine Group: A Versatile Handle for Bioconjugation

The primary function of the terminal amine group (-NH2) in Tetrazine-PEG5-SS-amine is to serve as a nucleophilic handle for covalent attachment to a variety of molecules, most notably therapeutic payloads or imaging agents.[] This amine group is typically reacted with electrophilic functional groups, such as activated esters (e.g., N-hydroxysuccinimide esters), isothiocyanates, or aldehydes, to form stable amide, thiourea, or imine bonds, respectively.[]

The most common application involves the conjugation to a carboxylic acid group on a payload molecule. This is typically achieved by first activating the carboxylic acid using carbodiimide (B86325) chemistry to form an N-hydroxysuccinimide (NHS) ester. The amine group of the linker then readily reacts with the NHS ester via nucleophilic acyl substitution to form a stable amide bond.[][3] This reaction is highly efficient and proceeds under mild conditions, making it ideal for use with sensitive biomolecules.[4]

Deconstructing the Tetrazine-PEG5-SS-amine Linker

Beyond the crucial amine group, each component of the Tetrazine-PEG5-SS-amine linker plays a distinct and vital role in the overall functionality of the resulting conjugate:

• Tetrazine: This moiety is the bioorthogonal reactive partner for inverse electron demand Diels-Alder cycloaddition (iEDDA) "click" chemistry.[5] It reacts with exceptionally high speed and specificity with a trans-cyclooctene (B1233481) (TCO) group, which can be introduced onto a targeting moiety like an antibody.[6] This bioorthogonal reaction allows for the precise and efficient conjugation of the linker-payload construct to the antibody without interfering with biological systems.[7]

• PEG5 Spacer: The five-unit polyethylene glycol (PEG) spacer is a hydrophilic chain that imparts several beneficial properties to the ADC.[8] It enhances the aqueous solubility of often-hydrophobic payloads, reduces the potential for aggregation, and can improve the pharmacokinetic profile of the conjugate by increasing its hydrodynamic radius and shielding it from proteolytic degradation.[8][9]

• Disulfide Bond (-SS-): This bond serves as a cleavable linker, designed to be stable in the systemic circulation but susceptible to cleavage within the reducing environment of the target cell.[10] The intracellular concentration of reducing agents like glutathione (B108866) is significantly higher than in the bloodstream, leading to the selective reduction and cleavage of the disulfide bond and the subsequent release of the therapeutic payload at the site of action.[]

Experimental Protocols

Conjugation of Tetrazine-PEG5-SS-amine to a Carboxylic Acid-Containing Payload

This protocol outlines the steps for activating a payload with an NHS ester and subsequently conjugating it to the amine group of the linker.

Table 1: Reaction Conditions for Payload-Linker Conjugation

Parameter	Condition
Payload Activation
Solvent	Anhydrous DMF or DMSO
Activating Reagents	EDC (1.5 eq), NHS (1.5 eq)
Temperature	Room Temperature
Reaction Time	1-4 hours
Conjugation
Solvent	Anhydrous DMF or DMSO
Reactants	Activated Payload (1 eq), Tetrazine-PEG5-SS-amine (1.2 eq)
Base (optional)	DIPEA (2 eq)
Temperature	Room Temperature
Reaction Time	2-16 hours

Procedure:

• Payload Activation:

  • Dissolve the carboxylic acid-containing payload in anhydrous DMF or DMSO.

  • Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS) to the solution.

  • Stir the reaction mixture at room temperature for 1-4 hours to form the NHS ester-activated payload.

• Conjugation to Linker:

  • To the activated payload solution, add a solution of Tetrazine-PEG5-SS-amine in anhydrous DMF or DMSO.

  • If the payload salt requires neutralization, add N,N-Diisopropylethylamine (DIPEA).

  • Stir the reaction mixture at room temperature for 2-16 hours.

• Purification:

  • Monitor the reaction progress by LC-MS.

  • Upon completion, purify the Tetrazine-PEG5-SS-Payload conjugate by preparative HPLC.

Two-Step Antibody-Drug Conjugation

This protocol describes the conjugation of the Tetrazine-PEG5-SS-Payload to a TCO-modified antibody.

Procedure:

• Antibody Modification (TCO-functionalization):

  • Prepare the antibody in a suitable buffer (e.g., PBS, pH 7.4).

  • React the antibody with a TCO-NHS ester reagent to introduce the TCO moiety onto lysine (B10760008) residues.

  • Remove excess TCO reagent using a desalting column.

• Click Chemistry Conjugation:

  • Add the purified Tetrazine-PEG5-SS-Payload to the TCO-modified antibody solution.

  • Incubate the reaction mixture for 1-2 hours at room temperature.

• Purification and Characterization:

  • Purify the resulting ADC using size-exclusion chromatography (SEC) or hydrophobic interaction chromatography (HIC) to remove unconjugated linker-payload and aggregates.[][13]

  • Characterize the ADC for Drug-to-Antibody Ratio (DAR), purity, and aggregation.[][9]

Quantitative Data

In Vivo Linker Stability

The stability of the linker is a critical parameter for the efficacy and safety of an ADC. The following table provides a comparative overview of the in vivo stability of different linker types.

Table 2: Comparative In Vivo Stability of ADC Linkers

Linker Type	Cleavage Mechanism	Plasma Stability	Reference
Thioether (Non-cleavable)	Proteolytic degradation of antibody	High	[10]
Hydrazone	pH-sensitive (acidic)	Moderate (pH-dependent)	[14]
Valine-Citrulline	Cathepsin B cleavage	High	[15][]
Disulfide	Glutathione reduction	Moderate to High	[10][14]

Note: Stability can be influenced by the steric hindrance around the disulfide bond.

Intracellular Payload Release

The efficiency of payload release at the target site is crucial for the therapeutic effect. The following table presents hypothetical quantitative data on intracellular payload release from a disulfide-linked ADC.

Table 3: Example Quantitative Data on Intracellular Payload Release

Time (hours)	Intracellular Free Payload (% of total internalized ADC)
1	15
4	45
8	75
24	90

Data is illustrative and will vary depending on the specific ADC, cell line, and experimental conditions.

Visualizing the Workflow and Mechanism

Experimental Workflow for ADC Synthesis and Application

The following diagram illustrates the overall process of generating and utilizing an ADC with the Tetrazine-PEG5-SS-amine linker.

Caption: Experimental workflow for ADC synthesis and application.

Intracellular Payload Release Mechanism

This diagram illustrates the process of ADC internalization and subsequent payload release via disulfide bond cleavage.

Caption: Mechanism of intracellular payload release.

References

• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. Next-Generation of Novel Antibody-Drug Conjugates: Click Chemistry ADCs | AxisPharm [axispharm.com]
• 6. benchchem.com [benchchem.com]
• 7. sygnaturediscovery.com [sygnaturediscovery.com]
• 8. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 9. lifesciences.danaher.com [lifesciences.danaher.com]
• 10. Severing Ties: Quantifying the Payload Release from Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. A comparison of the activity, lysosomal stability, and efficacy of legumain-cleavable and cathepsin cleavable ADC linkers - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Aqueous Behavior of Tetrazine-PEG5-SS-amine: A Technical Guide

For researchers, scientists, and professionals in drug development, understanding the solubility characteristics of linker molecules is paramount for the successful design and execution of bioconjugation strategies. This in-depth technical guide focuses on the solubility profile of Tetrazine-PEG5-SS-amine, a heterobifunctional linker integral to the advancement of antibody-drug conjugates (ADCs) and other targeted therapeutics. This document provides a comprehensive overview of its solubility in aqueous buffers, detailed experimental protocols for solubility determination, and a logical workflow for its application.

Core Concepts: The Molecular Architecture and its Impact on Solubility

Tetrazine-PEG5-SS-amine is a sophisticated molecule designed with distinct functional domains that dictate its chemical reactivity and physical properties. Its structure comprises a tetrazine moiety for bioorthogonal click chemistry, a polyethylene (B3416737) glycol (PEG) spacer, a cleavable disulfide bond, and a terminal amine group for conjugation.

The aqueous solubility of this linker is significantly influenced by the hydrophilic nature of the five-unit polyethylene glycol (PEG5) spacer. PEGylation is a well-established strategy in pharmaceutical sciences to enhance the water solubility and biocompatibility of molecules.[1][] The ether oxygens of the PEG chain form hydrogen bonds with water molecules, thereby facilitating the dissolution of the entire construct in aqueous media. Product descriptions for similar PEGylated tetrazine linkers consistently highlight that the PEG spacer enhances solubility in aqueous buffers.[3][4][5][6][7]

The disulfide (-SS-) bond, while primarily incorporated as a cleavable linkage for drug release under reducing conditions, can also influence the overall polarity and solubility of the molecule. The tetrazine and amine functionalities also contribute to the molecule's polarity and potential for hydrogen bonding.

Quantitative Solubility Profile

While specific quantitative solubility data for Tetrazine-PEG5-SS-amine is not extensively published, the expected solubility based on its structure and data from analogous compounds is summarized below. These values are estimates and should be confirmed experimentally for specific applications. For instance, a related pyrophosphate diester linker drug has been reported to have a solubility greater than 5 mg/mL.[8]

Buffer System	pH	Expected Solubility (mg/mL)	Molar Concentration (mM)	Notes
Phosphate-Buffered Saline (PBS)	7.4	> 10	> 15.5	High solubility is anticipated due to the hydrophilic PEG5 spacer.
Tris-Buffered Saline (TBS)	7.4	> 10	> 15.5	Similar to PBS, high solubility is expected.
Acetate Buffer	5.0	5 - 10	7.8 - 15.5	Solubility may be slightly reduced at lower pH due to protonation of the amine.
Carbonate-Bicarbonate Buffer	9.0	> 10	> 15.5	The amine group is deprotonated, potentially enhancing solubility.
Deionized Water	~7.0	> 10	> 15.5	Expected to be freely soluble.

Note: The molecular weight of Tetrazine-PEG5-SS-amine is 641.8 g/mol .

Experimental Protocols for Solubility Determination

A precise determination of the solubility of Tetrazine-PEG5-SS-amine in a specific buffer is crucial for an experimental setup. The following is a detailed protocol for this purpose.

Protocol 1: Saturated Solution Method with UV-Vis Spectroscopy

This method determines the equilibrium solubility of the compound in a given buffer.

Materials:

• Tetrazine-PEG5-SS-amine

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• Vortex mixer

• Centrifuge

• UV-Vis spectrophotometer

• Quartz cuvettes

• Calibrated micropipettes

• Analytical balance

Procedure:

• Preparation of a Standard Curve:

  • Prepare a stock solution of Tetrazine-PEG5-SS-amine in a solvent in which it is freely soluble, such as dimethyl sulfoxide (B87167) (DMSO).

  • Create a series of dilutions of the stock solution in the aqueous buffer of interest to generate a standard curve.

  • Measure the absorbance of the tetrazine chromophore at its maximum absorbance wavelength (λmax), typically around 520-540 nm.

  • Plot absorbance versus concentration to generate a linear standard curve.

• Preparation of a Saturated Solution:

  • Add an excess amount of Tetrazine-PEG5-SS-amine to a known volume of the desired aqueous buffer in a microcentrifuge tube.

  • Vortex the mixture vigorously for 2 minutes.

  • Incubate the suspension at a controlled temperature (e.g., 25°C) for 24 hours with continuous agitation to ensure equilibrium is reached.

• Sample Analysis:

  • Centrifuge the suspension at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved solid.

  • Carefully collect a known volume of the supernatant, ensuring no solid particles are transferred.

  • Dilute the supernatant with the aqueous buffer to a concentration that falls within the linear range of the standard curve.

  • Measure the absorbance of the diluted supernatant at the λmax.

• Calculation of Solubility:

  • Use the standard curve to determine the concentration of Tetrazine-PEG5-SS-amine in the diluted supernatant.

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor. This value represents the solubility of the compound in the tested buffer.

Logical Workflow and Visualization

The primary application of Tetrazine-PEG5-SS-amine is in bioconjugation, particularly for the construction of ADCs. The following diagram illustrates a typical experimental workflow.

Experimental workflow for ADC synthesis.

This workflow outlines the sequential steps from preparing the individual components to the final application of the synthesized ADC. The solubility of Tetrazine-PEG5-SS-amine is critical during the "Linker Activation" and "Bioorthogonal Reaction" steps, which are typically performed in aqueous buffers.

Signaling Pathway Visualization

Tetrazine-PEG5-SS-amine is a synthetic linker and does not directly participate in or modulate biological signaling pathways. Its function is to covalently link two molecules, such as an antibody and a drug. Therefore, a diagram of a signaling pathway involving this molecule would not be appropriate. The experimental workflow diagram above provides a more relevant visualization of its practical use.

The following diagram illustrates the logical relationship of the key structural components of the linker to its overall function.

References

• 1. Tetrazine Linker - Click Chemistry Tools -Tetrazine PEG linker | AxisPharm [axispharm.com]
• 3. Tetrazine amine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 4. Tetrazine-PEG4-SS-amine.HCl salt | AxisPharm [axispharm.com]
• 5. Tetrazine-PEG4-SS-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Tetrazine-PEG9-tetrazine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 8. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Site-Specific Protein Labeling using Tetrazine-PEG5-SS-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the site-specific labeling of proteins using Tetrazine-PEG5-SS-amine. This reagent is a powerful tool for bioconjugation, enabling the attachment of various molecules to proteins with high precision and control. The inclusion of a disulfide bond within the polyethylene (B3416737) glycol (PEG) linker allows for the subsequent cleavage of the conjugate under reducing conditions, making it particularly useful for applications such as drug delivery, protein interaction studies, and cellular imaging.

The core of this methodology lies in the bioorthogonal reaction between a tetrazine and a trans-cyclooctene (B1233481) (TCO). This inverse-electron-demand Diels-Alder cycloaddition (IEDDA) is known for its exceptionally fast reaction kinetics and high specificity, proceeding efficiently in aqueous environments without the need for a catalyst.[1][2]

Principle of the Reaction

Site-specific protein labeling using Tetrazine-PEG5-SS-amine involves a two-step process:

• Protein Modification: The protein of interest is first functionalized with a trans-cyclooctene (TCO) group. This can be achieved through various methods, including the reaction of a TCO-NHS ester with primary amines (e.g., lysine (B10760008) residues) on the protein surface or the genetic incorporation of a TCO-containing unnatural amino acid.[1][3]

• Bioorthogonal Ligation: The TCO-modified protein is then reacted with Tetrazine-PEG5-SS-amine. The tetrazine moiety rapidly and specifically reacts with the TCO group to form a stable covalent bond.[2][4][5] The PEG5 linker enhances the solubility and reduces the immunogenicity of the resulting conjugate.[6][7] The disulfide bond (-SS-) within the linker provides a cleavable site for controlled release of the conjugated molecule.[8][][10]

Experimental Protocols

Protocol 1: Modification of Protein with TCO-NHS Ester

This protocol describes the labeling of a protein with a TCO group via reaction with a TCO-PEGn-NHS ester.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• TCO-PEGn-NHS ester (n can be varied to adjust linker length)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting spin column or dialysis cassette

Procedure:

• Protein Preparation: Ensure the protein solution is at a suitable concentration (typically 1-10 mg/mL) in an amine-free buffer. If the buffer contains primary amines (e.g., Tris or glycine), perform a buffer exchange.

• TCO-NHS Ester Solution: Immediately before use, prepare a 10 mM stock solution of the TCO-PEGn-NHS ester in anhydrous DMF or DMSO.

• Labeling Reaction: Add a 10-20 fold molar excess of the TCO-PEGn-NHS ester solution to the protein solution. The optimal molar excess should be determined empirically for each protein.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 30 minutes at room temperature.

• Purification: Remove the excess, unreacted TCO reagent and quenching buffer components by using a desalting spin column or by dialysis against a suitable buffer (e.g., PBS).

Protocol 2: Labeling of TCO-Modified Protein with Tetrazine-PEG5-SS-amine

This protocol details the bioorthogonal ligation of the TCO-labeled protein with Tetrazine-PEG5-SS-amine.

Materials:

• TCO-modified protein in a suitable buffer (e.g., PBS, pH 6.0-9.0)

• Tetrazine-PEG5-SS-amine

• Anhydrous DMSO or DMF

Procedure:

• Prepare Reactants:

  • Prepare the TCO-labeled protein in the desired reaction buffer.

  • Dissolve the Tetrazine-PEG5-SS-amine in a compatible solvent (e.g., DMSO or DMF) to create a stock solution (e.g., 10 mM).

• Ligation Reaction: Add a 1.5 to 5-fold molar excess of the Tetrazine-PEG5-SS-amine solution to the TCO-modified protein solution.

• Incubation: Incubate the reaction mixture for 30 to 120 minutes at room temperature or 37°C.[1] The reaction progress can be monitored by the disappearance of the characteristic pink color of the tetrazine.[1]

• Purification (Optional): If necessary, the final conjugate can be purified from any unreacted starting materials using size-exclusion chromatography (SEC). For many applications, the reaction is clean enough that no further purification is required.[1]

Protocol 3: Cleavage of the Disulfide Linker

This protocol describes the cleavage of the disulfide bond in the labeled protein to release the conjugated molecule.

Materials:

• Protein conjugate containing the Tetrazine-PEG5-SS-amine linker

• Reducing agent (e.g., Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP))

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Prepare Protein Conjugate: Dissolve the purified protein conjugate in the reaction buffer.

• Add Reducing Agent: Add the reducing agent to the protein conjugate solution. A final concentration of 10-50 mM DTT or 5-20 mM TCEP is typically sufficient.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours. The optimal time and temperature may need to be determined empirically.

• Analysis: The cleavage can be confirmed by various analytical techniques such as SDS-PAGE, mass spectrometry, or HPLC, by observing the change in molecular weight of the protein or the release of the conjugated molecule.

Data Presentation

Parameter	Value/Range	Reference/Notes
Reaction Type	Inverse-electron-demand Diels-Alder Cycloaddition (IEDDA)	[1][11]
Reactants	Tetrazine and trans-cyclooctene (TCO)	[1][2]
Reaction Kinetics (k2)	1 - 1x10^6 M⁻¹s⁻¹ (for TCO-tetrazine ligation)	[2]
Reaction pH	6.0 - 9.0	[1][2]
Reaction Temperature	Room Temperature to 37°C	[1]
Catalyst Requirement	None (Catalyst-free)	[1][2]
Cleavage Condition	Reducing environment (e.g., DTT, TCEP)	[][10]
Typical Molar Excess (Tetrazine:TCO)	1.5 - 5 fold	Empirically determined
Typical Reaction Time	30 - 120 minutes	[1]

Visualizations

Caption: Experimental workflow for site-specific protein labeling and cleavage.

Caption: Disulfide bond cleavage signaling pathway.

Characterization of the Labeled Protein

It is crucial to characterize the protein conjugate to determine the success of the labeling reaction and the integrity of the protein.

• Degree of Labeling (DOL): The ratio of conjugated molecules to protein can be determined using UV-Vis spectroscopy by measuring the absorbance of the protein (typically at 280 nm) and the tetrazine or a fluorescent tag. Mass spectrometry (MALDI-TOF or ESI-MS) can also provide a precise measurement of the DOL by comparing the mass of the unlabeled and labeled protein.[12][13]

• Purity: SDS-PAGE can be used to visualize the increase in molecular weight of the labeled protein and to assess the purity of the conjugate. Size-exclusion chromatography (SEC-HPLC) can also be used to separate the conjugate from any unreacted protein or reagents.[13]

• Protein Integrity and Activity: It is important to confirm that the labeling process has not adversely affected the structure and function of the protein. Techniques such as circular dichroism (CD) spectroscopy can be used to assess secondary and tertiary structure, while functional assays specific to the protein of interest should be performed to confirm that its biological activity is retained.[7][13]

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Tetrazine-PEG5-SS-amine - Ruixibiotech [ruixibiotech.com]
• 6. Tetrazine Linker - Click Chemistry Tools -Tetrazine PEG linker | AxisPharm [axispharm.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Disulfide Linkers, S-S Cleavable | BroadPharm [broadpharm.com]
• 10. njbio.com [njbio.com]
• 11. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]

Revolutionizing Live-Cell Dynamics: A Step-by-Step Guide to TCO-Tetrazine Ligation

Authored for researchers, scientists, and drug development professionals, this document provides a comprehensive guide to employing TCO-tetrazine ligation for live-cell imaging. This powerful bioorthogonal reaction offers unparalleled speed and specificity, enabling the precise labeling and tracking of biomolecules in their native cellular environment.

The inverse electron demand Diels-Alder (iEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine (Tz) is a cornerstone of bioorthogonal chemistry, celebrated for its exceptionally fast reaction kinetics without the need for a cytotoxic copper catalyst.[1][2] This "click chemistry" has become an invaluable tool for the specific and efficient labeling of biomolecules in complex biological systems, including live cells and whole organisms.[2][3]

The reaction's high efficiency allows for quantitative labeling even at low reactant concentrations.[2] A key feature of many tetrazine-dye conjugates is the quenching of the dye's fluorescence by the tetrazine moiety. This fluorescence is restored upon ligation with a TCO, resulting in a "turn-on" fluorogenic response that significantly enhances the signal-to-noise ratio by minimizing background fluorescence.[1][4] This guide will detail the necessary protocols, quantitative parameters, and workflows to successfully implement TCO-tetrazine ligation in live-cell imaging experiments.

Core Principles and Advantages

The TCO-tetrazine ligation is a two-step process:

• Functionalization: A biomolecule of interest (e.g., a protein, antibody, or small molecule) is first modified with a TCO group. This is often achieved by reacting primary amines, such as the lysine (B10760008) residues on a protein, with a TCO-NHS ester.[2]

• Ligation: The TCO-modified biomolecule is then introduced to a tetrazine-fluorophore conjugate. The rapid and specific click reaction forms a stable covalent bond, effectively labeling the target biomolecule with the fluorescent probe.[2]

Key Advantages:

• Biocompatibility: The reaction proceeds efficiently in aqueous buffers and at physiological temperatures without the need for a catalyst, making it ideal for in-vivo applications.[5]

• Exceptional Kinetics: It is one of the fastest bioorthogonal reactions known, with second-order rate constants reaching up to 10^7 M⁻¹s⁻¹.[6][7][8] This allows for rapid labeling at low concentrations.

• Specificity and Bioorthogonality: TCO and tetrazine groups are highly selective for each other and do not react with other functional groups present in biological systems, ensuring minimal off-target labeling.[5]

• Fluorogenic Probes: The use of tetrazine-quenched fluorophores provides a "turn-on" signal upon ligation, reducing background and improving imaging contrast.[4]

Quantitative Data for Experimental Design

The following tables summarize key quantitative parameters for TCO-tetrazine ligation to aid in experimental design and optimization.

Parameter	Recommended Value/Range	Notes
TCO-NHS Ester Molar Excess (for protein labeling)	10 to 20-fold	For efficient labeling of primary amines on proteins.[2][3]
TCO-labeled Antibody Concentration (Pre-targeting)	10 - 100 nM	Optimal concentration should be determined empirically for each antibody and cell type.[1]
Tetrazine-Fluorophore Concentration	1 - 10 µM	Higher concentrations can increase labeling speed but may also lead to higher background.[1]
Reaction pH	6.0 - 9.0	The reaction is robust across a wide pH range, with PBS (pH 7.4) being a common choice.[2][9]
Reaction Temperature	Room Temperature to 37°C	The reaction is fast at room temperature, but incubation at 37°C can further accelerate it.[2][9]
Incubation Time	15 - 60 minutes	The rapid kinetics often lead to sufficient labeling within this timeframe.[1][2]

Reagent Type	Second-Order Rate Constant (M⁻¹s⁻¹)	Key Characteristics
TCO	~2,000	The foundational TCO structure.[3]
axial-5-hydroxy-trans-cyclooctene (a-TCO)	~150,000	Increased reactivity due to steric effects.[3]
s-TCO	>200,000 to 2,800,000	Conformationally strained TCO with significantly enhanced reactivity.[4]
Methyl-substituted Tetrazines	-	High stability in aqueous media, reliable for protein labeling.[2]
Hydrogen-substituted Tetrazines	-	Extremely fast reaction kinetics, ideal for in vivo imaging.[2]

Experimental Protocols

Protocol 1: Labeling of a Protein/Antibody with a TCO-NHS Ester

This protocol describes the initial step of functionalizing a protein or antibody with a TCO moiety.

Materials:

• Protein/antibody of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEGx-NHS ester

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Desalting column (e.g., Sephadex G-25)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Protein Preparation: Dissolve the protein/antibody in an amine-free buffer at a concentration of 1-10 mg/mL. Ensure the buffer does not contain primary amines (e.g., Tris or glycine) as they will compete with the NHS ester reaction.[1]

• TCO-NHS Ester Stock Solution: Immediately before use, dissolve the TCO-PEGx-NHS ester in anhydrous DMF or DMSO to a concentration of 10-20 mM.[1]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester stock solution to the protein solution.[3]

• Incubation: Incubate the reaction for 1 hour at room temperature with gentle mixing.[2]

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 5 minutes at room temperature.[2]

• Purification: Remove the excess, unreacted TCO-NHS ester using a desalting column equilibrated with the desired storage buffer (e.g., PBS).[1]

• Characterization: Determine the degree of labeling (DOL) by mass spectrometry (MALDI-TOF or ESI-MS) by comparing the mass of the labeled and unlabeled protein. The TCO-labeled protein is now ready for ligation.[1]

Protocol 2: TCO-Tetrazine Ligation for Live-Cell Imaging (Pre-targeting Strategy)

This protocol outlines the fluorescent labeling of live cells that have been pre-targeted with a TCO-modified antibody.

Materials:

• Live cells cultured on coverslips or in an imaging dish

• TCO-labeled antibody (from Protocol 1)

• Tetrazine-fluorophore conjugate (e.g., Cy5-PEG8-Tetrazine)

• Anhydrous DMSO

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• Fluorescence microscope

Procedure:

• Pre-targeting: Incubate the cells with the TCO-labeled antibody in live-cell imaging medium at a concentration of 10-100 nM for 30-60 minutes at 37°C. This allows the antibody to bind to its target on the cell surface.[1]

• Washing: Gently wash the cells two to three times with fresh, pre-warmed imaging medium to remove any unbound TCO-labeled antibody.[1]

• Ligation and Imaging:

  • Prepare a stock solution of the tetrazine-fluorophore in anhydrous DMSO (e.g., 1 mM).[1]

  • Dilute the stock solution in live-cell imaging medium to a final concentration of 1-5 µM.[1]

  • Add the tetrazine-fluorophore staining solution to the cells.

• Image Acquisition: Immediately begin imaging the cells using a fluorescence microscope equipped with the appropriate filters for the chosen fluorophore. The fluorescent signal should develop rapidly as the ligation occurs. Time-lapse imaging can be performed to monitor the labeling process in real-time.[1]

Experimental Controls:

To ensure the specificity of the labeling, the following controls are recommended:

• Unlabeled Cells + Tetrazine-Fluorophore: To assess non-specific binding of the tetrazine probe.[1]

• TCO-labeled Cells (no tetrazine): To determine the background fluorescence of the TCO-modified cells.[1]

• Unlabeled Cells (no TCO, no tetrazine): To determine the autofluorescence of the cells.[1]

Visualizing the Workflow and Chemistry

The following diagrams illustrate the TCO-tetrazine ligation process.

Caption: Mechanism of the TCO-Tetrazine bioorthogonal ligation.[3]

Caption: Experimental workflow for live-cell imaging using TCO-tetrazine ligation.[1]

Troubleshooting and Optimization

Issue	Possible Cause	Recommended Solution
Low Labeling Efficiency	Suboptimal stoichiometry	Empirically optimize the molar ratio of TCO to tetrazine. A slight excess of the tetrazine-fluorophore (1.05 to 1.5-fold) is often beneficial.[9]
Steric hindrance	If the TCO and tetrazine moieties are attached to bulky molecules, consider using reagents with longer, flexible PEG linkers to improve accessibility.[10]
Degradation of reagents	Use freshly prepared solutions. Tetrazines can be susceptible to degradation in aqueous media, and TCOs can be sensitive to thiols and UV light.[10]
High Background Fluorescence	Non-specific binding of tetrazine-fluorophore	Ensure thorough washing after the pre-targeting step. Include a control of unlabeled cells incubated with the tetrazine-fluorophore to assess non-specific binding.[1]
High concentration of tetrazine-fluorophore	Titrate the concentration of the tetrazine-fluorophore to find the optimal balance between signal and background.
Phototoxicity or Cell Stress	High laser power or prolonged exposure during imaging	Use the lowest possible laser power and exposure times. Consider using a spinning disk confocal microscope for reduced phototoxicity.
Reagent toxicity	While generally biocompatible, ensure that the final concentrations of TCO- and tetrazine-containing reagents are not cytotoxic to your specific cell line by performing viability assays.

By following these detailed protocols and considering the quantitative data and troubleshooting advice provided, researchers can effectively harness the power of TCO-tetrazine ligation for high-resolution, dynamic imaging of biological processes in live cells. This versatile chemical tool opens up new avenues for understanding cellular function and for the development of novel diagnostics and therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. trans-Cyclooctene — a stable, voracious dienophile for bioorthogonal labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. broadpharm.com [broadpharm.com]
• 6. Access To Faster Eukaryotic Cell Labeling With Encoded Tetrazine Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Revolutionizing Nanoparticle-Based Therapies: Applications of Tetrazine-PEG5-SS-amine for Advanced Surface Modification

For Immediate Release

A novel heterobifunctional linker, Tetrazine-PEG5-SS-amine, is poised to accelerate the development of next-generation nanoparticle-based therapeutics and diagnostics. This innovative reagent provides a versatile platform for the surface modification of nanoparticles, enabling targeted drug delivery, controlled release, and advanced bioimaging applications. By combining the principles of bioorthogonal chemistry with a cleavable disulfide linkage, Tetrazine-PEG5-SS-amine offers researchers unprecedented control over the in vivo fate of their nanoparticle constructs.

This document provides detailed application notes and experimental protocols for the use of Tetrazine-PEG5-SS-amine in the surface modification of nanoparticles, intended for researchers, scientists, and drug development professionals.

Core Applications and Advantages

Tetrazine-PEG5-SS-amine is a powerful tool for the functionalization of nanoparticles, offering a multitude of advantages for advanced drug delivery and diagnostic systems. Its unique structure, featuring a terminal amine, a polyethylene (B3416737) glycol (PEG) spacer, a disulfide bond, and a tetrazine moiety, enables a three-pronged approach to sophisticated nanoparticle engineering:

• Initial Conjugation: The terminal primary amine allows for covalent attachment to nanoparticles that have been functionalized with carboxyl groups, a common surface chemistry for many types of nanoparticles. This is typically achieved through robust and well-established EDC/NHS amidation chemistry.

• "Stealth" Properties and Biocompatibility: The hydrophilic 5-unit PEG spacer (PEG5) imparts "stealth" characteristics to the modified nanoparticles. This PEG layer reduces non-specific protein adsorption (opsonization), thereby preventing rapid clearance by the reticuloendothelial system (RES) and prolonging circulation time in vivo.

• Redox-Responsive Drug Release: The disulfide (-SS-) bond is stable under normal physiological conditions but is readily cleaved in the presence of reducing agents such as glutathione (B108866) (GSH). Since the intracellular concentration of GSH is significantly higher than in the extracellular environment, this feature allows for the triggered release of conjugated cargo within the target cells, minimizing off-target effects.

• Bioorthogonal "Click" Chemistry for Targeting: The tetrazine group is a key component for bioorthogonal chemistry, specifically the inverse-electron-demand Diels-Alder cycloaddition (IEDDA) reaction with a trans-cyclooctene (B1233481) (TCO) dienophile.[1] This "click chemistry" reaction is exceptionally fast, highly specific, and occurs efficiently under physiological conditions without the need for a catalyst.[1][2] This allows for a pre-targeting approach where the tetrazine-modified nanoparticles are administered first, allowed to accumulate at the target site, and then a TCO-labeled targeting ligand (e.g., antibody, peptide) or imaging agent is introduced to "click" onto the nanoparticles in vivo.

These features make Tetrazine-PEG5-SS-amine an ideal linker for creating sophisticated drug delivery systems, theranostic agents, and imaging probes with enhanced efficacy and reduced side effects.

Experimental Data

The following tables summarize key quantitative parameters associated with the different stages of nanoparticle modification and application using tetrazine-based linkers. While specific data for Tetrazine-PEG5-SS-amine is limited in publicly available literature, the provided data from closely related systems offer valuable insights and benchmarks for experimental design.

Table 1: Nanoparticle Surface Modification Characteristics

Parameter	Nanoparticle Type	Linker/Coating	Measurement Technique	Result	Reference
Zeta Potential	PLGA-PEG-COOH NPs	Full-length antibody	DLS	-22.9 mV (before), -6.49 mV (after)	[3]
Zeta Potential	PLGA-PEG-Mal NPs	f(ab')2 fragment	DLS	-22.3 mV (before), -6.78 mV (after)	[3]
Hydrodynamic Size	PLGA-PEG-COOH NPs	Full-length antibody	DLS	195 nm (before), 205 nm (after)	[3]
Antibody Conjugation Efficiency	PLGA-PEG-COOH NPs	Full-length antibody	BCA Assay	14.64%	[3]
Antibody Conjugation Efficiency	PLGA-PEG-Mal NPs	f(ab')2 fragment	BCA Assay	47.19%	[3]
PEG Surface Density	100 nm Polystyrene NPs	5 kDa mPEG-amine	Fluorescence Quantification	Varied up to ~1 PEG/nm²	[4]

Table 2: Kinetics of Tetrazine-TCO Ligation

Tetrazine Derivative	Dienophile	Solvent	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
3-methyl-6-phenyl-1,2,4,5-tetrazine	trans-cyclooctene (TCO)	Acetonitrile/Water	~3000	[5]
Dipyridyl tetrazine	TCO	Aqueous	Up to 10⁶	[1]
H-Tetrazine	TCO	Aqueous	> 800	[5]

Table 3: Glutathione-Mediated Drug Release

Nanoparticle System	Linkage	Reducing Agent	Release Profile	Reference
Doxorubicin-loaded nanogels	Disulfide	10 mM Glutathione	Significant release within hours	[6]
Camptothecin-oleic acid prodrugs	Disulfide	Glutathione	3-4 fold higher extracellular release than intracellular	[7]
Doxorubicin-loaded polypeptide NPs	Disulfide	10 mM DTT	> 80% release in 24h	[8]

Experimental Protocols

The following protocols provide a general framework for the surface modification of carboxylated nanoparticles with Tetrazine-PEG5-SS-amine and subsequent bioorthogonal ligation. Optimization will be required for specific nanoparticle types and applications.

Protocol 1: Conjugation of Tetrazine-PEG5-SS-amine to Carboxylated Nanoparticles

This protocol describes the covalent attachment of the linker to nanoparticles that present carboxyl groups on their surface.

Materials:

• Carboxylated nanoparticles (e.g., polystyrene, silica, PLGA)

• Tetrazine-PEG5-SS-amine

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 0.1 M MES buffer, pH 6.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M ethanolamine, pH 8.5

• Washing Buffer: PBS with 0.05% Tween-20

• Ultracentrifuge or magnetic separator (if applicable)

Procedure:

• Nanoparticle Preparation:

  • Resuspend the carboxylated nanoparticles in Activation Buffer.

  • Wash the nanoparticles twice with Activation Buffer to remove any storage buffer components. After each wash, pellet the nanoparticles by centrifugation or magnetic separation and discard the supernatant.

• Activation of Carboxyl Groups:

  • Resuspend the washed nanoparticles in fresh Activation Buffer to a desired concentration (e.g., 10 mg/mL).

  • Prepare fresh solutions of EDC and sulfo-NHS in Activation Buffer (e.g., 10 mg/mL each).

  • Add EDC and sulfo-NHS to the nanoparticle suspension. A typical starting molar ratio is a 5 to 10-fold excess of EDC and sulfo-NHS over the estimated number of carboxyl groups on the nanoparticle surface.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing to activate the carboxyl groups, forming a more stable sulfo-NHS ester.

• Washing of Activated Nanoparticles:

  • Pellet the activated nanoparticles by centrifugation or magnetic separation.

  • Discard the supernatant containing excess EDC and sulfo-NHS.

  • Wash the nanoparticles twice with Coupling Buffer to remove any residual activating agents.

• Conjugation with Tetrazine-PEG5-SS-amine:

  • Dissolve Tetrazine-PEG5-SS-amine in Coupling Buffer to a desired concentration.

  • Resuspend the washed, activated nanoparticles in the Tetrazine-PEG5-SS-amine solution. The molar excess of the linker will depend on the desired surface density and should be optimized.

  • Incubate the reaction mixture for 2-4 hours at room temperature, or overnight at 4°C, with gentle end-over-end rotation.

• Quenching and Washing:

  • Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to quench any unreacted sulfo-NHS esters. Incubate for 30 minutes at room temperature.

  • Pellet the functionalized nanoparticles.

  • Wash the nanoparticles three times with Washing Buffer to remove unreacted linker and quenching agent.

  • Resuspend the final Tetrazine-PEG5-SS-amine modified nanoparticles in a suitable storage buffer (e.g., PBS).

Protocol 2: Bioorthogonal Ligation with a TCO-labeled Molecule

This protocol outlines the "click" reaction between the tetrazine-functionalized nanoparticles and a trans-cyclooctene (TCO)-containing molecule.

Materials:

• Tetrazine-modified nanoparticles (from Protocol 1)

• TCO-labeled molecule (e.g., TCO-antibody, TCO-peptide, TCO-fluorophore)

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Reaction Setup:

  • Disperse the tetrazine-modified nanoparticles in the Reaction Buffer to a desired concentration.

  • Dissolve the TCO-labeled molecule in the Reaction Buffer.

  • Mix the tetrazine-nanoparticle suspension with the TCO-molecule solution. A 1.1 to 2-fold molar excess of the TCO-molecule relative to the estimated number of tetrazine groups on the nanoparticles is a good starting point.

• Incubation:

  • Incubate the reaction mixture at room temperature for 1-2 hours. The reaction is typically very fast. The progress can be monitored by the disappearance of the characteristic pink/red color of the tetrazine.

• Purification:

  • Purify the resulting nanoparticle conjugates from unreacted TCO-molecule using size exclusion chromatography, dialysis, or repeated centrifugation/washing steps, depending on the size and nature of the nanoparticles and the conjugated molecule.

Protocol 3: In Vitro Glutathione-Mediated Cargo Release

This protocol describes a method to assess the cleavage of the disulfide bond and the release of a conjugated cargo in a simulated intracellular reducing environment.

Materials:

• Nanoparticles functionalized with a cargo attached via the Tetrazine-PEG5-SS-amine linker.

• Release Buffer (Physiological): PBS, pH 7.4

• Release Buffer (Reducing): PBS, pH 7.4, containing 10 mM glutathione (GSH)

• Fluorescence plate reader or HPLC system for quantifying the released cargo.

Procedure:

• Sample Preparation:

  • Prepare two sets of the cargo-loaded nanoparticle suspension at a known concentration in PBS.

• Release Assay:

  • To one set of samples, add an equal volume of Release Buffer (Physiological).

  • To the second set of samples, add an equal volume of Release Buffer (Reducing) to achieve a final GSH concentration of 10 mM.

  • Incubate all samples at 37°C with gentle shaking.

• Quantification of Released Cargo:

  • At various time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), take aliquots from each sample.

  • Separate the nanoparticles from the supernatant by centrifugation or using a centrifugal filter unit.

  • Quantify the amount of released cargo in the supernatant using an appropriate analytical method (e.g., fluorescence spectroscopy if the cargo is fluorescent, or HPLC).

• Data Analysis:

  • Calculate the cumulative percentage of cargo released at each time point for both the physiological and reducing conditions.

  • Plot the cumulative release (%) versus time to generate the release profiles.

Visualization of Workflows and Mechanisms

The following diagrams, generated using the DOT language, illustrate the key processes described in these application notes.

Caption: Workflow for nanoparticle functionalization.

Caption: Bioorthogonal pre-targeting strategy.

Caption: Mechanism of intracellular drug release.

References

• 1. broadpharm.com [broadpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. Impact of the conjugation of antibodies to the surfaces of polymer nanoparticles on the immune cell targeting abilities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Glutathione-Sensitive Nanogels for Drug Release | Chemical Engineering Transactions [cetjournal.it]
• 7. Drug Release from Disulfide-Linked Prodrugs: Role of Thiol Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Disulfide-cross-linked PEG-block-polypeptide nanoparticles with high drug loading content as glutathione-triggered anticancer drug nanocarriers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling Peptides with Tetrazine-PEG5-SS-amine

Introduction

The inverse electron-demand Diels-Alder (IEDDA) reaction between a tetrazine (Tz) and a strained alkene, such as a trans-cyclooctene (B1233481) (TCO), is a cornerstone of modern bioorthogonal chemistry.[1][2] This "click" reaction is characterized by exceptionally fast kinetics, high specificity, and the ability to proceed under mild, aqueous conditions without a catalyst, making it ideal for biological applications.[1][2][3]

This document provides detailed protocols and reaction conditions for labeling TCO-modified peptides with Tetrazine-PEG5-SS-amine . This reagent incorporates several key features:

• A Tetrazine moiety for highly efficient IEDDA ligation with a TCO-modified peptide.[4]

• A hydrophilic PEG5 spacer to enhance aqueous solubility.[5]

• A cleavable disulfide (SS) bond , allowing for the release of a conjugated molecule under reducing conditions, a critical feature for drug delivery systems.[6]

• A terminal amine group , which provides a versatile handle for further functionalization if needed.

These application notes are intended for researchers, scientists, and drug development professionals engaged in peptide modification, bioconjugation, and the development of targeted therapeutics.

Experimental Workflow Overview

The general workflow for labeling a peptide involves two main stages. First, the target peptide must be functionalized with a TCO group. The most common method is to react primary amines on the peptide (N-terminus or lysine (B10760008) side chains) with a TCO-NHS ester. Second, the purified TCO-peptide is reacted with the Tetrazine-PEG5-SS-amine via the IEDDA click reaction.

Figure 1. Overall experimental workflow for peptide labeling.

Reaction Conditions for Tetrazine-TCO Ligation

The IEDDA reaction is robust and proceeds efficiently under a range of conditions. The following table summarizes the recommended parameters for the reaction between a TCO-modified peptide and Tetrazine-PEG5-SS-amine.

Parameter	Recommended Range	Optimal	Notes
Molar Ratio	1.05 - 1.5	1.2	(Tetrazine : TCO). A slight excess of the tetrazine reagent is recommended to ensure complete consumption of the TCO-peptide.[3]
pH	6.0 - 9.0	7.4	The reaction is efficient across a broad pH range.[3][7] Physiological pH (7.4) is commonly used and ideal for biomolecules.
Buffer System	PBS, HEPES, Borate	PBS (pH 7.4)	Use amine-free buffers, especially if residual NHS esters from a previous step could be present.[3][6]
Temperature	4°C - 40°C	Room Temp (20-25°C)	The reaction is very fast at room temperature.[3] Incubation at 37°C can accelerate it further, while 4°C can be used for overnight reactions.[3]
Reaction Time	30 min - 4 hours	30 - 60 min	At room temperature with micromolar concentrations, the reaction is often complete in under an hour.[3]
Solvent	Aqueous buffers	PBS or DPBS	The PEG5 linker enhances the solubility of the tetrazine reagent in aqueous media.[5]
Catalyst	Not Required	N/A	The reaction is catalyst-free, a major advantage for biological applications.[1][3]

Detailed Experimental Protocols

Protocol A: TCO Functionalization of Peptides (Prerequisite)

This protocol describes a general method for attaching a TCO group to a peptide using an amine-reactive TCO-NHS ester.

Materials:

• Peptide with at least one primary amine (N-terminus or Lysine).

• TCO-NHS Ester (e.g., TCO-PEG4-NHS Ester).

• Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO).

• Amine-free buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.5-8.0.[3]

• Desalting column or HPLC for purification.

Procedure:

• Peptide Preparation: Dissolve the peptide in the amine-free reaction buffer to a final concentration of 1-5 mg/mL.

• TCO-NHS Ester Stock Solution: Immediately before use, dissolve the TCO-NHS ester in anhydrous DMF or DMSO to create a 10-20 mM stock solution.

• Reaction: Add a 5-10 fold molar excess of the TCO-NHS ester stock solution to the peptide solution.

• Incubation: Incubate the reaction for 30-60 minutes at room temperature.

• Purification: Remove the excess, unreacted TCO-NHS ester immediately using a desalting column or reverse-phase HPLC.[3] The purified TCO-modified peptide is now ready for ligation.

Protocol B: Labeling of TCO-Peptide with Tetrazine-PEG5-SS-amine

Materials:

• Purified TCO-modified peptide (from Protocol A).

• Tetrazine-PEG5-SS-amine.

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4.

• Desalting column or HPLC for final purification.

Procedure:

• Reagent Preparation:

  • Dissolve the TCO-modified peptide in PBS (pH 7.4) to a known concentration (e.g., 100 µM).

  • Prepare a stock solution of Tetrazine-PEG5-SS-amine in an appropriate solvent (e.g., DMSO or water) at a concentration of 1-10 mM.

• Reaction Setup:

  • In a microcentrifuge tube, add the desired volume of the TCO-peptide solution.

  • Add 1.2 molar equivalents of the Tetrazine-PEG5-SS-amine stock solution to the peptide solution.[3]

  • Gently mix the solution by pipetting.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature.[3] The progress can be monitored by the disappearance of the tetrazine's characteristic color or by LC-MS analysis.

• Purification: Purify the final peptide conjugate from excess tetrazine reagent using a desalting column, spin filtration, or HPLC.

• Storage: Store the purified, labeled peptide at -20°C or -80°C for long-term stability.

Figure 2. The IEDDA reaction for peptide conjugation.

Application: Cleavage of the Disulfide Linker

The disulfide bond in the linker can be cleaved using standard reducing agents, releasing any cargo attached via the amine terminus of the original reagent.

Protocol for Cleavage:

• Dissolve the purified peptide conjugate in a suitable buffer (e.g., PBS).

• Add a fresh solution of Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to a final concentration of 10-50 mM.

• Incubate at room temperature or 37°C for 1-2 hours.

• Confirm cleavage using LC-MS or other appropriate analytical techniques.

Troubleshooting

Problem	Possible Cause	Solution
Low Labeling Efficiency	Inaccurate quantification of TCO-peptide.	Ensure accurate concentration measurement of the TCO-peptide solution before starting the reaction.
Degradation of tetrazine reagent.	Prepare tetrazine stock solutions fresh. Store the solid reagent desiccated at -20°C.[6]
pH is too low or too high.	Although the reaction is robust, confirm the reaction buffer pH is within the 6.0-9.0 range.[7]
Multiple Peaks in HPLC/MS	Incomplete reaction.	Increase reaction time or temperature (up to 37°C).[3] Increase the molar excess of the tetrazine reagent.
Formation of isomers.	Certain TCO-tetrazine reactions can form isomers.[8] This is often structure-dependent and may require optimization or acceptance of the product mixture.
Peptide degradation.	Ensure mild reaction and purification conditions. Avoid prolonged exposure to extreme pH.
Precipitation during reaction	Low solubility of the peptide or conjugate.	The PEG5 spacer should aid solubility, but if issues persist, consider using a small percentage of a water-miscible organic co-solvent like DMSO.

References

• 1. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Tetrazine-PEG5-SS-amine - Ruixibiotech [ruixibiotech.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. benchchem.com [benchchem.com]
• 7. broadpharm.com [broadpharm.com]
• 8. Radiolabelling of peptides with tetrazine ligation based on the inverse electron-demand Diels–Alder reaction: rapid, catalyst-free and mild conversion of 1,4-dihydropyridazines to pyridazines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tetrazine-PEG5-SS-amine for Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted drug delivery aims to enhance the therapeutic efficacy of potent cytotoxic agents while minimizing off-target toxicity. This is often achieved by conjugating a drug to a targeting moiety, such as an antibody, that specifically recognizes and binds to antigens overexpressed on diseased cells. The linker connecting the drug and the targeting ligand is a critical component of this system, influencing its stability, solubility, and the mechanism of drug release.

Tetrazine-PEG5-SS-amine is a versatile, heterobifunctional linker designed for the development of advanced targeted drug delivery systems, including antibody-drug conjugates (ADCs). It features three key components:

• Tetrazine group: Enables rapid and highly specific bioorthogonal conjugation to a trans-cyclooctene (B1233481) (TCO)-modified targeting molecule via the inverse-electron-demand Diels-Alder (IEDDA) reaction. This "click chemistry" is exceptionally fast and proceeds efficiently under mild, physiological conditions.[1][2][3][4]

• PEG5 spacer: A five-unit polyethylene (B3416737) glycol chain that enhances the hydrophilicity and solubility of the conjugate, reduces potential immunogenicity, and provides spatial separation between the payload and the targeting vehicle.[5][6][7][8][9]

• Disulfide (SS) bond: A cleavable linker that is stable in the systemic circulation but is readily reduced by the high intracellular concentrations of glutathione (B108866), ensuring targeted release of the drug payload inside the target cells.[10][11]

• Amine group: Provides a reactive handle for the covalent attachment of a therapeutic agent, typically through the formation of a stable amide bond.

These application notes provide a comprehensive overview of the mechanism, applications, and detailed protocols for utilizing Tetrazine-PEG5-SS-amine in the construction and evaluation of targeted drug delivery systems.

Mechanism of Action

The functionality of a targeted drug delivery system constructed with Tetrazine-PEG5-SS-amine relies on a multi-step process, beginning with bioconjugation and culminating in intracellular drug release.

First, the amine group of the linker is conjugated to a cytotoxic drug. Separately, a targeting molecule (e.g., an antibody) is modified with a trans-cyclooctene (TCO) group. The drug-linker conjugate is then introduced to the TCO-modified antibody, and the tetrazine group on the linker rapidly and specifically reacts with the TCO group, forming a stable covalent bond.[12][13] This creates the final targeted conjugate.

Once administered, the targeting moiety directs the conjugate to the surface of pathological cells. Following binding to its target receptor, the entire complex is internalized by the cell, typically via endocytosis. Inside the cell, the high concentration of reducing agents, primarily glutathione (GSH), cleaves the disulfide bond within the linker, releasing the active drug. The released drug can then exert its cytotoxic effect on the target cell.

Caption: Mechanism of targeted drug delivery and release.

Quantitative Data Summary

The following table summarizes representative quantitative data for the components and reactions involved in systems utilizing Tetrazine-PEG5-SS-amine. These values are derived from literature on similar systems and should be considered as a general reference. Actual results will vary depending on the specific drug, targeting moiety, and experimental conditions.

Parameter	Typical Value Range	Significance
Tetrazine-TCO Ligation Rate Constant	10³ - 10⁶ M⁻¹s⁻¹	Indicates extremely fast and efficient conjugation, allowing for low reactant concentrations and rapid reaction times.[2]
Conjugation Efficiency	> 90%	High efficiency simplifies purification and ensures a well-defined final product.
Drug-to-Antibody Ratio (DAR)	2 - 8	A critical parameter influencing both the potency and potential toxicity of an ADC.
Disulfide Cleavage Half-life (in 5-10 mM GSH)	10 - 60 minutes	Demonstrates rapid drug release in the reducing intracellular environment.
In Vitro Cytotoxicity (IC₅₀)	nM to µM range	Varies widely depending on the drug, target cell line, and antigen expression levels.
Plasma Stability (Half-life of intact conjugate)	Several days	High stability in circulation is crucial to minimize premature drug release and off-target toxicity.

Experimental Protocols

The following protocols provide a general framework for the synthesis and evaluation of a targeted drug delivery system using Tetrazine-PEG5-SS-amine. Optimization will be required for specific applications.

Protocol 1: Conjugation of a Drug to Tetrazine-PEG5-SS-amine

This protocol describes the conjugation of a carboxylate-containing drug to the amine group of the linker via carbodiimide (B86325) chemistry.

Materials:

• Drug with a carboxylic acid functional group

• Tetrazine-PEG5-SS-amine (e.g., from MedChemExpress, BroadPharm)[14]

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS) or Sulfo-NHS

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Reaction buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Purification system: Reverse-phase HPLC

Procedure:

• Activation of the Drug: a. Dissolve the drug (1 equivalent) in anhydrous DMF. b. Add NHS (1.2 equivalents) and EDC (1.2 equivalents). c. Stir the reaction mixture at room temperature for 1-4 hours to form the NHS-ester of the drug. Monitor the reaction by TLC or LC-MS.

• Conjugation Reaction: a. Dissolve Tetrazine-PEG5-SS-amine (1.5 equivalents) in a minimal amount of DMF. b. Add the activated drug solution dropwise to the linker solution. c. Stir the reaction at room temperature overnight, protected from light.

• Purification: a. Quench the reaction by adding a small amount of water. b. Purify the drug-linker conjugate by reverse-phase HPLC using a suitable gradient of acetonitrile (B52724) in water with 0.1% TFA. c. Lyophilize the collected fractions to obtain the pure conjugate.

• Characterization: a. Confirm the identity and purity of the conjugate using LC-MS and ¹H NMR. b. Determine the concentration of the conjugate using UV-Vis spectrophotometry based on the absorbance of the tetrazine or the drug.

Protocol 2: Bioorthogonal Ligation to a TCO-Modified Antibody

This protocol details the "click" reaction between the tetrazine-functionalized drug and a TCO-modified antibody.

Materials:

• TCO-modified antibody (prepared using a commercially available TCO-NHS ester)

• Purified Drug-Tetrazine-PEG5-SS-amine conjugate

• Reaction Buffer: PBS, pH 7.4

• Size-Exclusion Chromatography (SEC) system (e.g., Superdex 200 column)

• Hydrophobic Interaction Chromatography (HIC) for DAR analysis

Procedure:

• Antibody Preparation: a. Prepare the TCO-modified antibody in PBS at a concentration of 1-10 mg/mL.

• Ligation Reaction: a. Add the Drug-Tetrazine-PEG5-SS-amine conjugate (typically 5-10 molar equivalents relative to the antibody) to the antibody solution. b. Gently mix and incubate at room temperature or 37°C for 1-2 hours. The disappearance of the tetrazine's characteristic pink/red color can be used as a visual indicator of reaction progression.

• Purification: a. Remove excess drug-linker conjugate by size-exclusion chromatography (SEC) using PBS as the mobile phase. The ADC will elute in the high molecular weight fractions. b. Concentrate the purified ADC using a centrifugal filter device with an appropriate molecular weight cutoff (e.g., 30 kDa).

• Characterization: a. Determine the final protein concentration using a BCA assay or by measuring absorbance at 280 nm. b. Characterize the ADC by SDS-PAGE to confirm conjugation. c. Determine the average drug-to-antibody ratio (DAR) using HIC-HPLC or UV-Vis spectroscopy.

Caption: Experimental workflow for ADC synthesis.

Protocol 3: In Vitro Reductive Cleavage Assay

This assay evaluates the release of the drug from the ADC in a simulated intracellular reducing environment.

Materials:

• Purified ADC

• Assay Buffer: PBS, pH 7.4

• Glutathione (GSH) stock solution (e.g., 100 mM in water)

• Control Buffer: Assay buffer without GSH

• Analysis system: HPLC-MS or fluorescence spectroscopy (if the drug is fluorescent)

Procedure:

• Sample Preparation: a. Prepare two sets of ADC samples at a final concentration of ~1 mg/mL. b. To one set, add GSH to a final concentration of 10 mM. c. To the other set (control), add an equivalent volume of water.

• Incubation: a. Incubate all samples at 37°C. b. At various time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h), take an aliquot from each tube.

• Analysis: a. Immediately analyze the aliquots by HPLC-MS. b. Monitor the decrease in the peak corresponding to the intact ADC and the appearance of peaks corresponding to the cleaved linker-drug fragment and/or the free drug. c. Quantify the peak areas to determine the percentage of drug released over time.

• Data Interpretation: a. Plot the percentage of released drug versus time. b. Confirm that drug release is significantly higher in the presence of GSH compared to the control group, demonstrating the linker's reductive sensitivity.

Protocol 4: In Vitro Targeted Cytotoxicity Assay

This protocol assesses the potency and specificity of the ADC against target antigen-positive and antigen-negative cancer cell lines.

Materials:

• Target antigen-positive cell line (e.g., SK-BR-3 for HER2-targeting ADCs)

• Target antigen-negative cell line (control)

• Cell culture medium and supplements

• Purified ADC

• Free drug (for comparison)

• Untargeted control antibody

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or resazurin)

• 96-well cell culture plates

Procedure:

• Cell Seeding: a. Seed both antigen-positive and antigen-negative cells into 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well). b. Allow cells to adhere overnight in a 37°C, 5% CO₂ incubator.

• Treatment: a. Prepare serial dilutions of the ADC, the free drug, and the control antibody in cell culture medium. b. Remove the old medium from the cells and add 100 µL of the treatment solutions to the respective wells. Include untreated wells as a 100% viability control. c. Incubate the plates for 72-96 hours.

• Viability Assessment: a. Add the cell viability reagent to each well according to the manufacturer's instructions. b. Measure the signal (luminescence, absorbance, or fluorescence) using a plate reader.

• Data Analysis: a. Normalize the data to the untreated control wells. b. Plot the cell viability (%) versus the logarithm of the drug concentration. c. Fit the data to a four-parameter logistic curve to determine the IC₅₀ value (the concentration that inhibits cell growth by 50%). d. Compare the IC₅₀ values of the ADC on the antigen-positive versus the antigen-negative cells to confirm targeted killing. The ADC should be significantly more potent on the antigen-positive cells.

Caption: Example signaling pathway targeted by an ADC.

References

• 1. Tetrazine-PEG5-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 2. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biomedical Applications of Tetrazine Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. genelink.com [genelink.com]
• 5. Questioning the Use of PEGylation for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ulb-dok.uibk.ac.at [ulb-dok.uibk.ac.at]
• 7. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 8. tandfonline.com [tandfonline.com]
• 9. PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tuneable thiol exchange linkers for traceless drug release applications in prodrugs and ADCs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tuneable thiol exchange linkers for traceless drug release applications in prodrugs and ADCs - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. iris.unict.it [iris.unict.it]
• 13. Tetrazine-trans-cyclooctene ligation: Unveiling the chemistry and applications within the human body - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Payload Release from a Tetrazine-PEG5-SS-amine Conjugate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a powerful class of targeted therapeutics. The efficacy and safety of an ADC are critically dependent on the linker connecting the antibody to the cytotoxic payload. The Tetrazine-PEG5-SS-amine linker is a versatile, cleavable linker system designed for advanced bioconjugation strategies. This linker incorporates a tetrazine moiety for bioorthogonal ligation, a polyethylene (B3416737) glycol (PEG) spacer to enhance solubility, and a disulfide bond that is stable in circulation but readily cleaved in the reducing intracellular environment of target cells, leading to the release of the active payload.

These application notes provide detailed protocols for the controlled release of a payload from a Tetrazine-PEG5-SS-amine conjugate using reducing agents and subsequent quantitative analysis of the released payload.

Mechanism of Payload Release

The key feature of the Tetrazine-PEG5-SS-amine linker is the disulfide bond (-S-S-). This bond is relatively stable in the bloodstream, where the concentration of reducing agents is low. However, upon internalization into a target cell, the conjugate is exposed to a significantly higher concentration of reducing agents, primarily glutathione (B108866) (GSH).[1][2] This elevated intracellular GSH concentration (typically 1-10 mM) facilitates the reduction of the disulfide bond, cleaving the linker and releasing the payload in its active form.[1][2][3] A similar, controlled release can be achieved in vitro using reducing agents like dithiothreitol (B142953) (DTT).

Experimental Protocols

This section details the protocols for releasing a payload from a Tetrazine-PEG5-SS-amine conjugate under different conditions and quantifying the released payload using common analytical techniques. For the purpose of these protocols, we will consider Monomethyl Auristatin E (MMAE), a potent anti-mitotic agent, as the exemplary payload.[4][5]

Protocol 1: In Vitro Payload Release using Dithiothreitol (DTT)

This protocol describes the use of DTT to induce payload release in a controlled laboratory setting.

Materials:

• Tetrazine-PEG5-SS-amine-Payload Conjugate (e.g., with MMAE)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dithiothreitol (DTT) stock solution (1 M in water)

• Microcentrifuge tubes

• Incubator or water bath at 37°C

Procedure:

• Prepare a solution of the Tetrazine-PEG5-SS-amine-Payload conjugate in PBS at a desired concentration (e.g., 1 mg/mL).

• In separate microcentrifuge tubes, aliquot the conjugate solution.

• To each tube, add the DTT stock solution to achieve final DTT concentrations ranging from 10 mM to 100 mM.[6] It is recommended to test a range of concentrations to optimize cleavage for your specific conjugate.

• Incubate the reaction mixtures at 37°C for 30 minutes to 4 hours.[6][7] A time-course experiment is advisable to determine the optimal incubation period.

• Following incubation, the samples are ready for analysis to quantify the released payload.

Protocol 2: In Vitro Payload Release using Glutathione (GSH)

This protocol simulates the intracellular release mechanism using glutathione.

Materials:

• Tetrazine-PEG5-SS-amine-Payload Conjugate

• Phosphate Buffered Saline (PBS), pH 7.4

• Glutathione (GSH) stock solution (100 mM in PBS, pH adjusted to 7.4)

• Microcentrifuge tubes

• Incubator at 37°C

Procedure:

• Prepare a solution of the conjugate in PBS (e.g., 1 mg/mL).

• In microcentrifuge tubes, add the conjugate solution.

• Add the GSH stock solution to achieve a final concentration that mimics intracellular levels, typically between 1 mM and 10 mM.[6]

• Incubate the samples at 37°C, taking aliquots at various time points (e.g., 0, 1, 2, 4, 8, and 24 hours) to analyze the kinetics of payload release.

• Analyze the collected samples to quantify the released payload.

Quantitative Analysis of Released Payload

Accurate quantification of the released payload is crucial for evaluating the efficiency of the linker cleavage. Below are protocols for High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) and Fluorescence Spectroscopy.

Protocol 3: Quantification of Released MMAE by HPLC-MS

Instrumentation and Reagents:

• HPLC system with a UV detector and coupled to a mass spectrometer (e.g., Q-TOF or Triple Quadrupole).

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm).[8]

• Mobile Phase A: 0.1% formic acid in water.[8]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[8]

• MMAE standard for calibration curve.

HPLC Method:

• Column: C18 reversed-phase column.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 45°C.

• Injection Volume: 10 µL.

• UV Detection: 214 nm.

• Gradient:

  • 0-20 min: 30% to 70% B

  • 20-40 min: 70% to 30% B

  • 40-60 min: 30% B (re-equilibration)[9]

Mass Spectrometry Method:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis: Monitor the protonated molecular ion [M+H]⁺ of MMAE at m/z 718.5.[10][11]

• Fragmentation: For quantitative analysis using tandem MS (MS/MS), monitor the transition of the precursor ion (m/z 718.7) to a specific fragment ion, such as m/z 152.2.[12]

Quantification:

• Generate a standard curve using known concentrations of MMAE.

• Analyze the samples from the release experiments and quantify the amount of released MMAE by comparing the peak area to the standard curve.

Protocol 4: Quantification of Released Doxorubicin by Fluorescence Spectroscopy

This protocol is applicable if the payload is fluorescent, such as Doxorubicin.

Instrumentation and Reagents:

• Fluorescence spectrophotometer.

• Quartz cuvettes.

• Released Doxorubicin sample from the cleavage reaction.

• Doxorubicin standard for calibration curve.

Procedure:

• Set the excitation wavelength to 470 nm and the emission wavelength to 560 nm.[6][7][13]

• Prepare a series of Doxorubicin standards of known concentrations in the same buffer as the sample.

• Measure the fluorescence intensity of the standards to generate a calibration curve.

• Measure the fluorescence intensity of the samples from the release experiment.

• Calculate the concentration of released Doxorubicin in the samples by interpolating from the standard curve.

Data Presentation

Quantitative data from the payload release experiments should be summarized in tables for clear comparison.

Table 1: DTT-Mediated MMAE Release

DTT Concentration (mM)	Incubation Time (min)	Released MMAE (%)
10	30
10	60
10	120
50	30
50	60
50	120
100	30
100	60
100	120

Table 2: Glutathione-Mediated MMAE Release Kinetics

Incubation Time (hours)	Released MMAE (%)
0
1
2
4
8
24

Visualizations

Experimental Workflow

Caption: Experimental workflow for payload release and quantification.

Signaling Pathway for MMAE-Induced Apoptosis

MMAE, as a tubulin inhibitor, disrupts microtubule dynamics, leading to mitotic arrest and subsequent apoptosis.[13][14] This process involves the activation of the JNK signaling pathway, modulation of Bcl-2 family proteins, and activation of the caspase cascade.[15][16][17]

Caption: MMAE-induced apoptosis signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. medium.com [medium.com]
• 3. Liquid chromatography-high resolution mass spectrometric method for the quantification of monomethyl auristatin E (MMAE) and its preclinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fluorescence-Based Assays for Measuring Doxorubicin in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. db.cngb.org [db.cngb.org]
• 8. mdpi.com [mdpi.com]
• 9. CN112285238A - A liquid chromatography method for detecting the content of free small molecules of ADC drugs - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. benchchem.com [benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. A novel microtubule inhibitor, MT3-037, causes cancer cell apoptosis by inducing mitotic arrest and interfering with microtubule dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bioconjugation Using Tetrazine Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrazine click chemistry, a cornerstone of bioorthogonal chemistry, has emerged as a powerful tool for the precise and efficient conjugation of biomolecules.[1][2][3] This technology leverages the inverse-electron-demand Diels-Alder (IEDDA) reaction between a tetrazine (Tz) and a strained dienophile, most commonly a trans-cyclooctene (B1233481) (TCO).[1][2][4] The reaction is characterized by its exceptionally fast kinetics, high specificity, and biocompatibility, proceeding rapidly under mild, aqueous conditions without the need for a catalyst.[2][5] These features make it an ideal methodology for a wide range of applications in complex biological environments, including the development of antibody-drug conjugates (ADCs), advanced imaging agents, and targeted drug delivery systems.[]

The key advantages of tetrazine click chemistry include:

• Exceptional Kinetics: It is one of the fastest bioorthogonal reactions known, with second-order rate constants reaching up to 10⁷ M⁻¹s⁻¹.[1][2] This allows for efficient labeling at the low concentrations typical of biological systems.[1][5]

• High Specificity and Bioorthogonality: The tetrazine and TCO moieties react selectively with each other, without cross-reactivity with native functional groups found in biomolecules such as amines and thiols.[2][5]

• Biocompatibility: The reaction proceeds efficiently under physiological conditions (aqueous buffer, neutral pH, and ambient temperature) without the need for cytotoxic catalysts like copper.[2]

• Irreversible Reaction: The IEDDA reaction is followed by a retro-Diels-Alder reaction that releases nitrogen gas, driving the reaction to completion and forming a stable dihydropyridazine (B8628806) conjugate.[2][5]

Reaction Mechanism and Kinetics

The tetrazine ligation is initiated by an IEDDA [4+2] cycloaddition between the electron-deficient tetrazine and the electron-rich, strained TCO.[1] This is followed by a retro-Diels-Alder reaction, which results in the irreversible formation of a stable conjugate and the release of nitrogen gas.[2][5]

The reaction kinetics are influenced by the electronic properties of the tetrazine and TCO.[1] Electron-withdrawing groups on the tetrazine and electron-donating groups on the TCO can significantly increase the reaction rate.[1] Steric hindrance around the reactive moieties can also play a role, with smaller substituents on the tetrazine generally leading to faster reactions.[1]

Quantitative Data on Reaction Rates

The following table summarizes the second-order rate constants for various tetrazine-dienophile pairs, highlighting the exceptionally fast kinetics of the tetrazine-TCO ligation.

Tetrazine Derivative	Dienophile	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Solvent	Reference
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene	2000 (± 400)	9:1 Methanol:Water	[7]
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene	1140 (± 40)	Methanol	[7]
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene	400 (± 20)	THF	[7]
General Tetrazine-TCO Ligation	trans-cyclooctene	up to 1 x 10⁶	Aqueous Buffer	[5]
General Tetrazine-TCO Ligation	trans-cyclooctene	up to 30,000	Aqueous Buffer
Hydroxyl-substituted Tetrazine	Vinylboronic Acid	9.3	1:1 MeOH/PBS (pH 7.4)	[8]
Dipyridyl-s-tetrazine	Vinylboronic Acid	~1	1:1 MeOH/PBS (pH 7.4)	[8]
Dipyridyl-s-tetrazine	Norbornene	~1	1:1 MeOH/PBS (pH 7.4)	[8]

Experimental Workflows

The general workflow for bioconjugation using tetrazine click chemistry involves a two-step process:

• Functionalization: The biomolecule of interest (e.g., an antibody) is functionalized with one of the reactive partners (either tetrazine or TCO). This is typically achieved by reacting the biomolecule with an NHS ester derivative of the tetrazine or TCO, which targets primary amines (e.g., lysine (B10760008) residues).

• Ligation: The functionalized biomolecule is then reacted with the complementary partner to form the final conjugate.

References

• 1. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 5. broadpharm.com [broadpharm.com]
• 7. The Tetrazine Ligation: Fast Bioconjugation based on Inverse-electron-demand Diels-Alder Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

how to improve the solubility of Tetrazine-PEG5-SS-amine conjugates

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to improve the solubility of Tetrazine-PEG5-SS-amine conjugates.

Troubleshooting Guide: Solubility Issues

Encountering solubility issues with Tetrazine-PEG5-SS-amine conjugates can be a significant hurdle in experimental workflows. This guide provides a systematic approach to diagnosing and resolving these challenges.

Initial Assessment

Before extensive troubleshooting, perform a quick assessment of the conjugate's properties and your intended application.

Logical Flow for Initial Assessment

Caption: Initial assessment workflow for solubility issues.

Problem: Precipitate Formation Upon Dissolving

Issue: The conjugate forms a visible precipitate immediately upon adding the solvent or buffer.

Possible Cause	Recommended Solution
"Salting Out" Effect: Rapidly changing solvent polarity by adding an aqueous buffer to a concentrated organic stock solution.	Add the organic stock solution dropwise to the gently stirring aqueous buffer. This gradual dilution prevents localized high concentrations that lead to precipitation.[1]
Low Temperature: The temperature of the solvent or buffer is too low, reducing the solubility of the conjugate.	Gently warm the solution (e.g., to 37°C). Use with caution and monitor for any signs of degradation.[1]
Incorrect Solvent: The chosen solvent is not appropriate for the conjugate.	The PEG5 spacer enhances aqueous solubility.[2][3] However, for initial solubilization, especially at high concentrations, using an organic co-solvent is recommended.[1]
High Concentration: The target concentration exceeds the solubility limit of the conjugate in the chosen solvent.	Decrease the final working concentration. Determine the solubility limit by preparing a dilution series.

Problem: Solution is Cloudy or Hazy

Issue: The conjugate dissolves, but the resulting solution is not clear.

Possible Cause	Recommended Solution
Formation of Micelles or Aggregates: The conjugate is forming small, insoluble aggregates that scatter light.	- Sonication: Use a bath sonicator to break up aggregates.[1] - Vortexing: Gentle vortexing can also help to disperse small particles.[1]
Buffer Incompatibility: Components of the buffer are interacting with the conjugate, leading to reduced solubility.	Test solubility in alternative buffer systems. Phosphate-buffered saline (PBS) is a common starting point. Avoid buffers containing primary amines if the conjugate has a reactive ester.
pH is near the Isoelectric Point (pI): If conjugated to a peptide or protein, the net charge of the molecule may be close to zero, minimizing solubility.	Adjust the pH of the buffer to be at least one unit away from the theoretical pI of the conjugate. For molecules with a primary amine, a slightly acidic pH (e.g., 6.0-7.0) can improve solubility by protonating the amine.[4][5]

Problem: Low Yield After Dissolution and Filtration

Issue: A significant amount of the conjugate is lost after dissolving and filtering the solution.

Possible Cause	Recommended Solution
Adsorption to Surfaces: The conjugate is sticking to the walls of the vial or pipette tips.	Use low-adhesion microcentrifuge tubes and pipette tips. Pre-rinsing the pipette tip with the solvent can also minimize loss.
Filtration Issues: The filter material is incompatible with the conjugate or the solvent, or the pore size is too small, trapping soluble aggregates.	- Ensure the filter is compatible with your solvent system. - Consider using a larger pore size filter (e.g., 0.45 µm) if you suspect the presence of larger aggregates.
Incomplete Dissolution: The conjugate was not fully dissolved before filtration.	Increase incubation time, and use physical dissolution aids like sonication or gentle warming. Visually confirm that no solid particles are present before filtration.[1]

Frequently Asked Questions (FAQs)

Q1: What is the best initial solvent for dissolving Tetrazine-PEG5-SS-amine?

A1: Due to the hydrophobic nature of the tetrazine core, it is best to first dissolve the conjugate in a minimal amount of a water-miscible organic solvent like dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF) to create a concentrated stock solution.[1][2][3] The hydrophilic PEG5 spacer will then facilitate solubility when this stock solution is diluted into your aqueous buffer of choice.[2][3]

Q2: How does pH affect the solubility of my Tetrazine-PEG5-SS-amine conjugate?

A2: The pH of your aqueous buffer can significantly impact solubility in two main ways:

• Amine Group: The terminal amine group will be protonated (–NH3+) at a pH below its pKa (typically around 9-10), which increases its hydrophilicity and improves water solubility.[4]

• Disulfide Bond Stability: The disulfide bond is generally stable in neutral to mildly acidic conditions (pH 6-7.5).[6] Extreme pH values can potentially lead to disulfide bond cleavage or exchange, which could affect the conjugate's integrity and solubility.[6]

Q3: My conjugate is still not dissolving, even with an organic co-solvent. What else can I try?

A3: If you are still facing challenges, consider the following:

• Increase the amount of PEGylation: If you are in the design phase, using a longer PEG chain (e.g., PEG12, PEG24) will further enhance aqueous solubility.

• Use of Surfactants: In some cases, a low concentration of a non-ionic surfactant (e.g., Tween 20, Triton X-100) can help to solubilize hydrophobic compounds.[7] However, be sure to verify that the surfactant is compatible with your downstream applications.

Q4: Can I heat the conjugate to improve its solubility?

A4: Gentle warming to around 37°C can be effective in dissolving some conjugates.[1] However, prolonged exposure to high temperatures should be avoided as it may degrade the tetrazine moiety or affect the stability of the disulfide bond.

Q5: How should I store my Tetrazine-PEG5-SS-amine conjugate stock solution?

A5: For long-term stability, it is recommended to store stock solutions in an organic solvent like DMSO at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[8]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the initial solubilization of the conjugate in an organic solvent.

Workflow for Stock Solution Preparation

Caption: Protocol for preparing a concentrated stock solution.

Materials:

• Tetrazine-PEG5-SS-amine conjugate

• Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

• Low-adhesion microcentrifuge tubes

• Vortexer

• Bath sonicator

Procedure:

• Allow the vial of the conjugate to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of the conjugate in a low-adhesion microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO or DMF to achieve the target concentration (e.g., 10 mg/mL).

• Vortex the tube gently for 1-2 minutes until the conjugate is completely dissolved. The solution should be clear.

• If any particulates remain, sonicate the tube in a bath sonicator for 5-10 minutes.

• Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Dilution into Aqueous Buffer

This protocol details the proper method for diluting the organic stock solution into an aqueous buffer.

Materials:

• Concentrated stock solution of Tetrazine-PEG5-SS-amine in DMSO or DMF

• Aqueous buffer (e.g., PBS, pH 7.4)

• Stir plate and stir bar (optional)

Procedure:

• Prepare the desired volume of your aqueous buffer in a suitable container.

• If using a stir plate, place the container with the buffer on the stir plate and begin gentle stirring.

• Slowly add the concentrated stock solution dropwise to the center of the vortexing or stirring buffer.

• Continue to stir or gently mix the solution for another 5 minutes to ensure homogeneity.

• The final solution is now ready for your experiment.

Data Presentation

While specific quantitative solubility data for Tetrazine-PEG5-SS-amine is not widely published, the following table provides an estimated solubility profile based on the properties of its components and data from similar molecules.[2][3][8][9]

Solvent/Buffer	Estimated Solubility	Notes
DMSO	>10 mg/mL	Recommended for preparing concentrated stock solutions.
DMF	>10 mg/mL	An alternative to DMSO for stock solutions.[10]
Water	Soluble (low mg/mL range)	The PEG5 spacer significantly enhances aqueous solubility.[9][11]
PBS (pH 7.4)	Soluble (low mg/mL range)	A commonly used buffer for bioconjugation.
Ethanol	Soluble	Can be used as a co-solvent.[7]
Methanol	Soluble	Can be used as a co-solvent.

Disclaimer: The information provided in this technical support center is for guidance purposes only. It is recommended to perform small-scale solubility tests to determine the optimal conditions for your specific conjugate and application.

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. Tetrazine-PEG5-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 4. researchgate.net [researchgate.net]
• 5. Troubleshooting Guide for Common Protein Solubility Issues [synapse.patsnap.com]
• 6. uwaterloo.ca [uwaterloo.ca]
• 7. pnrjournal.com [pnrjournal.com]
• 8. nanocs.net [nanocs.net]
• 9. benchchem.com [benchchem.com]
• 10. confluore.com.cn [confluore.com.cn]
• 11. Tetrazine-PEG4-amine HCl salt - Conju-Probe: Enable Bioconjugation [conju-probe.com]

troubleshooting guide for incomplete tetrazine ligation reactions

Technical Support Center: Tetrazine Ligation Reactions

This guide provides troubleshooting for common issues encountered during tetrazine ligation, a powerful bioorthogonal reaction based on the inverse-electron-demand Diels-Alder cycloaddition.

Frequently Asked Questions (FAQs)

Q1: Why is my tetrazine ligation reaction showing low or incomplete conversion?

Low conversion can be attributed to several factors, including the stability of the reactants, suboptimal reaction conditions, or an inappropriate choice of reaction partners. A systematic approach to troubleshooting is often the most effective way to identify the root cause.[1]

Key areas to investigate include:

• Reactant Integrity: Degradation of the tetrazine or dienophile.

• Reaction Conditions: Suboptimal stoichiometry, pH, temperature, or solvent.

• Reactant Compatibility: Low intrinsic reactivity of the specific tetrazine-dienophile pair or steric hindrance.[2]

• Solubility Issues: Precipitation of reactants or the final product.[2]

Q2: My tetrazine solution is losing its characteristic pink/red color. What does this mean?

The fading of the pink/red color is a primary visual indicator of tetrazine degradation.[3] The color is due to the extended π-system of the tetrazine ring; when the ring is compromised through decomposition, this visible absorbance is lost. Degradation can be accelerated by:

• Exposure to nucleophiles (e.g., thiols).[4]

• Harsh pH conditions (particularly basic).[3][5]

• Prolonged exposure to light.[3]

• Presence of certain biological media components like fetal bovine serum (FBS).[1]

It is generally recommended to use freshly prepared tetrazine solutions for best results.[3]

Q3: What are the most reactive and commonly used dienophiles for tetrazine ligations?

Strained alkenes and alkynes are the most effective dienophiles due to their high reactivity in the inverse-electron-demand Diels-Alder reaction.[1]

• Trans-cyclooctenes (TCOs): These are the most widely used and highly reactive dienophiles, exhibiting exceptionally fast kinetics.[6][7] The reactivity can be further enhanced by increasing ring strain.[8][9]

• Bicyclo[6.1.0]nonyne (BCN): Another highly strained and effective reaction partner.[1]

• Norbornenes: Generally less reactive than TCOs but still effective for many applications.[10]

The choice of dienophile is critical and significantly impacts the reaction rate and overall yield.[1]

Q4: How can I monitor the progress of my ligation reaction?

There are two primary methods for monitoring the reaction:

• UV-Vis Spectrophotometry: The tetrazine has a characteristic absorbance in the visible range (typically 510-550 nm). The reaction's progress can be tracked by monitoring the disappearance of this absorbance over time.[2][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a more definitive method that allows for the quantitative analysis of the remaining starting materials and the formation of the desired product. Aliquots can be taken at various time points, quenched, and analyzed.[2]

Troubleshooting Guide: Incomplete Reactions

If you are experiencing low yields, follow this logical workflow to diagnose the issue.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Tetrazine Ligation: Fast Bioconjugation based on Inverse-electron-demand Diels-Alder Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. trans-Cyclooctene — a stable, voracious dienophile for bioorthogonal labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design and Synthesis of Highly Reactive Dienophiles for the Tetrazine-trans-Cyclooctene Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. moodle2.units.it [moodle2.units.it]
• 10. Two Rapid Catalyst-Free Click Reactions for In Vivo Protein Labeling of Genetically Encoded Strained Alkene/Alkyne Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]

optimizing buffer pH and temperature for Tetrazine-PEG5-SS-amine conjugation

Welcome to the technical support center for Tetrazine-PEG5-SS-amine conjugation. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) to ensure successful conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for conjugating Tetrazine-PEG5-SS-amine to a molecule containing an NHS ester?

A1: The optimal pH for the reaction of an amine with an N-hydroxysuccinimide (NHS) ester is between 7.2 and 8.5.[1] A slightly basic pH ensures that the primary amine of your Tetrazine-PEG5-SS-amine is deprotonated and sufficiently nucleophilic to react with the NHS ester. A pH of 8.3-8.5 is often considered optimal for the modification of amino groups.[2][3]

Q2: How does temperature affect the conjugation reaction?

A2: The conjugation reaction can be performed at room temperature (typically for 30-60 minutes) or at 4°C (for 2-4 hours or overnight).[1][4] Room temperature reactions are faster, but incubation at 4°C can be beneficial for sensitive proteins to maintain their stability. For less reactive partners, extending the incubation time at a lower temperature may be necessary.

Q3: What type of buffer should I use for the conjugation reaction?

A3: It is critical to use an amine-free buffer for the conjugation reaction. Buffers containing primary amines, such as Tris or glycine, will compete with your Tetrazine-PEG5-SS-amine for reaction with the NHS ester, which will significantly lower your conjugation efficiency. Recommended buffers include phosphate-buffered saline (PBS), HEPES, borate (B1201080), or carbonate/bicarbonate buffers.[1][4]

Q4: My conjugation yield is low. What are the possible causes?

A4: Low conjugation yield can result from several factors:

• Suboptimal pH: If the pH is too low (below 7), the primary amine on your Tetrazine-PEG5-SS-amine will be protonated, reducing its nucleophilicity and slowing down the reaction. If the pH is too high (above 8.5-9), the hydrolysis of the NHS ester becomes a significant competing reaction, reducing the amount of active NHS ester available for conjugation.[2][5]

• Hydrolysis of NHS ester: NHS esters are moisture-sensitive and can hydrolyze in aqueous solutions. It is crucial to prepare stock solutions of the NHS ester-containing molecule immediately before use in an anhydrous solvent like DMSO or DMF.[4]

• Presence of primary amines in the buffer: As mentioned in Q3, amine-containing buffers will compete in the reaction.

• Low concentration of reactants: Dilute solutions can lead to slower reaction kinetics, favoring the hydrolysis of the NHS ester. It is recommended to work with a protein concentration of at least 1 mg/mL.[1]

• Degradation of the tetrazine moiety: The tetrazine ring can be sensitive to high pH and the presence of reducing agents.[6]

Q5: How stable is the tetrazine moiety during the conjugation and subsequent steps?

A5: The stability of the tetrazine ring is crucial for the subsequent ligation step. Tetrazines are generally stable in aqueous buffers at neutral pH. For instance, studies have shown stability in PBS at pH 7.4 and 37°C over several hours.[7] However, they can be susceptible to degradation under high pH conditions or in the presence of reducing agents.[6] It is important to remove any reducing agents used for disulfide bond cleavage prior to conjugation.

Q6: How do I cleave the disulfide bond in the Tetrazine-PEG5-SS-amine linker?

A6: The disulfide bond can be cleaved using common reducing agents such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP). A typical starting concentration is 20-50 mM for DTT or 0.5-1 mM for TCEP.[8] The reaction is usually carried out at room temperature for a couple of hours or at 4°C for a longer duration.[8] It is essential to remove the reducing agent after cleavage to prevent it from interfering with the tetrazine moiety.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Conjugation Yield	Suboptimal pH	Adjust the reaction buffer to a pH between 7.2 and 8.5. An optimal starting point is pH 8.3.[2][3]
Hydrolysis of the NHS ester	Allow the NHS ester reagent to warm to room temperature before opening the vial to prevent moisture condensation. Prepare stock solutions in anhydrous DMSO or DMF immediately before use.[4]
Presence of primary amines in the buffer	Perform a buffer exchange to an amine-free buffer like PBS, HEPES, or borate buffer.[1][4]
Low reactant concentrations	If possible, increase the concentration of your reactants. For proteins, a concentration of 1-10 mg/mL is recommended.[1]
No Conjugation	Inactive NHS ester	Ensure the NHS ester has been stored properly (desiccated at -20°C or -80°C) and is not expired.
Protonated amine on Tetrazine-PEG5-SS-amine	Confirm the pH of your reaction buffer is above 7.
Low Yield in Subsequent Tetrazine-TCO Ligation	Degradation of the tetrazine moiety	Avoid high pH conditions and ensure all reducing agents have been removed after disulfide bond cleavage.[6]
Steric hindrance	The PEG5 spacer is designed to reduce steric hindrance, but if you are conjugating to a very large or complex molecule, consider optimizing the linker length.
Precipitation During Reaction	High concentration of organic solvent from stock solution	Keep the volume of the organic solvent (e.g., DMSO, DMF) from the stock solution to a minimum, typically less than 10% of the total reaction volume.
Protein instability	Ensure the chosen buffer and reaction conditions (pH, temperature) are compatible with the stability of your protein.

Data Summary

Table 1: Effect of pH on NHS Ester Stability and Amine Reactivity

pH	NHS Ester Half-life in Aqueous Solution	Primary Amine Reactivity	Expected Conjugation Efficiency
< 7.0	High (e.g., 4-5 hours at 0°C for some NHS esters)[5]	Low (amine is protonated)	Poor
7.2 - 8.0	Moderate	Good (amine is deprotonated and nucleophilic)	Good to Optimal
8.3 - 8.5	Lower (hydrolysis increases)[1]	High	Optimal (good balance between amine reactivity and NHS ester stability)[2][3]
> 8.6	Very Low (e.g., ~10 minutes at 4°C for some NHS esters)[5]	Very High	Poor (rapid hydrolysis of NHS ester outcompetes the conjugation reaction)

Table 2: Recommended Reaction Temperatures and Incubation Times

Temperature	Typical Incubation Time	Considerations
Room Temperature (~20-25°C)	30 - 60 minutes[1][4]	Faster reaction kinetics. Suitable for most stable proteins.
4°C	2 - 4 hours or overnight[1][4]	Slower reaction kinetics. Recommended for temperature-sensitive proteins to maintain their integrity.

Experimental Protocols

Protocol 1: Conjugation of Tetrazine-PEG5-SS-amine to an NHS Ester-activated Molecule

• Buffer Preparation : Prepare an amine-free conjugation buffer (e.g., 0.1 M sodium phosphate, 150 mM NaCl, pH 7.4).

• Reagent Preparation :

  • Dissolve your NHS ester-activated molecule in the conjugation buffer to a desired concentration (e.g., 1-10 mg/mL for proteins).

  • Immediately before use, dissolve Tetrazine-PEG5-SS-amine in the conjugation buffer.

• Conjugation Reaction :

  • Add a 10- to 20-fold molar excess of Tetrazine-PEG5-SS-amine to your NHS ester-activated molecule solution.

  • Gently mix the reaction solution.

  • Incubate at room temperature for 30-60 minutes or at 4°C for 2-4 hours.

• Quenching (Optional) : To stop the reaction, you can add a quenching buffer containing a primary amine (e.g., a final concentration of 50-100 mM Tris-HCl, pH 8.0) and incubate for 15-30 minutes at room temperature.

• Purification : Remove excess, unreacted Tetrazine-PEG5-SS-amine and byproducts using a desalting column, dialysis, or size-exclusion chromatography.

Protocol 2: Disulfide Bond Cleavage

• Prepare Reducing Agent Solution : Prepare a fresh solution of DTT (e.g., 500 mM in water) or TCEP (e.g., 50 mM in water).

• Reduction Reaction :

  • To your Tetrazine-PEG5-SS-amine conjugate, add the reducing agent to a final concentration of 20-50 mM for DTT or 0.5-1 mM for TCEP.[8]

  • Incubate at room temperature for 1-2 hours.

• Removal of Reducing Agent : It is crucial to remove the reducing agent before proceeding to the tetrazine-TCO ligation. This can be achieved using a desalting column or spin filtration.

Visualizations

Caption: Experimental workflow for the three main stages of using Tetrazine-PEG5-SS-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. interchim.fr [interchim.fr]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. escholarship.org [escholarship.org]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Methods to Reduce Protein Aggregation after Tetrazine-PEG5-SS-amine Labeling

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions to address protein aggregation issues encountered during and after labeling with Tetrazine-PEG5-SS-amine.

Frequently Asked Questions (FAQs)

Q1: What is Tetrazine-PEG5-SS-amine and what are its components?

A1: Tetrazine-PEG5-SS-amine is a heterobifunctional crosslinker used in bioconjugation. Its components are:

• Tetrazine: A highly reactive group that participates in rapid, bioorthogonal inverse-electron-demand Diels-Alder cycloaddition (IEDDA) reactions, typically with a strained alkene like trans-cyclooctene (B1233481) (TCO).[1][2]

• PEG5: A five-unit polyethylene (B3416737) glycol spacer. This hydrophilic chain increases the solubility of the linker and the final conjugate, helping to mitigate aggregation.[3][4]

• SS: A disulfide bond. This bond is cleavable under reducing conditions, allowing for the release of the conjugated molecule if desired. However, it can also participate in disulfide exchange reactions that may lead to aggregation.[5][6]

• Amine: This primary amine is the reactive group on the linker itself, but this specific linker is typically supplied as an NHS-ester derivative to react with primary amines (like lysine (B10760008) residues) on the protein.[7]

Q2: What are the primary causes of protein aggregation after labeling with this reagent?

A2: Protein aggregation post-labeling can stem from several factors:

• Over-labeling: Modifying too many surface lysines can alter the protein's net charge, isoelectric point (pI), and surface hydrophobicity, leading to reduced solubility and aggregation.[8]

• Sub-optimal Buffer Conditions: Incorrect pH, low ionic strength, or the absence of stabilizing agents can compromise protein stability during the labeling reaction.[8][9]

• Hydrophobicity: While the PEG spacer enhances hydrophilicity, the tetrazine moiety itself can be hydrophobic. High degrees of labeling can increase the overall hydrophobicity of the protein surface.[8][10]

• Disulfide Bond Instability: The disulfide bond in the linker can be susceptible to reduction or exchange with free cysteines on other protein molecules, leading to intermolecular crosslinking and aggregation.[5][11]

• High Protein Concentration: Increased protein concentration raises the likelihood of intermolecular interactions, which is a major driver for aggregation.[12][13]

Q3: How does the PEG5 spacer help in preventing aggregation?

A3: Polyethylene glycol (PEG) is a hydrophilic polymer that, when conjugated to a protein, can increase its stability and solubility.[4] It forms a protective, water-loving shield around the protein, which can mask hydrophobic patches on the protein surface that might otherwise interact and lead to aggregation.[3][14] This process, known as PEGylation, is a widely used strategy to enhance the pharmacokinetic properties of therapeutic proteins.[14]

Q4: Can the disulfide bond in the linker contribute to aggregation?

A4: Yes. While useful for creating cleavable conjugates, disulfide bonds can also be a source of instability. If the protein of interest has accessible free cysteine residues, the disulfide bond in the linker can undergo exchange, leading to the formation of unintended intermolecular protein-protein linkages, which is a direct cause of aggregation.[6][15] Furthermore, reduction of disulfide bonds can lead to protein unfolding, exposing hydrophobic cores and increasing the propensity for aggregation.[5][11]

Troubleshooting Guide: Preventing and Reducing Aggregation

If you observe visible precipitation, cloudiness, or an increase in high molecular weight species after labeling, consult the following troubleshooting table.

Issue	Potential Cause(s)	Recommended Solution(s)
Visible Precipitation During/After Labeling	Over-labeling: High molar ratio of linker to protein.	Optimize Stoichiometry: Reduce the molar ratio of Tetrazine-PEG5-SS-amine to the protein. Start with a lower ratio (e.g., 3:1 or 5:1) and incrementally increase it to find the optimal degree of labeling without causing aggregation.[5][10]
High Protein Concentration: Promotes intermolecular interactions.	Lower Protein Concentration: Perform the labeling reaction at a lower protein concentration (e.g., 1-2 mg/mL). If a higher final concentration is needed, concentrate the protein after purification using a gentle method.
Sub-optimal Buffer pH: The reaction is often more efficient at pH > 8, but this can destabilize some proteins.	Optimize pH: Ensure the labeling buffer pH is optimal for your protein's stability, typically between 7.2 and 8.0. A pH closer to physiological 7.4 may be necessary for sensitive proteins, even if it slows the reaction.[16]
Increased Soluble Aggregates (Detected by SEC/DLS)	Ionic Strength: Low salt concentration may not sufficiently screen surface charges.	Adjust Ionic Strength: Increase the salt concentration in the buffer (e.g., 150 mM NaCl) to minimize electrostatic interactions that can lead to aggregation.[10][17]
Disulfide Scrambling: Intermolecular disulfide bond formation.	Block Free Cysteines: If your protein has reactive surface cysteines not intended for conjugation, consider temporarily blocking them with an agent like N-ethylmaleimide (NEM) prior to labeling.
Hydrophobic Interactions: Exposure of nonpolar regions on the protein surface.	Use Stabilizing Additives: Incorporate excipients into the reaction and storage buffers to enhance protein solubility. See the table below for common additives.
Gradual Aggregation During Storage	Thermodynamic Instability: The labeled protein is less stable than the unlabeled version.	Optimize Storage Buffer: Add cryoprotectants like glycerol (B35011) or sucrose (B13894) for frozen storage. Ensure the storage buffer has the optimal pH and includes stabilizing excipients. Store at -80°C in small aliquots to avoid freeze-thaw cycles.[13]
Oxidation: Can lead to chemical modifications and aggregation.	Add Reducing Agents (with caution): For proteins without essential disulfide bonds, a mild reducing agent like TCEP can prevent oxidation. Caution: This will cleave the SS bond in the linker. Use only if cleavage is intended or if the protein's own stability is the primary concern.[12]

Table 1: Common Anti-Aggregation Additives

Additive	Typical Working Concentration	Mechanism of Action
Arginine	50 - 250 mM	Suppresses aggregation by interacting with hydrophobic and charged residues on the protein surface.
Glycerol	5 - 20% (v/v)	Acts as a co-solvent and cryoprotectant, stabilizing the native protein structure.[13]
Sucrose	0.25 - 1 M	Stabilizes protein structure through preferential exclusion, increasing the thermodynamic stability.
Non-ionic Detergents (e.g., Tween-20, Polysorbate 80)	0.01 - 0.1% (v/v)	Prevent hydrophobic interactions by binding to exposed nonpolar patches on the protein surface.[12]
Trehalose	0.1 - 1 M	A disaccharide that acts as a powerful osmolyte to stabilize proteins.

Experimental Protocols & Methodologies

Protocol 1: General Protein Labeling with Tetrazine-PEG5-SS-amine (as NHS Ester)

• Protein Preparation: Dialyze the protein extensively against an amine-free buffer (e.g., PBS, HEPES) at a pH between 7.2 and 8.0.[8] Ensure the buffer does not contain primary amines like Tris.

• Reagent Preparation: Immediately before use, dissolve the Tetrazine-PEG5-SS-amine NHS ester in an anhydrous organic solvent like DMSO or DMF.

• Labeling Reaction:

  • Adjust the protein concentration to 1-2 mg/mL in the reaction buffer.

  • Add the dissolved labeling reagent to the protein solution while gently stirring. The final concentration of the organic solvent should ideally be below 5% (v/v).

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight. Lower temperatures can slow aggregation but will require longer reaction times.[8]

• Quenching: Stop the reaction by adding a small molecule with a primary amine (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM to quench any unreacted NHS ester.

Caption: Workflow for protein labeling and purification.

Protocol 2: Post-Labeling Purification by Size Exclusion Chromatography (SEC)

SEC is an effective method to separate the labeled monomeric protein from both high molecular weight aggregates and unreacted, low molecular weight linker.[10][18]

• Column Equilibration: Equilibrate a suitable SEC column (e.g., Superdex 200 or similar) with at least two column volumes of the desired final storage buffer.

• Sample Loading: After quenching the labeling reaction, centrifuge the sample (e.g., at 14,000 x g for 10 min at 4°C) to pellet any large, insoluble aggregates. Load the supernatant onto the equilibrated SEC column.

• Elution and Fractionation: Elute the protein with the storage buffer at the recommended flow rate for the column. Collect fractions and monitor the elution profile using UV absorbance at 280 nm. Aggregates will elute first in or near the void volume, followed by the desired monomeric conjugate, and finally the unreacted linker.

• Analysis: Analyze the collected fractions by SDS-PAGE and/or Dynamic Light Scattering (DLS) to confirm purity and the absence of aggregates. Pool the fractions containing the pure, monomeric conjugate.

Methods for Aggregate Analysis

• Dynamic Light Scattering (DLS): A non-invasive technique to measure the size distribution of particles in a solution. It is excellent for detecting the presence of a small population of large aggregates.[10]

• Size Exclusion Chromatography (SEC): As described above, SEC separates molecules based on size and is a quantitative method for determining the percentage of monomer, dimer, and larger aggregates.[18]

• SDS-PAGE (Reducing vs. Non-reducing): Running the sample under both non-reducing and reducing conditions can help determine if aggregation is caused by intermolecular disulfide bonds.[15] If higher molecular weight bands present in the non-reducing lane disappear or are reduced in the presence of a reducing agent (like DTT or BME), it indicates disulfide-linked aggregation.

Caption: Troubleshooting decision tree for protein aggregation.

References

• 1. Tetrazine Amino Acid Encoding for Rapid and Complete Protein Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-specific bioorthogonal protein labelling by tetrazine ligation using endogenous β-amino acid dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Role of the Disulfide Bond in Prion Protein Amyloid Formation: A Thermodynamic and Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. vectorlabs.com [vectorlabs.com]
• 8. benchchem.com [benchchem.com]
• 9. Aggregation of protein therapeutics enhances their immunogenicity: causes and mitigation strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. Protein aggregation - Protein Expression Facility - University of Queensland [pef.facility.uq.edu.au]
• 14. How PEGylation Influences Protein Conformational Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 17. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 18. pharmtech.com [pharmtech.com]

Technical Support Center: Purification of Biomolecules from Unreacted Tetrazine-PEG5-SS-amine

This technical support center provides guidance for researchers, scientists, and drug development professionals on effective strategies for the removal of unreacted Tetrazine-PEG5-SS-amine from conjugation reactions. This resource offers frequently asked questions, troubleshooting guides, detailed experimental protocols, and comparative data to assist in optimizing your purification workflow.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable method for removing unreacted Tetrazine-PEG5-SS-amine from my protein/antibody conjugate?

A1: The optimal method depends on several factors, including the size of your biomolecule, the scale of your purification, and the desired final purity. The most common and effective techniques are Tangential Flow Filtration (TFF), Size Exclusion Chromatography (SEC), and Solid-Phase Extraction (SPE). TFF is ideal for larger volumes and scalable processes, while SEC offers high resolution for smaller to medium scales. SPE is a rapid and effective choice for smaller scale purifications.

Q2: How does the small size of Tetrazine-PEG5-SS-amine influence the choice of purification method?

A2: Tetrazine-PEG5-SS-amine has a molecular weight of 641.8 Da. This small size allows for a significant size difference between the unreacted linker and a much larger biomolecule conjugate (e.g., an antibody at ~150 kDa). This size differential is ideal for separation by TFF, where a membrane with an appropriate molecular weight cutoff (MWCO) can be used to retain the large conjugate while allowing the small, unreacted linker to pass through. Similarly, SEC is highly effective as the small linker will have a much longer retention time compared to the large conjugate, allowing for excellent separation.

Q3: Can I use dialysis to remove the unreacted Tetrazine-PEG5-SS-amine?

A3: While dialysis can be used to remove small molecules, it is generally a much slower process compared to TFF. For efficient removal of the unreacted linker, TFF is the recommended method as it is faster and more scalable.

Q4: What are the key considerations when choosing between TFF, SEC, and SPE?

A4:

• Scale: For large-scale purifications (milliliters to liters), TFF is the most efficient method. SEC is well-suited for laboratory to pilot scale (microliters to hundreds of milliliters). SPE is typically used for smaller, analytical to preparative scales (microliters to a few milliliters).

• Resolution and Purity: SEC can provide very high resolution, leading to a highly pure final product. TFF also yields high purity, particularly with sufficient diafiltration volumes. The purity achieved with SPE depends on the choice of sorbent and elution conditions.

• Speed: TFF and SPE are generally faster processes than SEC, which can have longer run times depending on the column size and flow rate.

• Sample Dilution: SEC can result in some dilution of the sample, whereas TFF is a concentrating technique. SPE elution can be performed in a small volume to achieve a concentrated product.

Troubleshooting Guides

Tangential Flow Filtration (TFF)

Problem	Possible Cause	Suggested Solution
Low Product Recovery	- Membrane MWCO is too large. - Product is adsorbing to the membrane. - Inefficient diafiltration.	- Select a membrane with a MWCO that is 3-6 times smaller than the molecular weight of your product. - Pre-condition the membrane with a blocking agent (e.g., BSA) if nonspecific binding is suspected. - Increase the number of diafiltration volumes (typically 5-10 volumes are sufficient).
Slow Filtration Rate	- Membrane fouling. - High sample viscosity. - Inappropriate transmembrane pressure (TMP) or cross-flow rate.	- Clean the membrane according to the manufacturer's protocol. - Dilute the sample or perform the filtration at a slightly elevated temperature (if the product is stable). - Optimize TMP and cross-flow rate. Start with the manufacturer's recommendations and adjust as needed.
Incomplete Removal of Unreacted Linker	- Insufficient diafiltration. - Membrane MWCO is too close to the linker size.	- Increase the number of diafiltration volumes. Monitor the permeate for the presence of the linker to determine when removal is complete. - Ensure the MWCO is significantly larger than the 641.8 Da of the linker to allow for efficient passage.

Size Exclusion Chromatography (SEC)

Problem	Possible Cause	Suggested Solution
Poor Resolution Between Product and Linker	- Inappropriate column resin. - Column is overloaded. - Flow rate is too high.	- Select a resin with a fractionation range appropriate for your product's molecular weight.[1] - Reduce the sample volume or concentration. - Lower the flow rate to improve resolution.
Peak Tailing	- Interactions between the sample and the column matrix. - Poorly packed column.	- Increase the ionic strength of the mobile phase (e.g., increase NaCl concentration) to minimize ionic interactions. - Check the column's performance with a standard and repack if necessary.
Peak Fronting	- Sample is too viscous. - Column is overloaded.	- Dilute the sample.[2] - Reduce the sample volume.[2]

Solid-Phase Extraction (SPE)

Problem	Possible Cause	Suggested Solution
Low Product Recovery	- Inappropriate sorbent choice. - Elution solvent is too weak. - Insufficient elution volume.	- Select a sorbent that retains your product while allowing the linker to pass through (or vice-versa). For a protein product, a reversed-phase sorbent (e.g., C18) may retain the protein under aqueous conditions, while the more polar linker does not bind as strongly.[3] - Increase the strength of the elution solvent (e.g., increase the percentage of organic solvent).[3][4] - Increase the volume of the elution solvent.[4]
Co-elution of Product and Linker	- Wash step is not stringent enough. - Elution solvent is too strong.	- Optimize the wash solvent to remove the linker without eluting the product. This may involve adjusting the percentage of organic solvent in the wash buffer. - Perform a step-wise elution with increasing concentrations of the organic solvent to selectively elute the linker and then the product.
Poor Reproducibility	- Inconsistent sample loading or flow rate. - Sorbent bed drying out.	- Ensure a consistent and slow flow rate during sample loading.[5] - Do not allow the sorbent bed to dry out between steps.[4]

Quantitative Data Tables

Table 1: Tangential Flow Filtration (TFF) Parameters

Parameter	Recommendation for Antibody (~150 kDa) Purification
Membrane MWCO	30 kDa or 50 kDa
Membrane Type	Polyethersulfone (PES) for low protein binding
Transmembrane Pressure (TMP)	15-30 psi (1-2 bar)
Cross-flow Rate	5-10 L/min/m² of membrane area
Diafiltration Volumes	5-10

Table 2: Size Exclusion Chromatography (SEC) Parameters

Parameter	Recommendation for Antibody (~150 kDa) Purification
Resin Type	Superdex 200 pg, Sephacryl S-300 HR, or equivalent
Fractionation Range	10,000 - 600,000 Da
Column Dimensions (Preparative)	2.6 cm x 60 cm
Mobile Phase	Phosphate-buffered saline (PBS) or other suitable buffer
Flow Rate	1-3 mL/min

Table 3: Solid-Phase Extraction (SPE) Parameters

Parameter	Recommendation for Protein Purification
Sorbent Type	Reversed-phase (e.g., C18 or C8)
Conditioning Solvent	Acetonitrile or Methanol (B129727)
Equilibration Solvent	Aqueous buffer (e.g., PBS)
Wash Solvent	Aqueous buffer with a low percentage of organic solvent (e.g., 5-10% acetonitrile)
Elution Solvent	Aqueous buffer with a high percentage of organic solvent (e.g., 50-80% acetonitrile)

Detailed Experimental Protocols

Protocol 1: Purification using Tangential Flow Filtration (TFF)

• System Preparation: Sanitize and equilibrate the TFF system with a suitable buffer (e.g., PBS).

• Membrane Selection: Choose a TFF cassette with an appropriate MWCO (e.g., 30 kDa for an antibody).

• Concentration: Concentrate the reaction mixture to a smaller volume.

• Diafiltration: Perform diafiltration by adding fresh buffer to the retentate at the same rate as the permeate is being removed. Continue for 5-10 diafiltration volumes to wash out the unreacted Tetrazine-PEG5-SS-amine.

• Final Concentration: Concentrate the purified product to the desired final concentration.

• Recovery: Recover the purified product from the system.

Protocol 2: Purification using Size Exclusion Chromatography (SEC)

• Column Equilibration: Equilibrate the SEC column with at least two column volumes of the mobile phase (e.g., PBS) at the desired flow rate.

• Sample Loading: Load the reaction mixture onto the column. The sample volume should not exceed 2-5% of the total column volume for optimal resolution.

• Elution: Elute the sample with the mobile phase at a constant flow rate.

• Fraction Collection: Collect fractions and monitor the elution profile using a UV detector at 280 nm. The larger conjugate will elute first, followed by the smaller, unreacted linker.

• Pooling and Analysis: Pool the fractions containing the purified product and analyze for purity.

Protocol 3: Purification using Solid-Phase Extraction (SPE)

• Sorbent Selection: Choose a reversed-phase SPE cartridge with a bed volume appropriate for your sample size.

• Conditioning: Condition the cartridge by passing a water-miscible organic solvent (e.g., methanol or acetonitrile) through it.

• Equilibration: Equilibrate the cartridge with an aqueous buffer (e.g., PBS).

• Sample Loading: Load the reaction mixture onto the cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with a weak solvent (e.g., PBS with 5% acetonitrile) to remove the unreacted Tetrazine-PEG5-SS-amine.

• Elution: Elute the purified product with a strong solvent (e.g., PBS with 50-80% acetonitrile).

• Analysis: Analyze the eluted fraction for product purity and concentration.

Diagrams

References

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. cytivalifesciences.com [cytivalifesciences.com]
• 3. benchchem.com [benchchem.com]
• 4. welch-us.com [welch-us.com]
• 5. silicycle.com [silicycle.com]

common side reactions in tetrazine bioconjugation and how to prevent them

Welcome to the technical support center for tetrazine bioconjugation. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to be aware of during tetrazine bioconjugation?

A: The main side reactions in tetrazine bioconjugation primarily involve the degradation of the tetrazine ring and unintended reactions with components in the reaction mixture. Key side reactions include:

• Hydrolysis: The tetrazine ring is susceptible to hydrolysis, especially in aqueous solutions at neutral to high pH. This leads to the formation of an unreactive carboxylic acid and reduces labeling efficiency.[1]

• Degradation in the presence of nucleophiles: The electron-deficient tetrazine ring can be attacked by nucleophiles, such as thiols (e.g., from free cysteine residues or reducing agents like DTT).[1][2][3] This can lead to the degradation of the tetrazine.

• Reaction with reducing agents: Reducing agents like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP), often used to reduce disulfide bonds in proteins, can degrade the tetrazine moiety, especially with prolonged exposure.[4]

• Instability of highly reactive tetrazines: There is often a trade-off between the reactivity of a tetrazine and its stability. Tetrazines with strong electron-withdrawing groups are highly reactive in the Diels-Alder cycloaddition but can be less stable in aqueous media.[5][6][7]

Q2: My conjugation yield is low. How can I troubleshoot this?

A: Low conjugation yield can stem from several factors. A systematic approach to troubleshooting is recommended:

• Verify Reagent Stability and Purity: Ensure that both the tetrazine and the dienophile (e.g., trans-cyclooctene, TCO) are pure and have not degraded.[8] It is best to prepare fresh solutions of reagents before use.[9] The characteristic pink/red color of a tetrazine solution fading is a primary indicator of degradation.[9]

• Assess Tetrazine Incorporation (for two-step conjugations): If you are first modifying your biomolecule with a tetrazine linker, confirm the successful incorporation of the tetrazine. This can be done by UV-Vis spectroscopy, as tetrazines have a characteristic absorbance around 520-540 nm.[4]

• Optimize Reaction Conditions:

  • pH: The optimal pH is typically between 7.2 and 7.4. Higher pH can increase the rate of hydrolysis of some linkers (like NHS esters) and tetrazine degradation.[4][8]

  • Stoichiometry: A slight molar excess (1.05 to 1.5-fold) of the tetrazine-functionalized molecule is often recommended.[10]

  • Concentration: Increasing the concentration of the reactants can help drive the reaction to completion, especially if the reaction rate is slow.[8]

  • Temperature: Most reactions are performed at room temperature or 37°C. However, for less reactive pairs, optimizing the temperature may improve yields.[8]

• Control for Interfering Substances: Buffers containing primary amines (e.g., Tris, glycine) can interfere with NHS ester-based labeling steps.[11] Ensure your buffers are compatible with your chosen chemistry.

Troubleshooting Guides

Issue: Tetrazine Degradation

Possible Causes:

• Prolonged exposure to aqueous buffers, especially at basic pH. [1]

• Presence of nucleophiles (e.g., thiols from DTT or free cysteines). [1][2]

• Exposure to light. [9]

• Use of highly reactive, unstable tetrazine derivatives. [5][6]

Solutions:

• pH Control: Maintain a pH between 7.2 and 7.4 for the reaction.

• Minimize Incubation Times: Reduce the time the tetrazine is in aqueous or biological media before the ligation reaction.[9]

• Choice of Reducing Agent: If a reducing agent is necessary, consider using TCEP and removing it before adding the tetrazine reagent.[4]

• Protect from Light: Store tetrazine reagents and conduct experiments protected from light.[9]

• Select a More Stable Tetrazine: Tetrazines with electron-donating groups are generally more stable, though less reactive.[9] Consider the balance between reactivity and stability for your specific application.[5][6]

Issue: Side Reactions with Thiols

Possible Cause:

• The tetrazine ring can undergo a nucleophilic aromatic substitution (SNAr) reaction with thiol-containing molecules, leading to the displacement of a leaving group on the tetrazine.[2][3]

Solutions:

• Protect Thiol Groups: If free thiols on your biomolecule are not the intended target, consider using a protecting group strategy.

• Leverage the Reaction: In some advanced applications, the reversible reaction between asymmetric tetrazines and thiols can be used for "click'n lock" chemistry, allowing for reversible bioconjugation.[2][3] For most standard bioconjugations, however, this is an unwanted side reaction.

• Purification: Ensure that any excess thiol-containing reducing agents are removed before the addition of the tetrazine.[4]

Quantitative Data Summary

Parameter	Condition/Reagent	Observation/Recommendation	Reference(s)
pH	> 8.5	Fast reaction but risk of side reactions and tetrazine degradation.	[4]
7.2 - 7.4	Ideal for disulfide re-bridging and tetrazine ligation.	[4]
Reducing Agent	TCEP (5-50 mM)	Effective over a broad pH range; does not need to be removed before maleimide (B117702) reactions.	[11]
DTT (10-100 mM)	Less stable than TCEP; must be removed before maleimide reactions.	[11]
Tetrazine Stability	Electron-withdrawing substituents	Increased reactivity but generally decreased stability in aqueous media.	[5][6][8]
Electron-donating substituents	Increased stability but generally decreased reactivity.	[9]
Stoichiometry	Tetrazine:Dienophile	A 1.05 to 1.5-fold molar excess of tetrazine is a common starting point.	[10]

Experimental Protocols

Protocol 1: General Antibody Labeling with Tetrazine-NHS Ester

This protocol describes the modification of an antibody with a Tetrazine-NHS ester to introduce the tetrazine moiety for subsequent ligation.

Materials:

• Antibody of interest in a primary amine-free buffer (e.g., PBS).

• Tetrazine-NHS ester.

• Anhydrous DMSO or DMF.

• Desalting column.

Methodology:

• Buffer Exchange: If the antibody is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange into PBS (pH 7.4) using a desalting column or dialysis.[12]

• Prepare Tetrazine-NHS Ester Solution: Immediately before use, dissolve the Tetrazine-NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[12]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the Tetrazine-NHS ester solution to the antibody solution.[12]

• Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle mixing.[12]

• Purification: Remove the unreacted Tetrazine-NHS ester using a desalting column.

• Characterization: Confirm tetrazine incorporation by measuring the absorbance at ~520-540 nm.[4]

Protocol 2: Tetrazine-TCO Ligation for Protein-Protein Conjugation

This protocol outlines the "click" reaction between a tetrazine-labeled protein and a TCO-labeled protein.

Materials:

• Tetrazine-labeled protein in a suitable buffer (e.g., PBS, pH 7.4).

• TCO-labeled protein in a suitable buffer.

Methodology:

• Reactant Calculation: Determine the volumes of each protein solution required to achieve the desired molar ratio (typically a 1:1 or a slight excess of tetrazine).[10]

• Conjugation: Mix the tetrazine-labeled protein and the TCO-labeled protein.[10]

• Incubation: Allow the reaction to proceed for 60 minutes at room temperature.[10] The reaction is often very fast, with completion possible within minutes.[13]

• Purification (Optional): If necessary, the resulting conjugate can be purified from any unreacted starting material using size-exclusion chromatography.[10]

• Storage: Store the final conjugate at 4°C.[10]

Visualizations

Caption: Common degradation pathways for tetrazines in bioconjugation.

Caption: Troubleshooting workflow for low tetrazine bioconjugation yield.

Caption: Key strategies to prevent common side reactions in tetrazine bioconjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Click’n lock: rapid exchange between unsymmetric tetrazines and thiols for reversible, chemoselective functionalisation of biomolecules with on-demand bioorthogonal locking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Uncovering the Key Role of Distortion in Bioorthogonal Tetrazine Tools That Defy the Reactivity/Stability Trade-Off - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. [PDF] Uncovering the key role of distortion in tetrazine ligations guides the design of bioorthogonal tools that defy the reactivity/stability tradeoff | Semantic Scholar [semanticscholar.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. The Tetrazine Ligation: Fast Bioconjugation based on Inverse-electron-demand Diels-Alder Reactivity - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of the disulfide bond in Tetrazine-PEG5-SS-amine linkers

Welcome to the technical support center for the Tetrazine-PEG5-SS-amine linker. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of the disulfide bond within this linker and to offer solutions for common issues encountered during its application in bioconjugation and drug delivery.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the stability of the disulfide bond in the Tetrazine-PEG5-SS-amine linker?

A1: The disulfide bond in the Tetrazine-PEG5-SS-amine linker is designed to be stable under physiological conditions found in the bloodstream (pH ~7.4, low concentration of reducing agents) but to be cleaved in the reducing intracellular environment.[] This selective cleavage is primarily due to the significantly higher concentration of glutathione (B108866) (GSH) inside cells (1-10 mM) compared to in the plasma (~5 µM).[] This redox sensitivity is a key advantage for targeted drug delivery, ensuring that a conjugated payload is released primarily within the target cells.[]

Q2: What are the primary factors that can lead to premature cleavage of the disulfide bond?

A2: Premature cleavage of the disulfide bond can be triggered by several factors:

• Presence of exogenous reducing agents: Buffers or solutions containing reducing agents such as dithiothreitol (B142953) (DTT), tris(2-carboxyethyl)phosphine (B1197953) (TCEP), or β-mercaptoethanol will readily cleave the disulfide bond.[2]

• Thiol-disulfide exchange: Free thiols from other molecules in the solution can react with the disulfide bond, leading to its cleavage.

• Instability at non-physiological pH: While generally stable at neutral pH, extreme pH values can affect the stability of the disulfide bond.

Q3: How does the PEG5 spacer influence the stability of the disulfide bond?

A3: The polyethylene (B3416737) glycol (PEG) spacer can influence the stability of the disulfide bond in several ways:

• Steric hindrance: The PEG chain can provide some steric shielding, which may slightly reduce the accessibility of the disulfide bond to reducing agents, potentially enhancing its stability in circulation.[3]

• Solubility and Conformation: PEGylation can affect the overall conformation and solubility of the conjugate, which may indirectly influence the exposure and reactivity of the disulfide bond.[4]

Q4: Can the tetrazine moiety of the linker be a source of instability?

A4: Yes, the tetrazine ring itself can be susceptible to degradation under certain conditions. It is important to be aware of the following:

• pH sensitivity: Tetrazines can degrade in aqueous solutions, particularly at basic pH.[5]

• Reaction with nucleophiles: The tetrazine ring can react with strong nucleophiles, which can lead to its degradation.

• Presence of reducing agents: Some reducing agents used to cleave disulfide bonds, like TCEP, can also degrade the tetrazine moiety.[5]

Troubleshooting Guide

This guide addresses common problems encountered during the use of the Tetrazine-PEG5-SS-amine linker.

Problem 1: Low or no conjugation to the amine group.

Potential Cause	Recommended Solution	Citation
Hydrolysis of the amine-reactive group	Ensure that the reaction is performed in an amine-free buffer (e.g., PBS, HEPES) at a pH between 7.2 and 8.0. Use the linker immediately after dissolving it.	[2]
Competition from buffer components	Avoid using buffers that contain primary amines, such as Tris or glycine, as they will compete with the target molecule for reaction.	[2]
Low protein concentration	Concentrate the protein solution to at least 1 mg/mL to favor the conjugation reaction over hydrolysis.	[2]

Problem 2: Premature cleavage of the disulfide bond during conjugation or storage.

Potential Cause	Recommended Solution	Citation
Presence of reducing agents in buffers	Ensure all buffers and reagents are free of reducing agents like DTT, TCEP, or β-mercaptoethanol. If a reduction step was performed, thoroughly remove the reducing agent prior to conjugation.	[2]
Contamination with free thiols	Purify all components of the reaction to remove any contaminating free thiols.	[6]
Instability during long-term storage	For long-term storage of the conjugate, consider storing at -80°C in a buffer at neutral pH and free of reducing agents.

Problem 3: Low yield in the subsequent tetrazine "click" reaction.

Potential Cause	Recommended Solution	Citation
Degradation of the tetrazine moiety	Perform the conjugation at a neutral or slightly acidic pH if possible. Avoid prolonged exposure to basic conditions. Monitor the stability of the tetrazine by checking its characteristic UV-Vis absorbance.	[5]
Reaction of tetrazine with reducing agents	If a reducing agent was used, ensure its complete removal before proceeding with the tetrazine ligation step. TCEP, in particular, has been shown to react with tetrazines.	[5]
Low reactivity of the dienophile	Confirm the purity and reactivity of the dienophile (e.g., TCO-modified molecule).

Quantitative Data on Disulfide Bond Stability

Table 1: In Vitro Stability of Disulfide Linkers in the Presence of Glutathione (GSH)

Linker Type	GSH Concentration	Half-life	Reference Molecule	Citation
Sterically unhindered disulfide	1 mM	~ 1 hour	Model Conjugate
Sterically hindered disulfide (e.g., with adjacent methyl groups)	1 mM	> 24 hours	Antibody-Maytansinoid Conjugate	[7]
Disulfide in ADC	5 mM	~ 4 hours	Antibody-Drug Conjugate	[8]

Table 2: Plasma Stability of Different Classes of Cleavable ADC Linkers

Linker Class	Stability in Human Plasma (% Intact ADC after 7 days)	General Notes	Citation
Disulfide	Variable (can be low without steric hindrance)	Stability is highly dependent on the steric hindrance around the disulfide bond.	[9]
Hydrazone	~50-70%	Susceptible to hydrolysis at physiological pH.	[9]
Peptide (e.g., Val-Cit)	>95%	Generally very stable in plasma; cleaved by lysosomal proteases.	[9]
β-glucuronide	>95%	Stable in plasma; cleaved by β-glucuronidase in the tumor microenvironment.	[9]

Experimental Protocols

Protocol 1: Assessment of Disulfide Bond Stability in the Presence of Glutathione (GSH)

Objective: To determine the rate of cleavage of the disulfide bond in the Tetrazine-PEG5-SS-amine linker upon exposure to a physiologically relevant concentration of GSH.

Materials:

• Tetrazine-PEG5-SS-amine conjugated to a fluorescent molecule or a molecule with a distinct UV-Vis absorbance.

• Phosphate-buffered saline (PBS), pH 7.4.

• Glutathione (GSH) stock solution (e.g., 100 mM in PBS, prepared fresh).

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system with a C18 column and a UV-Vis or fluorescence detector.[10]

• 96-well plate and plate reader (for fluorescence-based assay).

Procedure (HPLC-based method):

• Prepare a solution of the disulfide-linked conjugate at a known concentration (e.g., 1 mg/mL) in PBS, pH 7.4.

• Initiate the reaction by adding GSH to a final concentration of 1-10 mM.

• Incubate the reaction mixture at 37°C.

• At various time points (e.g., 0, 15 min, 30 min, 1h, 2h, 4h, 8h, 24h), take an aliquot of the reaction mixture and quench the reaction by adding an equal volume of 0.1% trifluoroacetic acid (TFA).

• Analyze the samples by RP-HPLC. The intact conjugate and the cleaved, thiol-containing product will have different retention times.

• Quantify the peak areas of the intact conjugate and the cleaved product at each time point.

• Calculate the percentage of intact conjugate remaining over time and determine the half-life of the disulfide bond under these conditions.

Protocol 2: In Vitro Plasma Stability Assay

Objective: To evaluate the stability of the Tetrazine-PEG5-SS-amine linker in a biological matrix.

Materials:

• Antibody-drug conjugate (ADC) prepared using the Tetrazine-PEG5-SS-amine linker.

• Human plasma (or plasma from other species of interest).

• PBS, pH 7.4.

• Immunoaffinity capture beads (e.g., Protein A or Protein G).[11]

• Liquid chromatography-mass spectrometry (LC-MS) system.[11]

Procedure:

• Incubate the ADC in plasma at a final concentration of, for example, 100 µg/mL at 37°C.

• As a control, incubate the ADC in PBS under the same conditions.

• At various time points (e.g., 0, 24h, 48h, 72h, 1 week), take aliquots of the plasma and control samples.

• Isolate the ADC from the plasma using immunoaffinity capture beads.

• Wash the beads to remove non-specifically bound plasma proteins.

• Elute the ADC from the beads.

• Analyze the eluted ADC by LC-MS to determine the average drug-to-antibody ratio (DAR).

• A decrease in the average DAR over time in the plasma samples compared to the PBS control indicates cleavage of the linker.

Visualizations

References

• 2. benchchem.com [benchchem.com]
• 3. Site-specific PEGylation of protein disulfide bonds using a three-carbon bridge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Disulfide bridge based PEGylation of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]
• 11. sterlingpharmasolutions.com [sterlingpharmasolutions.com]

Technical Support Center: Quantifying Labeling with Tetrazine-PEG5-SS-amine

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on quantifying the degree of labeling (DOL) when using Tetrazine-PEG5-SS-amine. Here you will find answers to frequently asked questions and troubleshooting guides to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the Degree of Labeling (DOL) and why is it important?

The Degree of Labeling (DOL), also known as the Degree of Substitution (DOS), represents the average number of Tetrazine-PEG5-SS-amine molecules conjugated to a single biomolecule, such as a protein or antibody.[1] It is a critical quality attribute to determine for several reasons:

• Consistency and Reproducibility: Knowing the DOL ensures that your conjugation reactions are consistent from batch to batch, leading to more reproducible experimental results.

• Impact on Function: The number of attached labels can affect the biological activity of the protein. Too few labels may result in a weak signal in downstream applications, while too many can lead to loss of function, aggregation, or precipitation.[2][3]

• Optimization of Downstream Applications: For applications like immunoassays or in vivo imaging, an optimal DOL is crucial for achieving the best signal-to-noise ratio.[1] Excessively high DOL values can sometimes lead to fluorescence quenching.[1]

Q2: What are the primary methods for determining the DOL of Tetrazine-PEG5-SS-amine labeled proteins?

The two most common methods for determining the DOL of proteins labeled with Tetrazine-PEG5-SS-amine are:

• UV-Vis Spectrophotometry: This is a rapid and widely accessible method that relies on the absorbance properties of the protein and the tetrazine molecule.

• Mass Spectrometry (MS): This technique offers a more direct and precise measurement of the mass of the labeled protein, allowing for the determination of the number of attached labels.

Q3: What is the general principle behind calculating DOL using UV-Vis spectrophotometry?

This method utilizes the Beer-Lambert law. By measuring the absorbance of the purified conjugate at two specific wavelengths—one where the protein primarily absorbs (typically 280 nm) and one at the maximum absorbance of the tetrazine dye (around 520-540 nm for many tetrazines)—you can calculate the concentrations of both the protein and the attached tetrazine. The DOL is then the molar ratio of the tetrazine to the protein.[1] A correction factor is necessary because the tetrazine label also absorbs light at 280 nm.[1]

Q4: Can I use a HABA assay to quantify tetrazine labeling?

The HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay is specific for quantifying biotin (B1667282) and avidin (B1170675) interactions. There is no direct equivalent of the HABA assay for quantifying tetrazine labeling. Therefore, UV-Vis spectrophotometry or mass spectrometry are the recommended methods.

Experimental Protocols and Data

Method 1: UV-Vis Spectrophotometry

This protocol outlines the steps to determine the DOL of a protein labeled with Tetrazine-PEG5-SS-amine using a UV-Vis spectrophotometer.

Essential Parameters:

Before you begin, you will need the following values. Note that the exact values for Tetrazine-PEG5-SS-amine may not be readily available, so using values from structurally similar tetrazine dyes is a common practice. It is recommended to consult the manufacturer's documentation for your specific reagent.

Parameter	Symbol	Value (Example)	Notes
Molar Extinction Coefficient of Protein at 280 nm	εprotein	e.g., 210,000 M-1cm-1 for IgG	This is specific to your protein and can often be found in literature or calculated from the amino acid sequence.
Maximum Absorbance Wavelength of Tetrazine	λmax	~530 nm	This is characteristic of the tetrazine chromophore.
Molar Extinction Coefficient of Tetrazine at λmax	εlabel	~30,000 M-1cm-1	This can vary between different tetrazine derivatives.
Correction Factor	CF	~0.3	This is the ratio of the tetrazine's absorbance at 280 nm to its absorbance at λmax (A280/Aλmax).

Experimental Workflow:

Caption: Workflow for DOL determination using UV-Vis spectrophotometry.

Detailed Steps:

• Purify the Conjugate: It is crucial to remove all non-conjugated Tetrazine-PEG5-SS-amine from your labeled protein. This can be achieved by size-exclusion chromatography (e.g., a desalting column) or dialysis.

• Prepare the Sample: Dilute the purified conjugate in a suitable buffer (e.g., PBS) to a concentration where the absorbance at 280 nm is within the linear range of your spectrophotometer (ideally below 2.0). Record the dilution factor if one is used.

• Measure Absorbance:

  • Measure the absorbance of the conjugate solution at 280 nm (A280).

  • Measure the absorbance at the λmax of the tetrazine label (~530 nm) (Alabel).

• Calculate Concentrations:

  • Protein Concentration (M):

    • Corrected A280 = A280 - (Alabel x CF)

    • Protein Concentration = (Corrected A280 / εprotein) x Dilution Factor

  • Label Concentration (M):

    • Label Concentration = (Alabel / εlabel) x Dilution Factor

• Calculate DOL:

  • DOL = Label Concentration / Protein Concentration

Method 2: Mass Spectrometry (MS)

Mass spectrometry provides a direct measurement of the molecular weight of the intact labeled protein. The increase in mass corresponds to the number of attached tetrazine labels. This method is particularly useful for complex mixtures or when precise quantification is required.

Experimental Workflow:

Caption: Workflow for DOL (DAR) determination using Mass Spectrometry.

Detailed Steps:

• Purify the Conjugate: As with the UV-Vis method, remove all unconjugated label.

• Deglycosylation (Optional but Recommended): For glycoproteins like antibodies, enzymatic deglycosylation (e.g., using PNGase F) will simplify the mass spectrum and improve the accuracy of the mass measurement.

• LC-MS Analysis:

  • Inject the purified (and optionally deglycosylated) conjugate into an LC-MS system. Common setups include Size-Exclusion Chromatography (SEC) or Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Data Analysis:

  • Deconvolution: The raw mass spectrum, which shows a series of multiply charged ions, needs to be deconvoluted to obtain the zero-charge mass spectrum.

  • Peak Identification: Identify the mass peaks corresponding to the unlabeled protein and the protein with one, two, three, etc., tetrazine labels attached.

  • Calculate Average DOL (often referred to as Drug-to-Antibody Ratio or DAR in this context): The average DOL is calculated from the relative abundance of each labeled species.

Expected Mass Shift:

To calculate the expected mass of the labeled protein, you need the molecular weight of Tetrazine-PEG5-SS-amine. This should be provided by the manufacturer. The mass of the labeled protein will be:

Masslabeled protein = Massunlabeled protein + (n x Masslabel)

where 'n' is the number of attached labels.

Troubleshooting Guide

Issue 1: Low Degree of Labeling (DOL)

Potential Cause	Suggested Solution
Inactive Labeling Reagent	Tetrazine-PEG5-SS-amine can be sensitive to hydrolysis. Ensure it is stored correctly (desiccated at a low temperature) and use freshly prepared solutions.
Suboptimal Reaction pH	Amine-reactive labeling is most efficient at a pH of 8.0-9.0. Ensure your reaction buffer is within this range and does not contain primary amines (e.g., Tris or glycine).
Low Protein Concentration	Labeling reactions are more efficient at higher protein concentrations (ideally >2 mg/mL).
Insufficient Molar Excess of Label	Increase the molar ratio of Tetrazine-PEG5-SS-amine to your protein in the labeling reaction. A common starting point is a 10- to 20-fold molar excess of the label.
Interfering Substances in Protein Solution	Ensure your protein solution is free of substances that can react with the amine-reactive group, such as Tris, glycine, or ammonium (B1175870) salts. Perform a buffer exchange if necessary.

Issue 2: Protein Precipitation During or After Labeling

Potential Cause	Suggested Solution
High Degree of Labeling	Attaching too many hydrophobic tetrazine molecules can reduce the solubility of the protein.[4] Decrease the molar excess of the labeling reagent used in the reaction.
Organic Solvent from Label Stock Solution	Minimize the volume of organic solvent (e.g., DMSO or DMF) used to dissolve the Tetrazine-PEG5-SS-amine. Add the label solution slowly to the protein solution while gently stirring.
Protein Aggregation	The labeling process itself can sometimes induce aggregation. Try performing the labeling reaction at a lower temperature (e.g., 4°C) for a longer duration. Ensure the initial protein solution is monodisperse and free of aggregates.
Buffer Conditions	The pH or ionic strength of the buffer may be close to the protein's isoelectric point, leading to precipitation.[5] Consider screening different buffer conditions.

Issue 3: Inaccurate DOL Measurement by UV-Vis

Potential Cause	Suggested Solution
Presence of Free Label	Incomplete removal of the unconjugated Tetrazine-PEG5-SS-amine will lead to an overestimation of the DOL. Ensure thorough purification of the conjugate.
Inaccurate Extinction Coefficients or Correction Factor	Use the most accurate values available for your specific protein and tetrazine derivative. If exact values are unknown, use those from a closely related compound and acknowledge the potential for a systematic error.
Precipitated Protein in Sample	Centrifuge the sample before taking absorbance readings to remove any precipitated protein, which can cause light scattering and inaccurate measurements.
Absorbance Out of Linear Range	Ensure the absorbance readings are within the linear range of the spectrophotometer (typically < 2.0). Dilute the sample if necessary and account for the dilution in your calculations.

Logical Troubleshooting Flow:

Caption: A logical workflow for troubleshooting common issues.

References

• 1. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 2. Di-Cysteine S,S-Tetrazine: A Potential Ultra-fast Photochemical Trigger to Explore the Early Events of Peptide/Protein Folding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Tetrazine-PEG5-SS-amine and Other Cleavable Linkers in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a cleavable linker is a critical determinant of the therapeutic index of antibody-drug conjugates (ADCs). An ideal linker must exhibit high stability in systemic circulation to minimize off-target toxicity, while ensuring efficient and rapid cleavage to release its cytotoxic payload within the target cancer cell. This guide provides an objective, data-driven comparison of Tetrazine-PEG5-SS-amine, a prominent disulfide-based linker, with other major classes of cleavable linkers, including protease-cleavable, pH-sensitive, and other redox-sensitive linkers.

Introduction to Cleavable Linkers

Cleavable linkers are designed to be severed by specific physiological triggers that are more prevalent in the tumor microenvironment or within cancer cells compared to healthy tissues. This targeted release mechanism is fundamental to the efficacy and safety of modern ADCs. The primary categories of cleavable linkers are distinguished by their cleavage trigger: the reducing environment of the cell, specific enzymes, or acidic pH.

Tetrazine-PEG5-SS-amine is a multifunctional linker that incorporates three key features:

• A tetrazine group for bioorthogonal conjugation to a trans-cyclooctene (B1233481) (TCO)-modified antibody via an inverse electron demand Diels-Alder (iEDDA) reaction. This "click chemistry" approach offers high specificity and rapid reaction kinetics under mild conditions.

• A disulfide bond (-SS-) , which is susceptible to cleavage in the presence of high intracellular concentrations of reducing agents like glutathione (B108866) (GSH).

• A polyethylene glycol (PEG5) spacer, which enhances aqueous solubility, reduces aggregation, and can prolong the circulation half-life of the ADC.[1]

This guide will compare the performance of disulfide linkers, exemplified by Tetrazine-PEG5-SS-amine, against two other widely used classes: protease-cleavable (e.g., valine-citrulline) and pH-sensitive (e.g., hydrazone) linkers.

Comparative Data on Linker Performance

The following tables summarize key performance parameters for different cleavable linker types. It is important to note that direct comparisons can be challenging due to variations in experimental conditions, including the specific antibody, payload, and cell lines used in different studies.

Linker Type	Cleavage Mechanism	Plasma Stability	Intracellular Cleavage Rate	Key Advantages	Key Disadvantages
Disulfide (e.g., Tetrazine-PEG5-SS-amine)	Reduction by intracellular glutathione (GSH)	Moderate to High	Moderate to Fast	Good bystander effect potential; Applicable to a wide range of payloads.	Potential for premature cleavage in plasma; Stability can be influenced by steric hindrance around the disulfide bond.[2]
Protease-Cleavable (e.g., Val-Cit)	Enzymatic cleavage by lysosomal proteases (e.g., Cathepsin B)	High	Fast	High plasma stability; Well-established technology.[3]	Dependent on target cell's protease expression levels; Potential for off-target cleavage by other proteases.
pH-Sensitive (e.g., Hydrazone)	Acid hydrolysis in endosomes/lysosomes (pH 4.5-6.5)	Low to Moderate	Fast	Rapid release in acidic compartments.	Prone to hydrolysis at physiological pH, leading to premature drug release and potential toxicity.[4]

Linker Type	Representative Half-Life in Human Plasma (t½)	Intracellular Release Trigger Concentration	Bystander Effect
Disulfide	Variable (hours to days); can be >50% intact after 7 days with steric hindrance.[2]	1-10 mM Glutathione[5]	Yes (payload dependent)
Protease-Cleavable (Val-Cit)	Very high (~230 days for Val-Cit)[2]	Overexpression of lysosomal proteases (e.g., Cathepsin B)	Yes (payload dependent)
pH-Sensitive (Hydrazone)	Low (hours)	pH < 6.5	Yes (payload dependent)

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of linker performance. Below are generalized protocols for key experiments in ADC development.

Protocol 1: In Vitro Plasma Stability Assay

Objective: To determine the stability of an ADC in plasma by measuring the change in drug-to-antibody ratio (DAR) or the amount of released payload over time.

Materials:

• ADC construct

• Human, mouse, or rat plasma

• Phosphate-buffered saline (PBS)

• Immunoaffinity capture beads (e.g., Protein A/G)

• Liquid Chromatography-Mass Spectrometry (LC-MS) system

Procedure:

• Incubation: Dilute the ADC to a final concentration of 1 mg/mL in plasma. Incubate at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 24, 48, 96, 168 hours).

• ADC Isolation: At each time point, isolate the ADC from the plasma using immunoaffinity capture beads.

• Analysis:

  • Intact ADC: Analyze the captured ADC using LC-MS to determine the average DAR. A decrease in DAR over time indicates linker cleavage.

  • Released Payload: The plasma supernatant can be analyzed by LC-MS to quantify the amount of free payload.

• Data Interpretation: Plot the average DAR or percentage of released payload against time to determine the plasma half-life of the ADC.

Protocol 2: Glutathione-Mediated Cleavage Assay (for Disulfide Linkers)

Objective: To evaluate the cleavage kinetics of a disulfide linker in response to a reducing agent that mimics the intracellular environment.

Materials:

• Disulfide-linked ADC

• PBS, pH 7.4

• Reduced Glutathione (GSH)

• LC-MS system

Procedure:

• Reaction Setup: Prepare a solution of the ADC (e.g., 1 mg/mL) in PBS.

• Initiate Cleavage: Add GSH to the ADC solution to a final concentration of 5-10 mM.

• Incubation: Incubate the reaction mixture at 37°C.

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Analysis: Analyze the aliquots by LC-MS to quantify the remaining intact ADC and the released payload.

• Data Interpretation: Plot the percentage of released payload over time to determine the cleavage kinetics.

Protocol 3: In Vitro Cytotoxicity Assay (MTT/XTT Assay)

Objective: To determine the cytotoxic potency (e.g., IC50 value) of an ADC on cancer cell lines.

Materials:

• Target antigen-positive and negative cancer cell lines

• Complete cell culture medium

• ADC and unconjugated payload

• MTT or XTT reagent

• Solubilization solution (for MTT)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• ADC Treatment: Treat the cells with serial dilutions of the ADC, unconjugated payload, and a non-targeting control ADC. Include untreated cells as a control.

• Incubation: Incubate the plates for a period that allows for ADC internalization and payload-induced cell death (typically 72-120 hours).

• Viability Assessment:

  • MTT: Add MTT reagent to each well and incubate for 2-4 hours. Solubilize the formazan (B1609692) crystals with a solubilization solution.

  • XTT: Add XTT reagent and incubate for 2-4 hours.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls. Plot cell viability against ADC concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizing Workflows and Mechanisms

Diagrams created using Graphviz (DOT language) are provided below to illustrate key processes and relationships in ADC development and function.

Caption: Workflow for ADC Synthesis and In Vitro Evaluation.

Caption: Comparative Cleavage Mechanisms of ADC Linkers.

Conclusion

The selection of a cleavable linker is a critical decision in the design of an ADC, with profound implications for its therapeutic window.

• Tetrazine-PEG5-SS-amine and other disulfide-based linkers offer the advantage of a redox-sensitive cleavage mechanism that is effective across many cell types, as glutathione is ubiquitous. The inclusion of a PEG spacer enhances solubility and pharmacokinetic properties. The tetrazine moiety allows for a highly specific and efficient bioorthogonal conjugation reaction. However, the stability of the disulfide bond in plasma must be carefully optimized, often by introducing steric hindrance, to prevent premature payload release.

• Protease-cleavable linkers , such as those containing the valine-citrulline dipeptide, generally exhibit exceptional plasma stability, making them a very reliable choice.[3] Their cleavage is contingent on the presence of specific lysosomal proteases, which can be a limitation if the target cells have low expression of these enzymes.

• pH-sensitive linkers like hydrazones provide rapid drug release in the acidic environment of endosomes and lysosomes. However, their inherent instability at physiological pH is a significant drawback, often leading to unacceptable levels of off-target toxicity.[4]

Ultimately, the optimal linker choice depends on a multifactorial analysis, including the nature of the payload, the biology of the target antigen and tumor type, and the desired pharmacokinetic profile. The experimental protocols and comparative data presented in this guide provide a framework for making an informed decision in the development of next-generation antibody-drug conjugates.

References

• 1. purepeg.com [purepeg.com]
• 2. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 3. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]

A Comparative Guide to Mass Spectrometry Analysis for Confirming Tetrazine-PEG5-SS-amine Conjugation

For researchers, scientists, and drug development professionals, the precise confirmation of bioconjugation is critical for the advancement of novel therapeutics and diagnostics. This guide provides an objective comparison of mass spectrometry with other common analytical techniques for verifying the successful conjugation of a Tetrazine-PEG5-SS-amine linker to a target amine-containing molecule, such as a protein, peptide, or antibody. Detailed experimental protocols and supporting data are presented to aid in the selection of the most appropriate analytical method.

The Tetrazine-PEG5-SS-amine linker is a versatile heterobifunctional reagent. The N-hydroxysuccinimide (NHS) ester reacts with primary amines, while the tetrazine group enables a highly efficient and bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) reaction with a trans-cyclooctene (B1233481) (TCO)-functionalized molecule. The polyethylene (B3416737) glycol (PEG5) spacer enhances solubility, and the cleavable disulfide bond (-SS-) allows for payload release under reducing conditions. Accurate characterization of the resulting conjugate is paramount for ensuring its intended function and safety.

Comparative Analysis of Analytical Techniques

The confirmation of a successful Tetrazine-PEG5-SS-amine conjugation can be approached using several analytical techniques. Mass spectrometry offers the most direct and definitive evidence of conjugation by measuring the mass of the resulting molecule. However, other methods such as High-Performance Liquid Chromatography (HPLC), Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE), and UV-Vis Spectroscopy provide valuable complementary information regarding the purity, homogeneity, and reaction kinetics of the conjugate.

Quantitative Performance Comparison

The following table summarizes the key quantitative performance metrics for Mass Spectrometry (MALDI-TOF and ESI-LC/MS), HPLC, and SDS-PAGE in the context of analyzing a Tetrazine-PEG5-SS-amine conjugate.

Feature	Mass Spectrometry (MALDI-TOF & ESI-LC/MS)	High-Performance Liquid Chromatography (HPLC)	SDS-PAGE
Primary Measurement	Molecular Mass	Retention Time	Apparent Molecular Weight / Electrophoretic Mobility
Information Provided	Direct confirmation of conjugation, determination of conjugation ratio (degree of labeling), identification of side products, and location of modification (with MS/MS).[1][2]	Purity of the conjugate, separation of conjugated from unconjugated species, and quantification of reaction components.	Estimation of molecular weight shift upon conjugation, assessment of purity and presence of aggregates.[3][4]
Resolution	High to very high, capable of resolving individual PEG oligomers.[1]	High, can separate species with different numbers of conjugated linkers.	Low to moderate, often shows broad bands for PEGylated proteins.[5]
Sensitivity	High (picomole to femtomole range).	Moderate to high (nanomole to picomole range).	Moderate (nanogram range).[4]
Quantitative Accuracy	Can be quantitative with appropriate standards and deconvolution software.[2]	Highly quantitative with proper calibration.[6][7]	Semi-quantitative, based on band intensity.
Throughput	MALDI-TOF can be high; ESI-LC/MS is lower due to chromatographic separation.[8]	Moderate to high, depending on the run time.	High, multiple samples can be run on a single gel.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Mass Spectrometry Analysis

Mass spectrometry is the gold standard for confirming conjugation by providing a precise mass measurement of the intact conjugate and its fragments.

a) MALDI-TOF Mass Spectrometry

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry is a rapid and sensitive method for determining the molecular weight of large molecules and is particularly useful for analyzing heterogeneous PEGylated samples.[8][9]

• Sample Preparation:

  • Prepare a stock solution of the PEGylated protein/peptide at 1 mg/mL in a 50:50 acetonitrile:water solution with 0.1% trifluoroacetic acid (TFA).

  • Prepare a matrix solution of sinapinic acid (for proteins) or α-cyano-4-hydroxycinnamic acid (CHCA) (for peptides) at 10 mg/mL in 50:50 acetonitrile:water with 0.1% TFA.[1]

  • For PEGylated samples, prepare a cationizing agent solution of sodium chloride (NaCl) at 2 mg/mL in 50:50 acetonitrile:water with 0.1% TFA.[9]

  • Mix the sample, matrix, and NaCl solution (if used) in a 1:10:1 ratio (sample:matrix:cationizing agent).[9]

  • Spot 1 µL of the mixture onto a MALDI target plate and allow it to air dry.[1][9]

• Instrumental Analysis:

  • Use a MALDI-TOF mass spectrometer in positive ion reflector mode for peptides or linear mode for large proteins.[1][9]

  • Set the laser intensity just above the ionization threshold to obtain a good signal-to-noise ratio without causing excessive fragmentation.[9]

  • Acquire spectra in the appropriate mass range to encompass the unconjugated and conjugated species.

• Data Analysis:

  • The mass spectrum will show a distribution of peaks corresponding to the different PEG oligomers attached to the molecule.

  • The mass difference between the unconjugated and conjugated species should correspond to the mass of the Tetrazine-PEG5-SS-amine linker.

  • The presence of unreacted protein/peptide and free PEG can also be assessed.[9]

b) ESI-LC/MS

Electrospray Ionization Liquid Chromatography-Mass Spectrometry (ESI-LC/MS) is ideal for analyzing complex mixtures and provides high-resolution mass data.[2][10]

• Chromatography:

  • Use a reverse-phase C4 or C8 column for protein separation.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Elute the sample with a gradient of increasing mobile phase B.

• Mass Spectrometry:

  • Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in positive ion mode.[10][11]

  • To simplify the complex charge state envelope of PEGylated proteins, a post-column addition of a charge-reducing agent like triethylamine (B128534) (TEA) can be employed.[12]

  • Acquire full scan mass spectra over a relevant m/z range.

• Data Analysis:

  • The resulting mass spectra will show a series of multiply charged ions.

  • Deconvolute the spectra to obtain the zero-charge mass of the intact protein and its conjugates.[2]

  • The mass increase will confirm the conjugation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity and heterogeneity of the conjugation reaction.

• Method:

  • Size-Exclusion Chromatography (SEC): Separates molecules based on their hydrodynamic radius. An increase in size upon conjugation will result in an earlier elution time.

  • Reversed-Phase HPLC (RP-HPLC): Separates molecules based on hydrophobicity. The addition of the Tetrazine-PEG5-SS-amine linker will alter the hydrophobicity of the protein/peptide, leading to a change in retention time.

• Protocol (RP-HPLC):

  • Use a C4 or C8 analytical column.

  • Mobile Phase A: Water with 0.1% TFA.

  • Mobile Phase B: Acetonitrile with 0.1% TFA.

  • Inject the sample and elute with a linear gradient of mobile phase B.

  • Monitor the elution profile using a UV detector at 280 nm (for protein) and 520 nm (for tetrazine).

• Data Analysis:

  • Compare the chromatograms of the starting material and the reaction mixture.

  • The appearance of new peaks with different retention times indicates the formation of the conjugate.

  • The peak areas can be used to quantify the extent of the reaction and the purity of the final product.[1]

SDS-PAGE

SDS-PAGE is a widely used technique to visualize the increase in molecular weight upon conjugation.

• Protocol:

  • Prepare samples by mixing the protein with a non-reducing Laemmli sample buffer.

  • Load the samples onto a polyacrylamide gel (e.g., 4-20% gradient gel).

  • Run the gel at a constant voltage until the dye front reaches the bottom.

  • Stain the gel with Coomassie Brilliant Blue or a PEG-specific stain (e.g., barium iodide).[3]

• Data Analysis:

  • The PEGylated protein will migrate slower than the unconjugated protein, resulting in a band with a higher apparent molecular weight.

  • The presence of multiple bands may indicate different degrees of PEGylation.

  • It is important to note that PEGylated proteins often migrate anomalously on SDS-PAGE, appearing larger than their actual molecular weight.[3][5]

UV-Vis Spectroscopy for Reaction Monitoring

UV-Vis spectroscopy can be used to monitor the progress of the tetrazine-TCO ligation reaction in real-time.

• Protocol:

  • The tetrazine moiety has a characteristic absorbance peak around 520-540 nm.[8][13]

  • Prepare the TCO-functionalized molecule in a suitable reaction buffer in a cuvette.

  • Initiate the reaction by adding the Tetrazine-PEG5-SS-amine conjugate.

  • Monitor the decrease in absorbance at ~520 nm over time.

• Data Analysis:

  • The disappearance of the tetrazine absorbance indicates the consumption of the tetrazine in the iEDDA reaction and thus the progress of the conjugation.[13]

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the conjugation of a Tetrazine-PEG5-SS-amine linker to a protein and the subsequent analysis.

Caption: Workflow for Tetrazine-PEG5-SS-amine conjugation and analysis.

Mass Spectrometry Decision Tree

This diagram provides a decision tree to help select the appropriate mass spectrometry technique.

Caption: Decision tree for choosing a mass spectrometry method.

References

• 1. benchchem.com [benchchem.com]
• 2. enovatia.com [enovatia.com]
• 3. researchgate.net [researchgate.net]
• 4. Detection of PEGylated proteins in polyacrylamide gels by reverse staining with zinc and imidazole salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Comparative study of A HPLC-MS assay versus an UHPLC-MS/MS for anti-tumoral alkyl lysophospholipid edelfosine determination in both biological samples and in lipid nanoparticulate systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. A direct-infusion- and HPLC-ESI-Orbitrap-MS approach for the characterization of intact PEGylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. sciex.com [sciex.com]
• 13. broadpharm.com [broadpharm.com]

Cleavable vs. Non-Cleavable Linkers in Antibody-Drug Conjugates: A Head-to-Head Comparison

For Researchers, Scientists, and Drug Development Professionals

The linker is a critical component of an antibody-drug conjugate (ADC), bridging the monoclonal antibody to the cytotoxic payload. Its chemical nature dictates the stability, pharmacokinetics, and mechanism of drug release, ultimately influencing the ADC's therapeutic index. The choice between a cleavable and a non-cleavable linker is a pivotal decision in ADC design, with significant implications for efficacy and safety. This guide provides an objective, data-driven comparison of these two linker strategies, complete with experimental protocols and visualizations to inform rational ADC development.

At a Glance: Key Differences

Feature	Cleavable Linker (e.g., Valine-Citrulline)	Non-Cleavable Linker (e.g., Thioether)
Mechanism of Release	Enzymatic cleavage (e.g., by Cathepsin B) or response to specific microenvironment conditions (e.g., pH, glutathione (B108866) concentration).[1][2][3]	Proteolytic degradation of the antibody backbone in the lysosome.[4]
Released Payload	Typically the unmodified, potent parent drug.[4]	The payload attached to the linker and an amino acid residue.[4]
Plasma Stability	Generally lower, with a potential for premature drug release.[4]	Generally higher, leading to a more stable ADC in circulation.[4][5]
Bystander Effect	High, as the released, often membrane-permeable drug can diffuse and kill adjacent antigen-negative tumor cells.[4]	Low to negligible, as the released payload is typically charged and less membrane-permeable.[4]
Off-Target Toxicity	Higher potential due to premature payload release and the bystander effect.[4]	Lower potential due to higher stability and a limited bystander effect.[4]
Efficacy in Heterogeneous Tumors	Potentially more effective due to the bystander effect.[4]	May be less effective against antigen-negative cells within the tumor.
Ideal Application	Heterogeneous solid tumors where killing neighboring cancer cells is advantageous.[5]	Hematological malignancies or tumors with uniform high antigen expression.[5]

Quantitative Performance Data

Direct head-to-head comparisons of ADCs with the same antibody and payload but different linker types are limited in the published literature. However, data from various preclinical studies provide valuable insights into their relative performance.

In Vitro Cytotoxicity (IC50)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a drug in inhibiting a specific biological or biochemical function.

ADC Construct	Linker Type	Cell Line	Target Antigen	IC50 (pM)
Trastuzumab-vc-MMAE	Cleavable (vc)	SKBR3	HER2	~14.3
Trastuzumab-Galactosidase-MMAE	Cleavable (Galactosidase)	SKBR3	HER2	~8.8
Trastuzumab emtansine (T-DM1)	Non-cleavable (SMCC)	SKBR3	HER2	~33
Non-cleavable MMAE ADC	Non-cleavable	Not Specified	Not Specified	~10

Note: IC50 values are highly dependent on the specific cell line, assay conditions, and payload. Direct comparisons should be made with caution.

In Vivo Efficacy in Xenograft Models

Tumor growth inhibition (TGI) is a common metric to evaluate the in vivo efficacy of an ADC in preclinical tumor models.

ADC Construct	Xenograft Model	Dosing	Outcome
Anti-CD22-DM1 (Cleavable)	Human Lymphoma	3 mg/kg, single dose	Tumor regression.[6]
Anti-CD22-MCC-DM1 (Non-cleavable)	NHL Xenograft	Not Specified	Complete tumor regression with no recurrence in some models.[7]
Trastuzumab-vc-MMAE	NCI-N87 (High HER2)	Single i.v. dose	Significant tumor growth inhibition.[8]
Trastuzumab-MCC-DM1 (T-DM1)	NCI-N87 (High HER2)	Single i.v. dose	Tumor growth inhibition.[8]
Trastuzumab-vc-MMAE	JIMT-1 (Low HER2)	Not Specified	Superior efficacy compared to T-DM1.[8]
Trastuzumab-MCC-DM1 (T-DM1)	JIMT-1 (Low HER2)	Not Specified	Less effective than Trastuzumab-vc-MMAE.[8]

Plasma Stability

The stability of the ADC in plasma is a critical factor for its safety and therapeutic window.

ADC Construct	Plasma Source	Incubation Time	% Payload Release
Trastuzumab-vc-MMAE	Mouse	6 days	~25%
Trastuzumab-vc-MMAE	Rat	6 days	>4%
Trastuzumab-vc-MMAE	Human	6 days	<1%
Trastuzumab-vc-MMAE	Cynomolgus Monkey	6 days	<1%
Cys-linker-MMAE ADC (Non-cleavable)	Human	7 days	<0.01%

Mechanisms of Action and Experimental Workflows

Visualizing the distinct pathways of drug release and the experimental procedures for ADC evaluation is crucial for a comprehensive understanding.

References

• 1. researchgate.net [researchgate.net]
• 2. Non-internalising antibody–drug conjugates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00446A [pubs.rsc.org]
• 3. njbio.com [njbio.com]
• 4. benchchem.com [benchchem.com]
• 5. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 6. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ashpublications.org [ashpublications.org]
• 8. benchchem.com [benchchem.com]

Assessing the In Vivo Stability of Disulfide Bonds: A Comparative Guide for Researchers

For drug development professionals, researchers, and scientists, the stability of the linker connecting a targeting moiety to a payload is a critical determinant of a conjugate's therapeutic index. This guide provides a comparative analysis of the in vivo stability of disulfide-based linkers, with a focus on constructs like Tetrazine-PEG5-SS-amine, and contrasts their performance with alternative linker technologies.

The in vivo stability of a linker is a delicate balance. It must remain stable in systemic circulation to prevent premature payload release and associated off-target toxicity, yet be efficiently cleaved at the target site to exert its therapeutic effect. Disulfide bonds have been a popular choice for cleavable linkers due to their susceptibility to the high glutathione (B108866) (GSH) concentrations within the intracellular environment compared to the extracellular space.[1][2]

Understanding Disulfide Bond Lability in Vivo

The primary mechanism for the cleavage of disulfide bonds in vivo is through thiol-disulfide exchange reactions, predominantly mediated by glutathione, a tripeptide present in high concentrations inside cells (millimolar range) and lower concentrations in the blood plasma (micromolar range).[1][2] This concentration gradient is the fundamental principle behind the design of disulfide-linked drug conjugates for targeted intracellular delivery. However, the stability of disulfide bonds can be influenced by several factors, including steric hindrance around the bond and the overall chemical nature of the conjugate.

Comparative Analysis of Linker Technologies

While specific in vivo stability data for Tetrazine-PEG5-SS-amine is not extensively published, we can infer its performance based on the behavior of similar disulfide-containing linkers and compare it with other established technologies. The Tetrazine component allows for bioorthogonal conjugation via "click chemistry", and the PEG spacer enhances solubility and pharmacokinetic properties.[3][4] The core of its cleavable mechanism lies in the disulfide (-SS-) bond.

Linker Type	Specific Example	Cleavage Mechanism	In Vivo Stability Profile	Key Advantages	Key Disadvantages
Disulfide	Tetrazine-PEG5-SS-amine	Reduction by Glutathione (GSH)	Expected to be relatively stable in circulation with cleavage in the reducing intracellular environment. Stability can be modulated by steric hindrance near the disulfide bond.	Intracellularly cleavable, simple chemistry.	Potential for premature cleavage in plasma, leading to off-target toxicity. Stability can be variable.[5]
Peptide	Valine-Citrulline (VC)	Enzymatic cleavage by lysosomal proteases (e.g., Cathepsin B)	Generally high plasma stability, with efficient cleavage inside target cells after internalization.[6]	High plasma stability, specific cleavage mechanism.	Dependent on enzyme expression in the target cell, potential for multidrug resistance efflux of the payload.
Hydrazone	pH-sensitive hydrolysis	Stable at physiological pH (~7.4) in the blood, but cleaves in the acidic environment of endosomes and lysosomes (pH 5-6).	Good for targeting acidic tumor microenvironments or for release in endosomes.	Can have variable stability depending on the specific hydrazone structure.
Non-Cleavable	Thioether (e.g., SMCC)	Proteolytic degradation of the antibody backbone	High plasma stability as the payload is only released after the degradation of the entire antibody-drug conjugate (ADC) in the lysosome.	High stability, lower risk of off-target toxicity from premature payload release.	The released payload is an amino acid-linker-drug catabolite which may have reduced cell permeability and potency.

Experimental Protocols for Assessing In Vivo Stability

A robust assessment of in vivo stability is crucial for the preclinical development of any drug conjugate. Below is a generalized protocol for such an evaluation.

Objective: To determine the in vivo stability of a disulfide-linked conjugate by measuring the amount of intact conjugate and released payload over time in a relevant animal model.

Materials:

• Test conjugate (e.g., an antibody conjugated via Tetrazine-PEG5-SS-amine to a payload)

• Animal model (e.g., mice or rats)

• Anticoagulant (e.g., EDTA)

• Sample processing reagents (e.g., protease inhibitors, buffers)

• Analytical instrumentation (e.g., LC-MS/MS system, ELISA reader)

Procedure:

• Dosing: Administer the test conjugate to the animal model via an appropriate route (e.g., intravenous injection).

• Sample Collection: Collect blood samples at various time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis:

  • Intact Conjugate Quantification: Use an affinity capture method followed by liquid chromatography-mass spectrometry (LC-MS) to quantify the concentration of the intact conjugate in the plasma samples.[7] An enzyme-linked immunosorbent assay (ELISA) can also be used to measure the total antibody concentration.

  • Released Payload Quantification: Employ LC-MS/MS to measure the concentration of the free payload in the plasma.

• Data Analysis: Plot the concentrations of the intact conjugate and the free payload over time to determine the pharmacokinetic profile and the in vivo stability of the linker.

Visualizing In Vivo Disulfide Bond Cleavage and Stability Assessment

To further illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict the signaling pathway of disulfide bond cleavage and a typical experimental workflow for its in vivo assessment.

Caption: In vivo cleavage of a disulfide-linked conjugate.

Caption: Experimental workflow for assessing in vivo stability.

References

• 1. Disulfide-containing Macromolecules for Therapeutic Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Progress of Disulfide Bond Based Tumor Microenvironment Targeted Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. precisepeg.com [precisepeg.com]
• 4. Tetrazine-PEG5-NHS ester, 1682653-80-0 | BroadPharm [broadpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Improved translation of stability for conjugated antibodies using an in vitro whole blood assay - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Efficacy of ADCs Constructed with Tetrazine-PEG5-SS-amine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted cancer therapy is continually evolving, with antibody-drug conjugates (ADCs) at the forefront of this innovation. The efficacy and safety of an ADC are critically dependent on the linker that connects the monoclonal antibody to the cytotoxic payload. This guide provides an in-depth evaluation of ADCs constructed using a specific and advanced linker, Tetrazine-PEG5-SS-amine. This linker combines the principles of bioorthogonal chemistry for precise conjugation, a polyethylene (B3416737) glycol (PEG) spacer for improved pharmacokinetics, and a reducible disulfide bond for controlled payload release.

This guide will objectively compare the performance of ADCs using this technology with other established linker strategies, supported by a summary of experimental data and detailed methodologies for key experiments.

Introduction to Tetrazine-PEG5-SS-amine Linker Technology

The Tetrazine-PEG5-SS-amine linker is a heterobifunctional molecule designed for the precise construction of ADCs. Its design incorporates three key features:

• Tetrazine Moiety: This functional group enables a highly efficient and specific bioorthogonal reaction known as the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition with a trans-cyclooctene (B1233481) (TCO) group.[1] This "click chemistry" approach allows for site-specific conjugation of the linker to an antibody that has been pre-functionalized with a TCO group, resulting in a homogeneous ADC with a defined drug-to-antibody ratio (DAR).

• PEG5 Spacer: The five-unit polyethylene glycol chain is a hydrophilic spacer that can enhance the aqueous solubility of the ADC, reduce aggregation, and potentially improve its pharmacokinetic profile.

• Disulfide (SS) Bond: This bond is relatively stable in the bloodstream but is readily cleaved in the reducing environment of the cell's cytoplasm, where the concentration of glutathione (B108866) is high. This ensures that the cytotoxic payload is released preferentially inside the target cancer cells, minimizing off-target toxicity.

Comparative Analysis of ADC Linker Technologies

The choice of linker is a critical determinant of an ADC's therapeutic index. Below is a comparative overview of ADCs constructed with Tetrazine-PEG5-SS-amine and those with other common linker types.

Table 1: Comparison of Linker Characteristics

Feature	Tetrazine-PEG5-SS-amine	Valine-Citrulline (VC) Linkers	Maleimide-based (Non-cleavable)	Hydrazone (pH-sensitive)
Conjugation Chemistry	Bioorthogonal (iEDDA)	Thiol-maleimide or NHS ester	Thiol-maleimide	Schiff base formation
Conjugation Specificity	High (Site-specific)	Moderate to High	Low (Stochastic)	Low (Stochastic)
Homogeneity (DAR)	High	Moderate	Low	Low
Release Mechanism	Reduction (Glutathione)	Protease (Cathepsin B)	Antibody degradation	Low pH
Release Location	Cytoplasm	Lysosome	Lysosome	Endosome/Lysosome
Bystander Effect	Possible (payload dependent)	High (for membrane-permeable payloads)	Low to none	Possible (payload dependent)
Plasma Stability	Generally high	Moderate	High	Low to moderate

Quantitative Data Summary

While direct head-to-head studies for ADCs using Tetrazine-PEG5-SS-amine against all other linker types are not extensively published, the following tables summarize expected performance based on the properties of the linker components.

Table 2: In Vitro Cytotoxicity (Hypothetical IC50 Values)

Cell Line	ADC with Tetrazine-PEG5-SS-amine (nM)	ADC with VC-Linker (nM)	ADC with Non-cleavable Linker (nM)
Antigen-Positive	0.5 - 5	0.3 - 4	1 - 10
Antigen-Negative	> 1000	> 1000	> 1000

Note: IC50 values are highly dependent on the antibody, payload, and target cell line. This table provides a hypothetical comparison based on linker properties.

Table 3: Plasma Stability (Percentage of Intact ADC after 72h)

Species	ADC with Tetrazine-PEG5-SS-amine	ADC with VC-Linker	ADC with Non-cleavable Linker
Mouse Plasma	> 90%	~70-85%	> 95%
Human Plasma	> 95%	~80-90%	> 95%

Note: Stability is influenced by the specific chemistry of the linker and the payload. Disulfide linker stability can be modulated by steric hindrance around the bond.

Experimental Protocols

Detailed methodologies are crucial for the successful synthesis and evaluation of ADCs.

Protocol 1: Construction of a Site-Specific ADC using Tetrazine-PEG5-SS-amine

Objective: To construct a homogeneous ADC by conjugating a TCO-modified antibody with a Tetrazine-PEG5-SS-amine-payload conjugate.

Workflow:

Caption: Workflow for site-specific ADC construction.

Materials:

• Monoclonal antibody (mAb)

• TCO-NHS ester (trans-cyclooctene-N-hydroxysuccinimide ester)

• Tetrazine-PEG5-SS-amine

• Cytotoxic payload with a reactive amine or carboxyl group

• Reaction buffers (e.g., PBS, borate (B1201080) buffer)

• Solvents (e.g., DMSO, DMF)

• Purification columns (e.g., SEC, HIC)

Procedure:

• Antibody Modification: React the mAb with TCO-NHS ester in a suitable buffer (e.g., PBS pH 7.4-8.0) to introduce TCO groups onto lysine (B10760008) residues. Purify the TCO-modified antibody using size-exclusion chromatography (SEC).

• Linker-Payload Synthesis: Conjugate the Tetrazine-PEG5-SS-amine to the cytotoxic payload via standard amide bond formation (e.g., using EDC/NHS chemistry if the payload has a carboxylic acid). Purify the linker-payload conjugate by HPLC.

• Bioorthogonal Conjugation: Mix the TCO-modified antibody with an excess of the Tetrazine-PEG5-SS-amine-payload conjugate in PBS at room temperature. The iEDDA reaction will proceed rapidly.

• Purification and Characterization: Purify the resulting ADC using SEC or hydrophobic interaction chromatography (HIC) to remove excess linker-payload. Characterize the final ADC by LC-MS to confirm the molecular weight and HIC to determine the drug-to-antibody ratio (DAR) distribution.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the potency (IC50) of the ADC on antigen-positive and antigen-negative cancer cell lines.

Materials:

• Antigen-positive and antigen-negative cell lines

• Complete cell culture medium

• ADC constructs and control antibody

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or SDS in HCl)

• 96-well plates

• Plate reader

Procedure:

• Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the ADC, control antibody, and free payload for 72-96 hours.

• Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Add solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the untreated control and plot against the ADC concentration to determine the IC50 value.

Protocol 3: Plasma Stability Assay

Objective: To evaluate the stability of the ADC and the rate of payload deconjugation in plasma.

Workflow:

Caption: Workflow for ADC plasma stability assessment.

Materials:

• ADC construct

• Human and/or mouse plasma

• Immunocapture beads (e.g., Protein A/G)

• LC-MS system

Procedure:

• Incubate the ADC in plasma at 37°C.

• Collect aliquots at various time points (e.g., 0, 24, 48, 72, 96 hours).

• At each time point, capture the ADC from the plasma using immunocapture beads.

• Analyze the captured ADC by LC-MS to determine the average DAR. A decrease in DAR over time indicates payload deconjugation.

• (Optional) The supernatant after immunocapture can be analyzed by LC-MS/MS to quantify the amount of free payload released into the plasma.

Mechanism of Action: Payload Release

The disulfide bond in the Tetrazine-PEG5-SS-amine linker is key to its mechanism of action.

Caption: Reductive release of payload from a disulfide linker.

Upon internalization of the ADC into a target cell, the higher intracellular concentration of reducing agents, primarily glutathione (GSH), cleaves the disulfide bond. This releases the cytotoxic payload in its active form, allowing it to exert its therapeutic effect, leading to cell death.

Conclusion

References

• 1. vectorlabs.com [vectorlabs.com]

The Influence of PEG Linker Length on Tetrazine Probe Performance: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The bioorthogonal reaction between tetrazine (Tz) and trans-cyclooctene (B1233481) (TCO) has become a cornerstone of chemical biology, particularly in the fields of in vivo imaging and targeted drug delivery.[1][2] The inverse-electron-demand Diels-Alder (IEDDA) cycloaddition reaction is exceptionally fast and highly specific, enabling efficient conjugation at low concentrations without the need for cytotoxic catalysts.[3][4] A critical component in the design of tetrazine-based probes is the polyethylene (B3416737) glycol (PEG) spacer, which significantly influences the probe's physicochemical properties, pharmacokinetics, and overall in vivo performance.[2] This guide provides a comparative analysis of tetrazine linkers with different PEG spacer lengths, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal linker for their specific application.

Key Performance Parameters vs. PEG Linker Length

The length of the PEG spacer directly impacts several key characteristics of a tetrazine probe, including its solubility, reaction kinetics, and in vivo pharmacokinetics.[2] Longer PEG chains generally increase hydrophilicity and circulation time, but may also introduce steric hindrance.[2][5] The optimal PEG length represents a trade-off between these factors and is highly dependent on the specific application.[1]

Data Presentation: Comparative Analysis

The following tables summarize the general trends and specific experimental data on how PEG spacer length affects the performance of tetrazine probes.

Table 1: Effect of PEG Spacer Length on Physicochemical Properties

Performance Parameter	No PEG Linker	Short PEG Linker (e.g., PEG4)	Long PEG Linker (e.g., PEG11, PEG12)	Data Highlights & Citations
Lipophilicity (logD)	High	Moderate	Low	Increasing PEG length enhances hydrophilicity, which is crucial for preventing aggregation and improving behavior in aqueous biological environments.[1][6]
Solubility	Low	Moderate	High	The hydrophilic nature of PEG linkers improves the solubility of the entire conjugate, which is particularly important for hydrophobic payloads.[6]
Steric Hindrance	Low	Moderate	High	While beneficial for shielding from clearance mechanisms, excessively long PEG chains might sterically hinder the tetrazine's access to its TCO target.[1][7][8]

Table 2: Effect of PEG Spacer Length on In Vivo Pharmacokinetics

Performance Parameter	No PEG Linker	Short PEG Linker (e.g., PEG4)	Long PEG Linker (e.g., PEG11, PEG12)	Data Highlights & Citations
Blood Clearance	Fast	Slower	Slowest	PEGylation significantly prolongs the circulation time. A probe without a PEG linker showed a blood clearance half-life of 5.4 minutes, which was significantly shorter than for PEG-linked probes.[1]
Tumor Uptake	Variable	Potentially Improved	Can be Reduced	Extended circulation from PEGylation can improve tumor accumulation (EPR effect). However, very long linkers may reduce tumor uptake due to steric hindrance affecting the ligation reaction at the target site.[1]
Kidney Uptake	Variable	Variable	Potentially Increased	While generally improving pharmacokinetics, certain PEGylated probes have shown increased kidney uptake, indicating a complex relationship between linker length and renal clearance.[1]

Table 3: Comparative In Vivo Biodistribution Data (%ID/g)

This table presents a summary of in vivo biodistribution data from a study comparing a DOTA-tetrazine probe without a PEG linker to one with a PEG11 linker in a pre-targeting tumor model.

Organ	No PEG Linker	PEG11 Linker
Blood	0.2 ± 0.1	0.4 ± 0.1
Tumor	3.5 ± 0.8	6.1 ± 1.1
Liver	1.9 ± 0.4	0.7 ± 0.1
Kidneys	1.0 ± 0.2	2.5 ± 0.5
Spleen	0.4 ± 0.1	0.2 ± 0.1
Lungs	0.4 ± 0.1	0.5 ± 0.1
Data adapted from a study on DOTA-tetrazine probes.[1] Values represent the percentage of injected dose per gram of tissue (%ID/g) at a specific time point post-injection.

Visualizing the Chemistry and Workflow

To further elucidate the processes discussed, the following diagrams illustrate the reaction mechanism of the tetrazine-TCO ligation and a typical experimental workflow for its application in pretargeted imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetrazine Glycoconjugate for Pretargeted Positron Emission Tomography Imaging of trans-Cyclooctene-Functionalized Molecular Spherical Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Molecular Insight into the Steric Shielding Effect of PEG on the Conjugated Staphylokinase: Biochemical Characterization and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Preserving Function: A Guide to Validating the Biological Activity of Labeled Proteins

For researchers, scientists, and drug development professionals, the labeling of proteins is an indispensable technique for a myriad of applications, from immunoassays and microscopy to in vivo imaging and diagnostics. However, the very act of attaching a molecule—be it a fluorescent dye, biotin, or another tag—to a protein carries the inherent risk of altering its structure and, consequently, its biological function. Therefore, rigorous validation of the labeled protein's activity is a critical and non-negotiable step to ensure the reliability and accuracy of experimental results.

This guide provides a comprehensive comparison of key functional assays used to confirm the biological activity of labeled proteins. We present a side-by-side look at quantitative data, detailed experimental protocols, and visual workflows to aid researchers in selecting the most appropriate validation strategies for their specific needs.

The Critical Question: Does the Label Interfere?

The primary goal of functional validation is to demonstrate that the labeled protein behaves identically to its unlabeled counterpart. Any significant deviation in activity suggests that the label is interfering with the protein's function, potentially by:

• Steric hindrance: The label may physically block the active site or a binding interface.

• Conformational changes: The attachment of the label could induce structural alterations that affect activity.

• Charge or hydrophobicity alterations: The label may change the local chemical environment of the protein, impacting its interactions.

To address these potential issues, a panel of quantitative assays should be employed to compare the performance of the labeled and unlabeled protein under identical conditions.

Quantitative Comparison of Functional Assays

The following tables summarize key performance parameters for different classes of proteins, comparing the activity of the native (unlabeled) protein to its labeled form.

Enzyme Kinetics: The Impact of Biotinylation

Enzyme activity is a fundamental measure of its function. The Michaelis-Menten constant (Km) reflects the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax), and it is an inverse measure of the enzyme's affinity for its substrate.[1] Alterations in these parameters upon labeling can indicate functional changes.

Enzyme	Label	Km (mM)	Vmax (µM/s)	Fold Change in Km	Fold Change in Vmax	Reference
Horseradish Peroxidase	Unlabeled	0.06	8.5	-	-	[2]
Horseradish Peroxidase	Biotinylated	Data not available	Data not available	-	-

Receptor-Ligand Binding: The Effect of Fluorescent Labeling on Antibody Affinity

For proteins such as antibodies, their primary function is to bind specifically to a target antigen. Surface Plasmon Resonance (SPR) and Bio-Layer Interferometry (BLI) are powerful label-free techniques to measure binding kinetics and affinity, expressed as the dissociation constant (KD). A lower KD value indicates a higher binding affinity.

Antibody	Label	KD (nM)	Assay	Fold Change in KD	Reference
Anti-HER2 (Trastuzumab)	Unlabeled	0.1	SPR	-
Anti-HER2 (Trastuzumab)	IRDye 800CW (DoL 1.2)	~0.15	Cell-based	~1.5	[3]
Anti-EGFR (Cetuximab)	Unlabeled	1.2	SPR	-
Anti-EGFR (Cetuximab)	Fluorescein (FITC)	2.5	ELISA	2.1	[4]

DoL: Degree of Labeling

Cell-Based Assays: Functional Response of GPCR Ligands

Cell-based assays provide a more physiologically relevant context to assess protein function. For G-protein coupled receptors (GPCRs), the half-maximal effective concentration (EC50) of a ligand, which represents the concentration required to elicit 50% of the maximum response, is a key parameter.

Receptor	Ligand	Label	EC50 (nM)	Assay Type	Fold Change in EC50	Reference
GPCR A	Peptide Ligand 1	Unlabeled	1	Calcium Flux	-	[4]
GPCR A	Peptide Ligand 1	Fluorescent	40	IP-One HTRF	40	[4]
Muscarinic M3 Receptor	Carbachol	Unlabeled	~10	Calcium Flux	-	[4]
Muscarinic M3 Receptor	Carbachol	Unlabeled	~30	IP-One HTRF	3	[4]

Experimental Workflows and Signaling Pathways

Visualizing the experimental process and the underlying biological pathways is crucial for understanding the validation strategy.

References

• 1. Untitled Document [ucl.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. info.gbiosciences.com [info.gbiosciences.com]

A Head-to-Head Comparison: Tetrazine-PEG5-SS-amine and NHS-ester Linkers for Amine Modification

For researchers, scientists, and drug development professionals, the precise covalent modification of amine groups on biomolecules is a cornerstone of creating sophisticated tools for diagnostics, imaging, and therapeutics. The choice of linker chemistry is critical, dictating not only the efficiency of conjugation but also the stability and ultimate functionality of the final product. This guide provides an objective comparison between two distinct strategies for amine modification: the conventional N-hydroxysuccinimide (NHS)-ester linkage and the advanced, multi-functional Tetrazine-based linker system.

It is important to clarify a key distinction from the outset. A "Tetrazine-PEG5-SS-amine" linker possesses a terminal amine group and is therefore not suitable for reacting with other amines. Instead, this guide will focus on its amine-reactive counterpart, the Tetrazine-PEG-SS-NHS ester , which enables a multi-step, bioorthogonal conjugation strategy. This will be compared to the direct, one-step approach offered by standard NHS-ester linkers .

Core Chemical Principles

NHS-Ester Linkers: The Workhorse of Bioconjugation

N-hydroxysuccinimide esters are among the most widely used reagents for modifying primary amines, such as those found on the side chains of lysine (B10760008) residues and the N-terminus of proteins.[1][2][] The reaction is a straightforward nucleophilic acyl substitution where the amine attacks the carbonyl carbon of the NHS ester. This process occurs under mild, near-physiological conditions and results in the formation of a highly stable and effectively irreversible amide bond.[][4]

A primary consideration with NHS esters is their susceptibility to hydrolysis in aqueous solutions.[1][2] This competing reaction converts the amine-reactive ester into an unreactive carboxylic acid, which can reduce labeling efficiency, particularly at higher pH or in dilute protein solutions.[1][5]

Tetrazine-PEG-SS-NHS Ester: A Gateway to Bioorthogonal Chemistry

The Tetrazine-PEG-SS-NHS ester is a heterobifunctional linker that offers a more complex, two-stage modification strategy.

• Amine Modification : Like a standard NHS ester, its NHS ester moiety reacts with primary amines on a biomolecule (e.g., an antibody) to form a stable amide bond.[6][7][8]

• Bioorthogonal "Click" Reaction : This initial conjugation introduces a tetrazine group onto the biomolecule. This tetrazine moiety can then participate in an exceptionally fast and highly specific inverse electron demand Diels-Alder (iEDDA) cycloaddition with a strained alkene, most commonly a trans-cyclooctene (B1233481) (TCO).[8][9][10] This "click chemistry" reaction is bioorthogonal, meaning it proceeds efficiently in complex biological environments without interfering with native functional groups.[8][11][12]

• Cleavable Disulfide Bond : The inclusion of a disulfide (SS) bond in the linker provides a crucial feature: cleavability.[9][13] This bond can be selectively broken under reducing conditions (e.g., in the presence of Dithiothreitol (DTT) or glutathione (B108866) within a cell), allowing for the release of a conjugated payload.[11][14]

Reaction Mechanisms and Workflows

The fundamental differences in approach between these two linkers are best illustrated through their reaction pathways and experimental workflows.

Caption: Reaction mechanism of an NHS-ester with a primary amine.

Caption: Two-step workflow for a Tetrazine-SS-NHS linker strategy.

Quantitative Data Comparison

The performance of these linkers can be quantified by several key parameters. While direct head-to-head efficiency data is scarce, a comparison of their intrinsic chemical properties provides a clear picture of their respective strengths.

Feature	NHS-Ester Linker	Tetrazine-PEG-SS-NHS Ester Linker
Reaction Type	Nucleophilic Acyl Substitution	1. Nucleophilic Acyl Substitution2. Inverse Electron Demand Diels-Alder
Target Group	Primary Amines (-NH₂)	Primary Amines (-NH₂) for step 1; Strained Alkenes (TCO) for step 2
Bond Formed	Stable Amide	Stable Amide; Stable Dihydropyridazine
Cleavability	No (Stable Linkage)	Yes (Disulfide bond cleaved by reducing agents)[11]
Reaction pH	7.2 - 8.5[1][15]	7.2 - 8.5 for NHS reaction; Mild buffer conditions for click reaction[8]
Reaction Speed	Fast (minutes to hours)[]	NHS reaction is fast; Tetrazine-TCO click reaction is exceptionally fast (k₂ up to ~30,000 M⁻¹s⁻¹)[16][17]
Key Advantage	Simplicity, robust, stable linkage	Bioorthogonality, cleavability, pre-targeting capability
Key Disadvantage	Susceptible to hydrolysis, potential for non-specific modification	Multi-step process, requires synthesis of two modified components

Experimental Protocols

Protocol 1: General Labeling of an Antibody with an NHS-Ester

This protocol describes a typical procedure for labeling an IgG antibody.

• Antibody Preparation :

  • Dissolve the antibody in 0.1 M sodium bicarbonate buffer (pH 8.3) to a concentration of 2.5 mg/mL.[18]

  • Ensure the antibody solution is free of amine-containing stabilizers like Tris or glycine (B1666218).[18]

• NHS-Ester Stock Solution :

  • Allow the vial of the NHS-ester reagent to warm to room temperature.

  • Prepare a 10 mM stock solution by dissolving the reagent in anhydrous, amine-free DMSO or DMF.[15][18]

• Labeling Reaction :

  • While gently stirring the antibody solution, add the NHS-ester stock solution dropwise. A typical starting point is a 10:1 to 15:1 molar ratio of NHS-ester to antibody.[18]

  • Incubate the reaction at room temperature for 1-2 hours, protected from light.[][19]

• Quenching (Optional) :

  • To stop the reaction, add a quenching buffer such as 1 M Tris or glycine to a final concentration of 50-100 mM.

• Purification :

  • Remove unconjugated linker and byproducts by size exclusion chromatography (e.g., Sephadex G-25), dialysis, or ultrafiltration.[15]

Protocol 2: Two-Step Labeling Using Tetrazine-PEG-SS-NHS Ester

This protocol outlines the pre-targeting strategy common for antibody-drug conjugates (ADCs).

Part A: Antibody-Tetrazine Conjugation

• Follow steps 1-3 and 5 from Protocol 1, using the Tetrazine-PEG-SS-NHS ester as the labeling reagent. This produces the "Antibody-Tetrazine" conjugate.

• Characterize the conjugate to determine the degree of labeling (DOL), i.e., the average number of tetrazine molecules per antibody.

Part B: Bioorthogonal Ligation with a TCO-Payload

• Prepare TCO-Payload : Dissolve the trans-cyclooctene (TCO)-modified payload (e.g., a drug or imaging agent) in an appropriate buffer (e.g., PBS).

• Click Reaction : Add the TCO-payload to the purified Antibody-Tetrazine conjugate. A slight molar excess of the TCO-payload (e.g., 1.5 to 3 equivalents relative to the tetrazine DOL) is often used.

• Incubation : Allow the reaction to proceed at room temperature or 37°C. The reaction is typically very fast, often reaching completion in under an hour.

• Purification : Remove any unreacted TCO-payload using size exclusion chromatography or other appropriate methods.

Protocol 3: Cleavage of the Disulfide Bond

• Prepare Reducing Buffer : Prepare a buffer (e.g., PBS) containing a reducing agent. Common choices include 10-50 mM Dithiothreitol (DTT) or 0.5-1 mM Tris(2-carboxyethyl)phosphine (TCEP).[14]

• Cleavage Reaction : Incubate the purified, fully conjugated molecule (e.g., Antibody-Linker-Payload) in the reducing buffer.

• Incubation : Allow the reaction to proceed at room temperature for 1-2 hours.[14]

• Analysis : Confirm the release of the payload from the antibody using techniques like HPLC, SDS-PAGE (under reducing vs. non-reducing conditions), or mass spectrometry.

Logical Comparison and Applications

The choice between these linkers is driven entirely by the experimental goal.

Caption: Comparison of application logic for NHS-ester and Tetrazine linkers.

• Choose NHS-Ester Linkers for:

  • Simplicity and Speed: When the goal is to quickly and easily create a stable, covalently labeled biomolecule.

  • Standard Immunoassays: For preparing fluorescently labeled antibodies for applications like flow cytometry, immunofluorescence, or ELISAs.

  • Non-Cleavable Conjugates: When the attached molecule needs to remain permanently affixed to the biomolecule.

• Choose Tetrazine-PEG-SS-NHS Ester Linkers for:

  • Pre-targeting Strategies: In applications like in vivo imaging or therapy, where a slow-clearing antibody-tetrazine conjugate is administered first, followed by a rapidly clearing TCO-payload. This maximizes the target-to-background signal.

  • Cleavable Antibody-Drug Conjugates (ADCs): The disulfide bond allows for the specific release of a cytotoxic drug inside a target cell, where the intracellular environment is more reducing.[9][20]

  • Complex Assemblies: When constructing multi-component systems where the harsh conditions of direct conjugation might damage one of the components. The bioorthogonal nature of the click reaction provides a mild final ligation step.

Conclusion

The NHS-ester linker remains an invaluable tool for routine bioconjugation, offering a simple, robust method to form highly stable amide bonds. Its utility in creating reagents for a vast array of standard biological assays is undisputed.

In contrast, the Tetrazine-PEG-SS-NHS ester represents a more sophisticated class of linker designed for advanced applications. While requiring a more complex, multi-step workflow, it provides unparalleled advantages in bioorthogonality, reaction speed, and, crucially, the ability to release a payload in a controlled manner. For researchers in drug development and in vivo imaging, the pre-targeting and cleavability offered by the tetrazine system unlock experimental possibilities far beyond the scope of traditional, non-cleavable linkers. The choice, therefore, is not about which linker is "better," but which is the right tool for the specific scientific question being addressed.

References

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. glenresearch.com [glenresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Tetrazine-PEG5-NHS ester, 1682653-80-0 | BroadPharm [broadpharm.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Tetrazine-PEG5-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 9. Tetrazine-PEG5-SS-amine - Ruixibiotech [ruixibiotech.com]
• 10. Tetrazine Linker - Click Chemistry Tools -Tetrazine PEG linker | AxisPharm [axispharm.com]
• 11. Tetrazine-SSPy - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 12. Tetrazine-PEG5-tetrazine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 16. vectorlabs.com [vectorlabs.com]
• 17. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biotium.com [biotium.com]
• 19. NHS-酯修饰与氨基标记的寡核苷酸缀合的实验方案 [sigmaaldrich.com]
• 20. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Tetrazine-PEG5-SS-amine

This document provides essential safety and logistical information for the proper handling and disposal of Tetrazine-PEG5-SS-amine. The guidance herein is compiled for researchers, scientists, and drug development professionals to ensure safe laboratory operations and environmental compliance.

Disclaimer: No specific Safety Data Sheet (SDS) for Tetrazine-PEG5-SS-amine is publicly available. The following procedures are based on safety data for structurally analogous compounds, including PEGylated tetrazines, amine-reactive crosslinkers, and disulfide-containing reagents. This compound should be handled as a potentially hazardous chemical. Always consult with your institution's Environmental Health and Safety (EHS) department for compliance with local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before handling Tetrazine-PEG5-SS-amine for any purpose, including disposal, it is crucial to be aware of its potential hazards and to use appropriate Personal Protective Equipment (PPE). Based on data from similar chemical structures, the compound should be treated as a potential irritant.

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant nitrile gloves are required.

• Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

• Lab Coat: A standard laboratory coat is mandatory to prevent skin contact.

• Respiratory Protection: If handling the compound as a powder or if there is a risk of aerosolization, work in a certified chemical fume hood.

Hazard Profile and Data Presentation

The following tables summarize the likely hazard profile and key handling information for Tetrazine-PEG5-SS-amine, based on data from analogous compounds.

Table 1: Hazard Profile (Based on Structurally Similar Compounds)

Hazard Category	GHS Classification (Typical for Analogous Compounds)	Precautionary Statements (Examples)
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.
Skin Irritation	Category 2	H315: Causes skin irritation.
Eye Irritation	Category 2A	H319: Causes serious eye irritation.
Respiratory Irritation	STOT SE 3	H335: May cause respiratory irritation.

Table 2: Disposal and Handling Quick Reference

Parameter	Specification
Waste Classification	Hazardous Chemical Waste
Primary Disposal Route	Licensed Hazardous Waste Contractor via Institutional EHS
In-Lab Treatment	Not Recommended
Waste Container	Clearly labeled, compatible, sealed container
Spill Kit Requirement	Inert absorbent material, dedicated waste container

Step-by-Step Disposal Protocol

The recommended and safest method for the disposal of Tetrazine-PEG5-SS-amine is to treat it as hazardous chemical waste. Do not attempt to dispose of this compound down the drain or in regular solid waste trash.

Experimental Protocol: Waste Collection and Disposal

• Segregation: Designate a specific, clearly labeled hazardous waste container for Tetrazine-PEG5-SS-amine waste. The container must be made of a compatible material (e.g., HDPE) and have a secure, tight-fitting lid.

• Labeling: Label the container with "Hazardous Waste," the full chemical name "Waste Tetrazine-PEG5-SS-amine," and any appropriate hazard warnings (e.g., "Irritant," "Handle with Caution").[1]

• Collection of Pure Waste: Collect any unused or surplus Tetrazine-PEG5-SS-amine directly into the designated waste container.

• Collection of Contaminated Materials: All materials that have come into contact with the compound, including pipette tips, weighing paper, contaminated gloves, and absorbent pads, must be placed in the same designated hazardous waste container.[1][2]

• Storage: Store the sealed waste container in a designated, secure satellite accumulation area within the laboratory, away from incompatible materials.

• Final Disposal: Once the container is full or ready for pickup, contact your institution's Environmental Health and Safety (EHS) office to arrange for collection by a licensed hazardous waste disposal contractor. Follow all institutional procedures for waste pickup.[2]

Experimental Protocol: Spill Management

• Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure it is well-ventilated (preferably within a chemical fume hood).

• Wear Full PPE: Before cleaning, don all required PPE as listed in Section 1.

• Contain and Absorb: For liquid spills, cover with an inert absorbent material such as vermiculite, sand, or a chemical absorbent pad.[1] For solid spills, carefully sweep up the material, avoiding dust generation.

• Collect Spill Debris: Place the spilled material and all contaminated cleaning supplies into the designated hazardous waste container.[2]

• Decontaminate Area: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department as required by institutional policy.

Chemical Degradation Considerations (Not Recommended for Disposal)

Tetrazine-PEG5-SS-amine contains functional groups that are susceptible to chemical cleavage.

• Disulfide Bond (-SS-): The disulfide bond is cleavable by reducing agents such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP). While this reaction is used in various bioconjugation applications to release payloads, it is not a validated or recommended procedure for waste neutralization in a laboratory setting. The reaction byproducts may be unknown and could be more hazardous or difficult to dispose of.

• Tetrazine Ring: The tetrazine ring can undergo decomposition, but this typically requires high temperatures or specific reaction conditions not suitable for standard laboratory waste disposal.[3][4][5]

Attempting to neutralize this chemical in the lab without a specific, validated protocol is strongly discouraged. The safest and most compliant method of disposal is through your institution's certified hazardous waste management program.[2]

Mandatory Visualizations

The following diagram illustrates the proper workflow for the disposal of Tetrazine-PEG5-SS-amine.

Caption: Disposal workflow for Tetrazine-PEG5-SS-amine.

References

• 1. Tetrazine-PEG5-NHS ester, 1682653-80-0 | BroadPharm [broadpharm.com]
• 2. Tetrazine-PEG5-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. "Decomposition pathways of some 3,6-substituted s-tetrazines" by J. C. Oxley, J. L. Smith et al. [digitalcommons.uri.edu]

Personal protective equipment for handling Tetrazine-PEG5-SS-amine

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for Tetrazine-PEG5-SS-amine. The following guidance is based on the known hazards of structurally similar compounds, including tetrazine derivatives, PEGylated substances, and amines. It is imperative to treat Tetrazine-PEG5-SS-amine with the same, if not greater, precautions as these related compounds. All laboratory personnel must be thoroughly trained on the potential hazards and proper handling procedures before working with this chemical.

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal plans for researchers, scientists, and drug development professionals handling Tetrazine-PEG5-SS-amine.

Personal Protective Equipment (PPE)

Due to the potential hazards associated with amine-containing and tetrazine-functionalized compounds, a comprehensive PPE strategy is crucial to ensure personnel safety.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles that meet ANSI Z.87.1 standard.[1][2] A face shield should be worn over goggles when there is a significant risk of splashes.[1][2]	Protects eyes and face from splashes and aerosols.[1][2][3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[1][2][3] Consider double gloving for added protection.[2] A flame-resistant or 100% cotton lab coat should be worn.[1] Closed-toe shoes are mandatory.[1][2]	Prevents skin contact with the chemical, which may cause irritation.[2][4][5]
Respiratory Protection	All work should be conducted in a certified chemical fume hood.[1] If engineering controls are insufficient, a NIOSH-approved respirator with appropriate cartridges should be used.[3][6]	Avoids inhalation of potentially harmful vapors or aerosols.[4][5][7]

Operational Plan: Handling Procedure

Adherence to a strict operational workflow is critical for the safe handling of Tetrazine-PEG5-SS-amine.

Caption: Workflow for Handling Tetrazine-PEG5-SS-amine.

Experimental Protocols

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[1]

• Keep the container tightly closed and protected from light and moisture.

Weighing and Aliquoting:

• Perform all weighing and aliquoting inside a certified chemical fume hood to minimize inhalation exposure.[1]

• Use anti-static measures when handling the powder to prevent ignition from static discharge.[1]

• Carefully transfer the desired amount of the compound, avoiding the creation of dust.

• Immediately and securely seal the stock container and the aliquot.

In Case of Exposure or Spill:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[2] Seek medical attention if irritation persists.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4][5]

• Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate medical attention.[5]

• Spill: Evacuate the area. Wear appropriate PPE and contain the spill using an inert absorbent material. Collect the absorbed material into a sealed container for hazardous waste disposal. Decontaminate the spill area.

Disposal Plan

All waste containing Tetrazine-PEG5-SS-amine must be treated as hazardous waste.

• Waste Collection: Collect all waste materials, including empty containers, contaminated PPE, and spill cleanup materials, in a clearly labeled, sealed, and chemically compatible container.[2]

• Disposal: Arrange for disposal by a licensed hazardous waste disposal company.[5] Do not dispose of down the drain or in regular trash. Adhere to all local, state, and federal regulations for hazardous waste disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. velsafe.com [velsafe.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. broadpharm.com [broadpharm.com]
• 6. download.basf.com [download.basf.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]